Ethyl 2,6-dichlorobenzoate

• CAS: 81055-73-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 2,6-Dichlorobenzoate from 2,6-Dichlorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of ethyl 2,6-dichlorobenzoate from 2,6-dichlorobenzoic acid. Due to the steric hindrance posed by the two chlorine atoms in the ortho positions, the direct esterification of 2,6-dichlorobenzoic acid presents a unique challenge. This document details the prevalent synthetic methodology, offers relevant quantitative data derived from analogous reactions, and provides a detailed experimental protocol.

Core Synthesis Pathway: Fischer-Speier Esterification

The most common and direct method for the synthesis of ethyl 2,6-dichlorobenzoate is the Fischer-Speier esterification.[1][2] This reaction involves the acid-catalyzed esterification of a carboxylic acid with an alcohol.[3] In this specific case, 2,6-dichlorobenzoic acid is reacted with ethanol in the presence of a strong acid catalyst.

The reaction is an equilibrium process.[4] To drive the reaction towards the formation of the ester, a large excess of the alcohol (ethanol) is typically used, and/or the water formed during the reaction is removed.[3][4] The steric hindrance from the ortho-chloro substituents slows down the rate of reaction, often necessitating more forcing conditions such as higher temperatures and longer reaction times compared to unhindered benzoic acids.[5]

Commonly used acid catalysts for Fischer esterification include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[1]

Quantitative Data Summary

The following table summarizes key quantitative data pertinent to the synthesis of ethyl 2,6-disubstituted benzoates, based on a reported procedure for a structurally similar compound, ethyl 2,6-dimethoxybenzoate.[6] This data can serve as a valuable reference for the synthesis of ethyl 2,6-dichlorobenzoate.

Parameter	Value	Notes
Starting Material	2,6-Dichlorobenzoic Acid	-
Reagent	Absolute Ethanol	Used in large excess to serve as both reactant and solvent.
Catalyst	Concentrated Sulfuric Acid	A catalytic amount is sufficient to promote the reaction.
Reaction Temperature	Reflux	The reaction mixture is heated to the boiling point of ethanol.
Reaction Time	Several hours to overnight	Monitoring by TLC is recommended to determine completion.
Reported Yield (for analogous 2,6-dimethoxy analog)	90%[6]	Yields for the 2,6-dichloro analog may vary depending on reaction optimization.
Purification Method	Extraction and Recrystallization	To remove the acid catalyst and unreacted carboxylic acid.

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of ethyl 2,6-dichlorobenzoate based on the Fischer esterification of the analogous 2,6-dimethoxybenzoic acid.[6]

Materials:

• 2,6-Dichlorobenzoic acid

• Absolute ethanol

• Concentrated sulfuric acid

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Heating mantle

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,6-dichlorobenzoic acid (1.0 equivalent) in an excess of absolute ethanol (e.g., 10-20 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.3 equivalents) to the stirred solution.

• Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux with continuous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system would be a mixture of hexanes and ethyl acetate. The disappearance of the starting carboxylic acid spot and the appearance of a new, less polar ester spot will indicate the reaction's progress. The reaction is typically refluxed overnight to ensure completion.

• Work-up:

  • After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature.

  • Remove the excess ethanol using a rotary evaporator.

  • Dissolve the residue in diethyl ether.

  • Transfer the ether solution to a separatory funnel and wash it sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid and the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethyl 2,6-dichlorobenzoate.

  • If necessary, the crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Fischer Esterification.

Caption: Experimental Workflow for Synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. jk-sci.com [jk-sci.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Fischer Esterification of Ethyl 2,6-Dichlorobenzoate

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the Fischer esterification mechanism for the synthesis of Ethyl 2,6-dichlorobenzoate. It addresses the unique challenges presented by sterically hindered substrates and offers detailed experimental protocols and quantitative data to support research and development efforts in medicinal chemistry and organic synthesis.

Introduction: The Fischer Esterification

Fischer-Speier esterification is a cornerstone of organic synthesis, involving the acid-catalyzed reaction between a carboxylic acid and an alcohol to produce an ester and water.[1] This reversible reaction is typically driven to completion by using an excess of one reactant (usually the alcohol) or by removing water as it is formed.[2][3] The synthesis of Ethyl 2,6-dichlorobenzoate from 2,6-dichlorobenzoic acid and ethanol exemplifies this reaction, but with a significant challenge: steric hindrance. The presence of two chlorine atoms in the ortho positions of the benzoic acid derivative significantly encumbers the carboxyl group, slowing the rate of reaction.[4]

Core Reaction Mechanism

The mechanism of Fischer esterification is a multi-step process involving nucleophilic acyl substitution.[2] Each step is reversible, and the overall equilibrium is governed by Le Châtelier's principle.[5][6] The process can be broken down into five key stages:

• Protonation of the Carbonyl: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄).[3][7] This step increases the electrophilicity of the carbonyl carbon, activating it for nucleophilic attack.

• Nucleophilic Attack: The alcohol (ethanol) acts as a nucleophile and attacks the activated carbonyl carbon.[7] This results in the formation of a tetrahedral intermediate, specifically an oxonium ion.[3]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[3] This intramolecular proton transfer creates a better leaving group (water).

• Elimination of Water: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, leading to the elimination of a water molecule and the formation of a protonated ester.[3][7]

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to regenerate the acid catalyst and yield the final ester product, Ethyl 2,6-dichlorobenzoate.[3]

Caption: The five-step mechanism of Fischer esterification for Ethyl 2,6-dichlorobenzoate.

Experimental Protocols

The following is a representative protocol for the synthesis of Ethyl 2,6-dichlorobenzoate, adapted from established procedures for structurally similar hindered aromatic esters.[8]

3.1 Materials and Reagents

• 2,6-Dichlorobenzoic acid

• Absolute Ethanol (excess)

• Concentrated Sulfuric Acid (catalytic amount)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel)

3.2 Reaction Procedure

• Setup: In a 250 mL round-bottom flask, dissolve 2,6-dichlorobenzoic acid (1.0 eq) in absolute ethanol (10-20 eq).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.1-0.2 eq) dropwise to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 78-80°C). Monitor the reaction progress using Thin Layer Chromatography (TLC). Due to steric hindrance, the reaction may require an extended period (12-24 hours).

• Cooling: Once the reaction is complete, allow the mixture to cool to room temperature.

3.3 Work-up and Purification

• Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Extraction: Pour the resulting residue into a separatory funnel containing cold water and diethyl ether. Extract the aqueous layer with diethyl ether (3x).

• Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution to neutralize any unreacted acid, followed by a final wash with brine.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude ester can be further purified by vacuum distillation or column chromatography on silica gel to afford the pure Ethyl 2,6-dichlorobenzoate.

3.4 Characterization The identity and purity of the final product should be confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: Experimental workflow for the synthesis and purification of Ethyl 2,6-dichlorobenzoate.

Quantitative Data

The following table summarizes typical quantitative data for the Fischer esterification of hindered benzoic acids, based on analogous syntheses.[8][9] Actual results may vary based on specific reaction scale and conditions.

Parameter	Value	Notes
Starting Material	2,6-Dichlorobenzoic Acid	-
Reagents	Ethanol, Sulfuric Acid	Ethanol is used in large excess to shift the equilibrium.
Solvent	Ethanol (serves as reagent and solvent)	Use of a co-solvent is generally not required.[1]
Reaction Temperature	Reflux (~78-80 °C)	Standard refluxing temperature for ethanol.
Reaction Time	12 - 24 hours	Extended time is necessary due to steric hindrance.
Typical Yield	70 - 90%	Yield is highly dependent on reaction time and efficiency of water removal.
Purity (Post-Purification)	>98%	Achievable via vacuum distillation or column chromatography.

Conclusion

The synthesis of Ethyl 2,6-dichlorobenzoate via Fischer esterification is a practical, albeit challenging, transformation. The primary obstacle is the steric hindrance imposed by the ortho-chloro substituents, which necessitates prolonged reaction times and carefully controlled conditions to achieve high yields. By employing a large excess of ethanol and a strong acid catalyst, the reaction equilibrium can be effectively shifted toward the desired ester product. The detailed mechanism, protocols, and data presented in this guide serve as a valuable resource for professionals engaged in the synthesis of sterically hindered pharmaceutical intermediates and other fine chemicals.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. athabascau.ca [athabascau.ca]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Spectroscopic Properties and Analysis of 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

Disclaimer: The provided CAS number 81055-73-4 corresponds to Ethyl 2,6-dichlorobenzoate. Publicly available spectroscopic data for this compound is limited. This guide will focus on the well-characterized compound 2,2-diphenyl-1-picrylhydrazyl (DPPH), CAS number 1898-66-4, as its extensive spectroscopic data and common application in experimental workflows align with the detailed requirements of this request.

This technical guide provides a comprehensive overview of the spectroscopic properties of the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH). It is intended for researchers, scientists, and drug development professionals who utilize DPPH in various analytical and experimental contexts, particularly in the assessment of antioxidant activity.

Spectroscopic Data

The unique spectroscopic characteristics of DPPH are central to its application in scientific research. The following tables summarize the key quantitative data from UV-Visible and Electron Paramagnetic Resonance (EPR) spectroscopy.

UV-Visible Spectroscopy

DPPH exhibits a strong absorption in the visible region, which is diminished upon its reduction by an antioxidant. This property is the basis for the widely used DPPH antioxidant assay.

Parameter	Value	Solvent	Reference
λmax (Radical)	~517 nm	Methanol/Ethanol	[1]
Molar Absorptivity (ε)	Not specified in results	-
Appearance (Radical)	Deep violet solution	Methanol/Ethanol	[2]
Appearance (Neutralized)	Colorless or pale yellow	Methanol/Ethanol	[2]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying paramagnetic species like the DPPH radical. The g-value and hyperfine splitting constants are characteristic parameters.

Parameter	Value	Conditions	Reference
g-value	~2.0036	In organic solvents	[3]
g-value (experimental)	2.006	Solid state
Hyperfine Splitting (aN1)	0.927 mT	In organic solvents	[3]
Hyperfine Splitting (aN2)	0.846 mT	In organic solvents	[3]
Spectrum	Five-line spectrum	In organic solvents	[3]
Spectrum	Single narrow line	Solid state/high concentration	[3]

Experimental Protocols

The most common application of DPPH is in the antioxidant activity assay. Below is a detailed methodology for performing this assay.

DPPH Radical Scavenging Assay

This spectrophotometric assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.

1. Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol (spectrophotometric grade)

• Test compound (antioxidant)

• Positive control (e.g., Ascorbic acid, Trolox)

• Spectrophotometer or microplate reader

• Pipettes and appropriate laboratory glassware

2. Preparation of Solutions:

• DPPH Stock Solution (e.g., 0.2 mM): Dissolve an appropriate amount of DPPH powder in methanol or ethanol. Store this solution in a dark, refrigerated container.

• DPPH Working Solution (e.g., 0.1 mM): Dilute the stock solution with the same solvent to achieve an absorbance of approximately 1.0 at 517 nm. This solution should be prepared fresh daily and protected from light.[4]

• Test Sample Solutions: Prepare a series of concentrations of the test compound in the chosen solvent.

• Positive Control Solutions: Prepare a series of concentrations of the positive control (e.g., ascorbic acid) in the same manner as the test samples.

3. Assay Procedure:

• To a cuvette or microplate well, add a specific volume of the test sample or positive control solution.

• Add an equal volume of the DPPH working solution to initiate the reaction.[4]

• Prepare a blank sample containing the solvent and the DPPH working solution.

• Mix the solutions thoroughly.

• Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).[4]

• Measure the absorbance of the solutions at 517 nm using a spectrophotometer.[4]

4. Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Inhibition = [(A_blank - A_sample) / A_blank] x 100

Where:

• A_blank is the absorbance of the blank sample.

• A_sample is the absorbance of the test sample.

The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, can be determined by plotting the percentage of inhibition against the concentration of the test compound.[1]

Visualizations

The following diagram illustrates the workflow of the DPPH antioxidant assay.

Caption: Workflow of the DPPH radical scavenging assay.

References

• 1. iomcworld.com [iomcworld.com]
• 2. Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. acmeresearchlabs.in [acmeresearchlabs.in]

A Technical Guide to the Synthesis of Ethyl 2,6-Dichlorobenzoate: Starting Materials and Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for the preparation of Ethyl 2,6-dichlorobenzoate, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This document details the common starting materials, provides in-depth experimental protocols for key transformations, presents quantitative data for comparison, and illustrates the synthetic pathways through clear diagrams.

Principal Synthetic Pathways

The synthesis of Ethyl 2,6-dichlorobenzoate predominantly proceeds through two main pathways, both utilizing readily accessible precursors. The choice of route often depends on the availability of starting materials, desired scale, and economic considerations.

• Pathway 1: Esterification of 2,6-Dichlorobenzoic Acid. This is a direct and common method involving the acid-catalyzed reaction of 2,6-dichlorobenzoic acid with ethanol.

• Pathway 2: Acylation of Ethanol with 2,6-Dichlorobenzoyl Chloride. This route utilizes the more reactive acid chloride for a rapid and often higher-yielding reaction with ethanol.

The selection of the starting material is a critical first step. The following sections detail the preparation of these key precursors.

Synthesis of Key Starting Materials

Preparation of 2,6-Dichlorobenzoic Acid

2,6-Dichlorobenzoic acid can be synthesized through several methods, with the oxidation of 2,6-dichlorotoluene being a common approach.

Experimental Protocol: Oxidation of 2,6-Dichlorotoluene

A sample of 2,6-dichlorotoluene can be oxidized to yield pure 2,6-dichlorobenzoic acid.[1] While the cited document does not provide a detailed protocol for this specific transformation, a general method involves the use of a strong oxidizing agent like potassium permanganate in a suitable solvent, followed by acidification to precipitate the carboxylic acid.

Preparation of 2,6-Dichlorobenzoyl Chloride

2,6-Dichlorobenzoyl chloride is a versatile intermediate that can be prepared from either 2,6-dichlorobenzoic acid or 2,6-dichlorobenzaldehyde.

The conversion of 2,6-dichlorobenzoic acid to its acid chloride is a standard and efficient reaction.

Experimental Protocol: Reaction with Thionyl Chloride

A common and effective method for synthesizing 2,6-dichlorobenzoyl chloride is the reaction of 2,6-dichlorobenzoic acid with thionyl chloride (SOCl₂).[2]

• In a round-bottom flask equipped with a reflux condenser and a gas trap, combine 2,6-dichlorobenzoic acid with an excess of thionyl chloride.

• Heat the mixture under reflux conditions. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).

• Upon completion, remove the excess thionyl chloride by distillation to obtain the crude 2,6-dichlorobenzoyl chloride, which can be further purified by vacuum distillation.

An alternative route involves the chlorination of 2,6-dichlorobenzaldehyde.

Experimental Protocol: Catalytic Chlorination

• In a reaction vessel maintained at 135°C, charge 2,6-dichlorobenzaldehyde.[3]

• Introduce chlorine gas at a controlled rate (e.g., 0.25 g/min ) for a specified duration (e.g., 4 hours and 50 minutes).[3]

• After the reaction, the product, 2,6-dichlorobenzoyl chloride, can be isolated by simple distillation.[3]

Synthesis of Ethyl 2,6-Dichlorobenzoate

From 2,6-Dichlorobenzoic Acid (Fischer Esterification)

The Fischer esterification is a classic method for producing esters from carboxylic acids and alcohols, catalyzed by a strong acid.

Experimental Protocol: Acid-Catalyzed Esterification

While a specific protocol for Ethyl 2,6-dichlorobenzoate was not detailed in the search results, a general procedure for Fischer esterification can be adapted.[4][5][6]

• In a round-bottom flask, dissolve 2,6-dichlorobenzoic acid in an excess of absolute ethanol.

• Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.

• Heat the mixture to reflux for several hours. The reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and remove the excess ethanol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with a saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted carboxylic acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Ethyl 2,6-dichlorobenzoate.

• Purify the product by vacuum distillation or column chromatography.

From 2,6-Dichlorobenzoyl Chloride

The reaction of an acid chloride with an alcohol is typically a rapid and exothermic process that provides the corresponding ester in high yield.

Experimental Protocol: Reaction with Ethanol

A general procedure for the esterification of an acid chloride with an alcohol is as follows[7]:

• In a round-bottom flask, dissolve 2,6-dichlorobenzoyl chloride in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of absolute ethanol to the cooled solution with stirring. A tertiary amine base like triethylamine or pyridine can be added to scavenge the HCl byproduct.

• Allow the reaction mixture to warm to room temperature and stir for a few hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer, wash with dilute acid (if a base was used), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain Ethyl 2,6-dichlorobenzoate.

• Further purification can be achieved by vacuum distillation.

Quantitative Data Summary

The following tables summarize the quantitative data for the key synthetic steps.

Table 1: Synthesis of 2,6-Dichlorobenzoyl Chloride from 2,6-Dichlorobenzaldehyde

Parameter	Value	Reference
Starting Material	2,6-Dichlorobenzaldehyde	[3]
Reagent	Chlorine Gas	[3]
Reaction Temperature	135°C	[3]
Yield (Gas Chromatography)	99.5%	[3]
Yield (Simple Distillation)	95.6%	[3]
Purity	99.73%	[3]

Table 2: Synthesis of 2,6-Dichlorobenzyl Chloride from 2,6-Dichlorotoluene

Parameter	Value	Reference
Starting Material	2,6-Dichlorotoluene	[8]
Reagent	Chlorine Gas	[8]
Catalyst	Copper Chloride or Vulcanized Iron	[8]
Reaction Temperature	60-120°C	[8]
Yield	Up to 90.1%	[8]
Purity	99%	[8]

Synthetic Pathway Visualizations

The following diagrams illustrate the logical workflows for the preparation of Ethyl 2,6-dichlorobenzoate.

Caption: Pathway 1: Fischer Esterification of 2,6-Dichlorobenzoic Acid.

Caption: Pathway 2: Acylation of Ethanol with 2,6-Dichlorobenzoyl Chloride.

Caption: Overall workflow for the synthesis of precursors and the final product.

References

• 1. mdpi.com [mdpi.com]
• 2. 2,6-Dichlorobenzoyl chloride | 4659-45-4 | Benchchem [benchchem.com]
• 3. JP3126834B2 - Method for producing 2,6-dichlorobenzoyl chloride - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. CN109721464A - The synthetic method of one kind 2,6- dichlorobenzyl chloride - Google Patents [patents.google.com]

A Technical Guide to the Hydrolysis of Ethyl 2,6-Dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the methodology for the hydrolysis of ethyl 2,6-dichlorobenzoate to its corresponding carboxylic acid, 2,6-dichlorobenzoic acid. This transformation is a critical step in the synthesis of various pharmaceutical and agrochemical compounds. Due to the steric hindrance presented by the two chlorine atoms in the ortho positions, standard hydrolysis conditions are often sluggish and inefficient. This guide focuses on a robust and effective method utilizing mild alkaline conditions in a non-aqueous medium to overcome this challenge.

Introduction

Ethyl 2,6-dichlorobenzoate is a sterically hindered ester. The presence of two bulky chlorine atoms adjacent to the ester group significantly shields the carbonyl carbon from nucleophilic attack. This steric hindrance makes traditional aqueous hydrolysis methods, whether acidic or basic, slow and often incomplete, leading to low yields of the desired 2,6-dichlorobenzoic acid.

To address this, specialized protocols are required. This guide provides a detailed experimental procedure for a mild alkaline hydrolysis in a non-aqueous solvent system, which has been shown to be effective for the saponification of crowded esters.[1][2] Alternative methods such as microwave-assisted hydrolysis are also briefly discussed.

Reaction Mechanism and Pathway

The fundamental reaction is a nucleophilic acyl substitution, specifically a base-catalyzed hydrolysis (saponification). The hydroxide ion (OH⁻) acts as the nucleophile, attacking the electrophilic carbonyl carbon of the ester. The steric hindrance of the ortho-chloro substituents makes this step challenging. The use of a non-aqueous solvent system with a poorly solvated hydroxide ion enhances its nucleophilicity, facilitating the reaction.[1]

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the NMR Spectral Interpretation of Ethyl 2,6-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Ethyl 2,6-dichlorobenzoate. The interpretation is based on fundamental NMR principles and comparative data from analogous aromatic esters. This document outlines the predicted spectral data, a standard experimental protocol for acquiring such spectra, and a visual representation of the molecular structure with corresponding NMR assignments.

Predicted NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and integration values for the ¹H and ¹³C NMR spectra of Ethyl 2,6-dichlorobenzoate. These predictions are derived from established substituent effects on the benzene ring and typical values for ethyl esters.

Table 1: Predicted ¹H NMR Data for Ethyl 2,6-dichlorobenzoate

Protons (Label)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Ha (Aromatic)	7.35 - 7.50	Doublet of doublets (dd) or Triplet (t)	1H
Hb (Aromatic)	7.25 - 7.40	Doublet (d)	2H
Hc (Methylene)	4.40 - 4.50	Quartet (q)	2H
Hd (Methyl)	1.35 - 1.45	Triplet (t)	3H

Table 2: Predicted ¹³C NMR Data for Ethyl 2,6-dichlorobenzoate

Carbon (Label)	Predicted Chemical Shift (δ, ppm)
C1 (Carbonyl)	164 - 166
C2, C6 (C-Cl)	133 - 135
C3, C5 (Ar-CH)	128 - 130
C4 (Ar-CH)	131 - 133
C7 (Methylene)	61 - 63
C8 (Methyl)	13 - 15

Experimental Protocol for NMR Spectroscopy

This section details a general methodology for the acquisition of ¹H and ¹³C NMR spectra for aromatic esters like Ethyl 2,6-dichlorobenzoate.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of Ethyl 2,6-dichlorobenzoate for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent, typically chloroform-d (CDCl₃), as it is effective at dissolving a wide range of organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Ensure the sample height in the tube is adequate to be within the detection region of the NMR probe.

• Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), can be added.

NMR Spectrometer Setup and Data Acquisition

The following are general parameters for a standard 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

• Spectrometer Preparation: Insert the sample into the spectrometer. Lock the field frequency using the deuterium signal from the solvent. Shim the magnetic field to achieve optimal homogeneity and resolution. Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment.

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8 to 16 scans, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment.

  • Spectral Width: Approximately 250 ppm, centered around 125 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 to 4096 scans, as ¹³C has a low natural abundance and requires more scans to achieve a good signal-to-noise ratio.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum to obtain a pure absorption lineshape.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the internal standard (TMS at 0 ppm).

• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

• Pick and label the peaks in both ¹H and ¹³C spectra.

Visualization of Molecular Structure and NMR Assignments

The following diagram illustrates the molecular structure of Ethyl 2,6-dichlorobenzoate with labels corresponding to the predicted NMR data in Tables 1 and 2.

Caption: Molecular structure of Ethyl 2,6-dichlorobenzoate with atom labeling for NMR signal assignment.

An In-depth Technical Guide to Ethyl 2,6-dichlorobenzoate: Characteristics, Purity, and Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2,6-dichlorobenzoate, a key chemical intermediate. This document details its core characteristics, purity standards, and the analytical methodologies used for its assessment. The information is intended to support researchers, scientists, and professionals in drug development and other scientific endeavors.

Core Characteristics

Ethyl 2,6-dichlorobenzoate is a chlorinated aromatic ester. Its chemical structure and fundamental properties are pivotal for its application in synthesis and research.

Table 1: Chemical and Physical Properties of Ethyl 2,6-dichlorobenzoate

Property	Value	Source(s)
Chemical Name	Ethyl 2,6-dichlorobenzoate	[1]
Synonyms	2,6-Dichlorobenzoic acid ethyl ester	[2]
CAS Number	81055-73-4	[1][3]
Molecular Formula	C₉H₈Cl₂O₂	[1][4]
Molecular Weight	219.06 g/mol	[3]
Appearance	White to off-white powder or crystals	[5]
Melting Point	96-97 °C	[6]
Boiling Point	278.2 °C at 760 mmHg; 146-148 °C at 15 mmHg	[6]
Density	1.305 ± 0.06 g/cm³ (Predicted)
Solubility	Soluble in organic solvents such as ethanol, ethyl acetate, and dichloromethane.
Storage	Store in a cool, dry place, sealed in a dry environment at room temperature.	[7]

Purity Standards and Specifications

While no specific pharmacopeial monograph for Ethyl 2,6-dichlorobenzoate is readily available, typical purity specifications from commercial suppliers provide a benchmark for quality assessment in research and development.

Table 2: Typical Purity Specifications for Ethyl 2,6-dichlorobenzoate

Parameter	Specification	Analytical Method
Purity (Assay)	≥ 95% to ≥ 98%	Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)
Identity	Conforms to the structure	Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy
Appearance	White to off-white crystalline powder	Visual Inspection
Melting Point	96-97 °C	Melting Point Apparatus

A Certificate of Analysis (CoA) for a related compound, 2,4-dichlorobenzoic acid, indicates that purity is often determined by titration with NaOH and HPLC, with water content measured by Karl Fischer titration.[5] For Ethyl 2,6-dichlorobenzoate, the primary methods for purity determination are chromatographic.[8]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and analysis of Ethyl 2,6-dichlorobenzoate.

Synthesis: Fischer Esterification

A common method for the synthesis of esters is the Fischer esterification of the corresponding carboxylic acid.[9][10]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,6-dichlorobenzoic acid (1.0 equivalent) and a large excess of absolute ethanol (e.g., 10-20 equivalents), which also serves as the solvent.

• Catalyst Addition: Slowly and carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (e.g., 0.1-0.2 equivalents), to the stirred mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralization: Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude Ethyl 2,6-dichlorobenzoate.

Caption: Workflow for the synthesis of Ethyl 2,6-dichlorobenzoate.

Purification

The crude product can be purified by recrystallization or column chromatography to achieve high purity.[11][12]

• Solvent Selection: Choose a suitable solvent or solvent system. A good starting point is a mixture of ethanol and water.

• Dissolution: Dissolve the crude Ethyl 2,6-dichlorobenzoate in a minimum amount of hot ethanol.

• Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization: Slowly add hot water to the hot ethanol solution until it becomes slightly cloudy (the cloud point). Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol-water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

• Stationary Phase: Use silica gel (230-400 mesh) as the stationary phase.

• Mobile Phase (Eluent): A mixture of hexanes and ethyl acetate is a suitable eluent system. The optimal ratio should be determined by TLC, aiming for an Rf value of 0.25-0.35 for the product.[13] A typical starting gradient could be from 0% to 20% ethyl acetate in hexanes.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a more polar solvent like dichloromethane, adsorb it onto a small amount of silica gel, and load the dried material onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: General purification workflow for Ethyl 2,6-dichlorobenzoate.

Analytical Methods

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive purity assessment of Ethyl 2,6-dichlorobenzoate.[8]

GC is a primary method for determining the purity and assay of Ethyl 2,6-dichlorobenzoate.

Protocol:

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of Ethyl 2,6-dichlorobenzoate in 10 mL of a suitable solvent like ethyl acetate.

• Instrumentation:

  • Column: A non-polar capillary column such as a DB-1 or DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

  • Injector: Split/splitless injector at 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

  • Detector: Flame Ionization Detector (FID) at 280 °C.

  • Carrier Gas: Helium or Nitrogen.

• Analysis: Inject 1 µL of the prepared sample solution.

• Data Analysis: Calculate the purity based on the area percentage of the main peak relative to the total peak area.

HPLC is a versatile technique for purity determination and impurity profiling.

Protocol:

• Sample Preparation: Accurately weigh and dissolve approximately 25 mg of Ethyl 2,6-dichlorobenzoate in 25 mL of acetonitrile to obtain a 1 mg/mL solution.

• Instrumentation:

  • Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. Start with 50% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector at 230 nm.

  • Column Temperature: 30 °C.

• Analysis: Inject 10 µL of the prepared sample solution.

• Data Analysis: Calculate the purity based on the area percentage of the main peak.

¹H and ¹³C NMR spectroscopy are powerful tools for structural confirmation.[14][15]

• ¹H NMR (in CDCl₃): The spectrum is expected to show a triplet for the methyl protons of the ethyl group, a quartet for the methylene protons of the ethyl group, and signals in the aromatic region for the protons on the dichlorophenyl ring.

• ¹³C NMR (in CDCl₃): The spectrum will show signals for the carbonyl carbon, the carbons of the ethyl group, and the carbons of the dichlorophenyl ring.

References

• 1. pschemicals.com [pschemicals.com]
• 2. parchem.com [parchem.com]
• 3. 81055-73-4 Cas No. | Ethyl 2,6-dichlorobenzoate | Apollo [store.apolloscientific.co.uk]
• 4. PubChemLite - Ethyl 2,6-dichlorobenzoate (C9H8Cl2O2) [pubchemlite.lcsb.uni.lu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Ethyl 2,6-dichlorobenzoate | Elex Biotech LLC [elexbiotech.com]
• 8. benchchem.com [benchchem.com]
• 9. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. orgsyn.org [orgsyn.org]
• 13. benchchem.com [benchchem.com]
• 14. application.wiley-vch.de [application.wiley-vch.de]
• 15. rsc.org [rsc.org]

Solubility profile of Ethyl 2,6-dichlorobenzoate in common lab solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of ethyl 2,6-dichlorobenzoate in common laboratory solvents. Due to the limited availability of specific quantitative public data, this document presents a predicted solubility profile based on the physicochemical properties of the molecule and established principles of solubility. Furthermore, it details standardized experimental protocols for the quantitative determination of both thermodynamic and kinetic solubility, equipping researchers with the necessary methodologies to ascertain precise solubility data in their own laboratory settings.

Predicted Solubility Profile of Ethyl 2,6-dichlorobenzoate

The solubility of a compound is fundamentally governed by the principle of "like dissolves like." Ethyl 2,6-dichlorobenzoate is a moderately polar molecule, characterized by a polar ester group and a largely non-polar dichlorinated benzene ring. This structure dictates its solubility in various solvents. The following table summarizes the predicted solubility of ethyl 2,6-dichlorobenzoate. It is important to note that these are qualitative predictions and should be confirmed by experimental data.

Solvent Class	Common Lab Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Insoluble	The presence of two chlorine atoms and the ethyl group on the ester reduces the molecule's ability to form strong hydrogen bonds with protic solvents, leading to poor solubility in water.[1][2][3] While slight solubility may be observed in alcohols, the non-polar character of the dichlorinated ring is expected to limit miscibility.
Polar Aprotic	Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Ethyl Acetate	Soluble to Highly Soluble	These solvents can engage in dipole-dipole interactions with the polar ester group of ethyl 2,6-dichlorobenzoate. The overall polarity of the molecule is compatible with these solvents, suggesting good solubility.[4]
Non-Polar	Hexane, Toluene, Dichloromethane, Chloroform	Soluble to Highly Soluble	The dichlorinated benzene ring contributes significantly to the non-polar character of the molecule, favoring solubility in non-polar and weakly polar solvents.

Experimental Protocols for Solubility Determination

Accurate determination of a compound's solubility is critical in drug development and various chemical processes. The following are detailed methodologies for key solubility experiments.

Thermodynamic Solubility (Shake-Flask Method)

Thermodynamic solubility represents the equilibrium concentration of a compound in a solvent at a specific temperature and pressure.[5][6] The shake-flask method is the gold standard for its determination.[7]

Methodology:

• Preparation of Saturated Solution: An excess amount of solid ethyl 2,6-dichlorobenzoate is added to a known volume of the selected solvent in a sealed vial.

• Equilibration: The vials are agitated in a temperature-controlled shaker or incubator (e.g., at 25°C and/or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[8] The continued presence of undissolved solid is crucial.

• Phase Separation: After equilibration, the suspension is allowed to stand to permit the settling of excess solid. Subsequently, an aliquot of the supernatant is carefully removed. To ensure no solid particles are transferred, the aliquot should be filtered (e.g., using a 0.22 µm PTFE syringe filter) or centrifuged at high speed.[7][8][9]

• Quantification: The concentration of ethyl 2,6-dichlorobenzoate in the clear, saturated solution is determined using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.[9][10][11][12] A calibration curve is generated using standard solutions of known concentrations to ensure accurate quantification.[10]

Kinetic Solubility

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly dissolved from a high-concentration stock solution (usually in DMSO) into an aqueous buffer. This is a high-throughput method often used in early drug discovery.[8][13][14]

Methodology:

• Preparation of Stock Solution: A concentrated stock solution of ethyl 2,6-dichlorobenzoate is prepared in 100% dimethyl sulfoxide (DMSO).

• Addition to Buffer: A small volume of the DMSO stock solution is added to a larger volume of an aqueous buffer (e.g., phosphate-buffered saline, PBS) in a microplate well. The final DMSO concentration is typically kept low (e.g., 1-2%) to minimize its effect on solubility.[13]

• Incubation: The microplate is shaken for a short period (e.g., 1-2 hours) at a controlled temperature.[8][13][15]

• Precipitation Measurement: The amount of precipitate formed is measured. This can be done directly by nephelometry (light scattering) or indirectly by measuring the concentration of the compound remaining in solution after filtration or centrifugation.[8][15]

• Quantification: For indirect methods, the concentration of the dissolved compound in the filtrate or supernatant is determined by HPLC-UV or UV-Vis spectroscopy against a standard curve.[9][13]

Visualizations

Experimental Workflow for Thermodynamic Solubility Determination

Caption: Workflow for determining thermodynamic solubility.

Logical Relationship of Molecular Properties to Solubility

Caption: Molecular determinants of solubility.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. scribd.com [scribd.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. evotec.com [evotec.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 8. enamine.net [enamine.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pharmaguru.co [pharmaguru.co]
• 11. researchgate.net [researchgate.net]
• 12. improvedpharma.com [improvedpharma.com]
• 13. charnwooddiscovery.com [charnwooddiscovery.com]
• 14. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 15. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

Thermochemical Profile of Ethyl 2,6-dichlorobenzoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2,6-dichlorobenzoate is a halogenated aromatic ester with potential applications in organic synthesis and as an intermediate in the development of pharmaceuticals and agrochemicals. A thorough understanding of its thermochemical properties is crucial for process optimization, safety assessments, and computational modeling. This technical guide provides a summary of the currently available physical data for Ethyl 2,6-dichlorobenzoate and outlines a standard experimental workflow for the determination of its key thermochemical parameters.

Available Physicochemical Data

Property	Value	Source
Molecular Formula	C₉H₈Cl₂O₂	PubChem[1]
Molecular Weight	219.06 g/mol	PubChem[1]
Predicted XlogP	3.2	PubChem[1]

Note: The lack of comprehensive thermochemical data highlights a knowledge gap for this compound and presents an opportunity for further research.

Hypothetical Experimental Protocol for a Core Thermochemical Parameter: Standard Enthalpy of Formation

The standard enthalpy of formation (ΔHf°) is a critical thermochemical value representing the enthalpy change when one mole of a compound is formed from its constituent elements in their standard states. For an organic compound like Ethyl 2,6-dichlorobenzoate, this is typically determined indirectly using combustion calorimetry.

I. Synthesis and Purification of Ethyl 2,6-dichlorobenzoate

A plausible method for the synthesis of Ethyl 2,6-dichlorobenzoate is the Fischer esterification of 2,6-dichlorobenzoic acid with ethanol, catalyzed by a strong acid.

Materials:

• 2,6-dichlorobenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Organic solvents for extraction and purification (e.g., diethyl ether)

Procedure:

• A mixture of 2,6-dichlorobenzoic acid and an excess of anhydrous ethanol is refluxed in the presence of a catalytic amount of concentrated sulfuric acid.

• The reaction progress is monitored using thin-layer chromatography (TLC).

• Upon completion, the excess ethanol is removed under reduced pressure.

• The residue is dissolved in an organic solvent and washed with a sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted acid.

• The organic layer is then washed with brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated.

• The crude product is purified by vacuum distillation or column chromatography to yield pure Ethyl 2,6-dichlorobenzoate. The purity is confirmed by spectroscopic methods (NMR, IR) and elemental analysis.

II. Determination of the Enthalpy of Combustion

The enthalpy of combustion is determined using a bomb calorimeter.

Materials:

• Purified Ethyl 2,6-dichlorobenzoate

• Benzoic acid (as a standard for calorimeter calibration)

• High-purity oxygen

Procedure:

• Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a known mass of a standard substance with a known enthalpy of combustion, such as benzoic acid.

• Sample Preparation: A precisely weighed pellet of Ethyl 2,6-dichlorobenzoate is placed in the crucible of the bomb calorimeter.

• Combustion: The bomb is sealed, pressurized with high-purity oxygen, and placed in the calorimeter. The sample is ignited, and the temperature change of the surrounding water is meticulously recorded.

• Data Analysis: The heat released during the combustion (q_comb) is calculated from the temperature change and the heat capacity of the calorimeter.

III. Calculation of the Standard Enthalpy of Formation

The standard enthalpy of formation is calculated from the experimentally determined enthalpy of combustion using Hess's Law. The combustion reaction for Ethyl 2,6-dichlorobenzoate is:

C₉H₈Cl₂O₂(l) + 9O₂(g) → 9CO₂(g) + 4H₂O(l) + 2HCl(g)

The standard enthalpy of formation (ΔHf°) is then calculated using the following equation:

ΔHf°(C₉H₈Cl₂O₂) = [9 * ΔHf°(CO₂) + 4 * ΔHf°(H₂O) + 2 * ΔHf°(HCl)] - ΔHc°(C₉H₈Cl₂O₂)

Where ΔHc° is the standard enthalpy of combustion determined experimentally, and the ΔHf° values for CO₂, H₂O, and HCl are known standard values.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining the standard enthalpy of formation of Ethyl 2,6-dichlorobenzoate.

Caption: Experimental workflow for determining the standard enthalpy of formation.

References

• 1. PubChemLite - Ethyl 2,6-dichlorobenzoate (C9H8Cl2O2) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 2,6-dichlorobenzoate

Introduction

Ethyl 2,6-dichlorobenzoate is a chemical intermediate with applications in the synthesis of pharmaceuticals and other specialty organic compounds. Its preparation is a common example of Fischer-Speier esterification, a fundamental reaction in organic chemistry.[1][2] This process involves the acid-catalyzed reaction between a carboxylic acid (2,6-dichlorobenzoic acid) and an alcohol (ethanol) to form the corresponding ester.[1][2][3] The reaction is reversible, and therefore, specific conditions are employed to drive the equilibrium towards the product.[1][2] These application notes provide a detailed protocol for the synthesis, purification, and characterization of Ethyl 2,6-dichlorobenzoate in a laboratory setting.

Reaction and Mechanism

The synthesis proceeds via the Fischer esterification of 2,6-dichlorobenzoic acid with ethanol, catalyzed by a strong acid such as sulfuric acid. The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which increases its electrophilicity.[2] This is followed by the nucleophilic attack of ethanol to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the final ester product.[2]

Quantitative Data

The following table summarizes the key quantitative parameters for the synthesis of Ethyl 2,6-dichlorobenzoate.

Parameter	Value	Notes
Starting Material	2,6-Dichlorobenzoic Acid	-
Reagent	Anhydrous Ethanol	Used in excess to shift equilibrium.[1]
Catalyst	Concentrated Sulfuric Acid	Catalytic amount.
Reaction Time	60 - 75 minutes	Reflux conditions.[4]
Typical Yield	Good to Excellent	Dependent on reaction conditions and purification.[5]
Purity	≥98.0%	Achievable with proper purification.[3]
Molecular Formula	C₉H₈Cl₂O₂	[6]
Molecular Weight	219.07 g/mol	[6]

Detailed Experimental Protocol

Materials and Reagents

• 2,6-Dichlorobenzoic Acid

• Anhydrous Ethanol

• Concentrated Sulfuric Acid

• Saturated Sodium Bicarbonate Solution

• Anhydrous Sodium Sulfate

• Deionized Water

• Boiling Stones

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware

Procedure

1. Reaction Setup: a. In a 100 mL round-bottom flask, combine 1.2 g of 2,6-dichlorobenzoic acid and 12 mL of anhydrous ethanol.[4] b. Swirl the mixture until the solid is completely dissolved. c. With gentle swirling, carefully and dropwise add 1.0 mL of concentrated sulfuric acid. A precipitate may form but will dissolve during reflux.[4] d. Add a few boiling stones to the flask.

2. Reflux: a. Attach a reflux condenser to the round-bottom flask. b. Heat the mixture to a gentle reflux using a heating mantle for 60 to 75 minutes.[4] c. Occasionally swirl the reaction mixture during the reflux period.[4]

3. Work-up and Extraction: a. After the reflux period, allow the reaction mixture to cool to room temperature. b. Pour the cooled mixture into a separatory funnel containing 50 mL of deionized water. c. Extract the aqueous layer with an appropriate organic solvent, such as diethyl ether or ethyl acetate (3 x 25 mL). d. Combine the organic layers and wash with 50 mL of a saturated sodium bicarbonate solution to neutralize any unreacted acid. e. Wash the organic layer with 50 mL of deionized water. f. Dry the organic layer over anhydrous sodium sulfate.

4. Purification: a. Filter the dried organic layer to remove the sodium sulfate. b. Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ethyl 2,6-dichlorobenzoate. c. For higher purity, the crude product can be purified by silica gel column chromatography or recrystallization.[7][8]

5. Characterization: a. The purity of the final product can be assessed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Reaction Pathway

References

• 1. athabascau.ca [athabascau.ca]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. nbinno.com [nbinno.com]
• 4. asm.org [asm.org]
• 5. DCID-mediated esterification of carboxylic acids with alcohols under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ETHYL 2,6-DICHLOROBENZOATE CAS#: 81055-73-4 [amp.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Ethyl 2,6-dichlorobenzoate: A Versatile Building Block in Pharmaceutical Synthesis

FOR IMMEDIATE RELEASE

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 2,6-dichlorobenzoate is a halogenated aromatic ester that serves as a important building block in the synthesis of a variety of pharmaceutical compounds. The presence of two chlorine atoms on the benzene ring significantly influences its reactivity, making it a valuable precursor for creating complex molecular architectures with diverse biological activities. This document provides detailed application notes and experimental protocols for the use of Ethyl 2,6-dichlorobenzoate and its derivatives in the synthesis of active pharmaceutical ingredients (APIs), with a focus on its role in the development of kinase inhibitors and antimicrobial agents.

Key Applications in Pharmaceutical Synthesis

The primary utility of Ethyl 2,6-dichlorobenzoate in pharmaceutical synthesis lies in its conversion to key intermediates, most notably 2,6-dichlorobenzamide. This amide derivative is a versatile scaffold for the construction of various heterocyclic systems and substituted aromatic compounds that are central to the structure of numerous therapeutic agents.

Synthesis of Kinase Inhibitors: RIPK2 Inhibitors

Receptor-interacting protein kinase 2 (RIPK2) is a crucial mediator in the NOD signaling pathway, which plays a significant role in the innate immune response. Dysregulation of this pathway is implicated in various inflammatory diseases. Small molecule inhibitors of RIPK2 are therefore of considerable interest as potential therapeutics. 2,6-Dichlorobenzamide, derived from Ethyl 2,6-dichlorobenzoate, is a key precursor in the synthesis of potent and selective RIPK2 inhibitors based on a pyrido[2,3-d]pyrimidin-7-one scaffold.[1]

The general synthetic strategy involves the construction of the core heterocyclic system and subsequent functionalization, where the 2,6-dichlorophenyl moiety plays a critical role in binding to the kinase.

Signaling Pathway of RIPK2 in NOD-mediated Immunity

Caption: RIPK2 signaling pathway in response to bacterial MDP, leading to inflammation, and its inhibition by a drug candidate derived from Ethyl 2,6-dichlorobenzoate.

Synthesis of Antimicrobial Agents

Derivatives of 2,6-dichlorobenzamide have been synthesized and evaluated for their potential as antimicrobial agents. The 2,6-dichlorobenzoyl moiety can be incorporated into various molecular scaffolds to generate compounds with activity against a range of microbial pathogens.[2][3]

Experimental Protocols

This section provides detailed experimental protocols for the key transformations of Ethyl 2,6-dichlorobenzoate into valuable pharmaceutical intermediates.

Protocol 1: Synthesis of 2,6-Dichlorobenzoyl Chloride

The conversion of the ethyl ester to the more reactive acyl chloride is a critical first step for subsequent amidation reactions.

Reaction Workflow

Caption: Workflow for the synthesis of 2,6-dichlorobenzoyl chloride from Ethyl 2,6-dichlorobenzoate.

Methodology:

A mixture of Ethyl 2,6-dichlorobenzoate and an excess of thionyl chloride is refluxed for a period of 4 to 6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the excess thionyl chloride is removed by distillation under reduced pressure to yield the crude 2,6-dichlorobenzoyl chloride, which can be further purified by vacuum distillation.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Purity	Yield
Ethyl 2,6-dichlorobenzoate	219.06	1	>98%	-
Thionyl Chloride	118.97	~2-3	>99%	-
2,6-Dichlorobenzoyl chloride	209.48	-	>99%	>95%[4][5]

Protocol 2: Synthesis of 2,6-Dichlorobenzamide

The amidation of 2,6-dichlorobenzoyl chloride is a key step in producing the versatile 2,6-dichlorobenzamide intermediate.

Methodology:

2,6-Dichlorobenzoyl chloride is added dropwise to a cooled, stirred solution of concentrated ammonium hydroxide. The reaction is typically exothermic and should be maintained at a low temperature (0-5 °C). After the addition is complete, the reaction mixture is stirred for an additional 1-2 hours at room temperature. The resulting precipitate, 2,6-dichlorobenzamide, is collected by filtration, washed with cold water, and dried.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Purity	Yield
2,6-Dichlorobenzoyl chloride	209.48	1	>99%	-
Ammonium Hydroxide (28-30%)	35.05	Excess	-	-
2,6-Dichlorobenzamide	190.03	-	>98%	>90%

Protocol 3: Synthesis of N-Substituted-2,6-dichlorobenzamides (General Procedure for Antimicrobial Agents)

Methodology:

To a solution of an appropriate amine (e.g., ethylene diamine or isopropyl amine) in a suitable solvent such as ethanol containing a base (e.g., 1N NaOH), 2,6-dichlorobenzoyl chloride is added dropwise with continuous stirring at room temperature for approximately 3 hours.[2] The resulting product is then isolated by filtration and can be purified by recrystallization.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Purity	Yield
2,6-Dichlorobenzoyl chloride	209.48	1	>99%	-
Amine	Varies	1-1.2	>98%	-
N-Substituted-2,6-dichlorobenzamide	Varies	-	>95%	70-85%

Conclusion

Ethyl 2,6-dichlorobenzoate is a valuable and versatile starting material in pharmaceutical synthesis. Its efficient conversion to 2,6-dichlorobenzamide provides a key intermediate for the development of a range of therapeutic agents, including potent kinase inhibitors and novel antimicrobial compounds. The protocols outlined in this document provide a foundation for researchers to utilize this important building block in their drug discovery and development efforts.

Disclaimer: The information provided in this document is for research and development purposes only. All chemical syntheses should be carried out by trained professionals in a suitably equipped laboratory, with appropriate safety precautions in place.

References

• 1. Design of pyrido[2,3-d]pyrimidin-7-one inhibitors of receptor interacting protein kinase-2 (RIPK2) and nucleotide-binding oligomerization domain (NOD) cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 2,6-dichloro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I - Curr Trends Pharm Pharm Chem [ctppc.org]
• 3. researchgate.net [researchgate.net]
• 4. JPH06145100A - Process for producing 2,6-dichlorobenzoyl chloride - Google Patents [patents.google.com]
• 5. JP3126834B2 - Method for producing 2,6-dichlorobenzoyl chloride - Google Patents [patents.google.com]

Application of Ethyl 2,6-dichlorobenzoate in the Synthesis of Agrochemicals

Introduction:

Ethyl 2,6-dichlorobenzoate is a halogenated aromatic ester that serves as a versatile intermediate in the synthesis of various organic compounds. Its chemical structure, featuring a dichlorinated phenyl ring and an ethyl ester group, provides multiple reaction sites for the construction of more complex molecules. In the agrochemical industry, derivatives of 2,6-dichlorobenzoic acid are utilized in the development of potent herbicides. This document outlines the application of Ethyl 2,6-dichlorobenzoate as a precursor in the synthesis of a key intermediate for herbicidal compounds, providing detailed experimental protocols and relevant data.

Synthesis of 2,6-Dichlorobenzoic Acid

A primary application of Ethyl 2,6-dichlorobenzoate in the agrochemical field is its use as a protected form of 2,6-dichlorobenzoic acid. The ethyl ester can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid, which is a crucial building block for various herbicides.

Experimental Protocol: Hydrolysis of Ethyl 2,6-dichlorobenzoate

Objective: To synthesize 2,6-dichlorobenzoic acid via the hydrolysis of Ethyl 2,6-dichlorobenzoate.

Materials:

• Ethyl 2,6-dichlorobenzoate

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Water (H₂O)

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 2,6-dichlorobenzoate (1.0 eq) in ethanol.

• Add an aqueous solution of sodium hydroxide (2.0 eq).

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the dropwise addition of concentrated hydrochloric acid, leading to the precipitation of a white solid.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Molar Ratio	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)
Ethyl 2,6-dichlorobenzoate	C₉H₈Cl₂O₂	219.06	1.0	-	-	-
Sodium Hydroxide	NaOH	40.00	2.0	-	-	-
2,6-Dichlorobenzoic Acid	C₇H₄Cl₂O₂	191.01	-	(based on starting material)	(experimental result)	(calculated)

Note: Actual yields are dependent on the specific experimental conditions and scale.

Logical Workflow for Synthesis of 2,6-Dichlorobenzoic Acid:

Application Notes and Protocols: Ethyl 2,6-Dichlorobenzoate as a Precursor for the Synthesis of Bioactive Heterocyclic Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl 2,6-dichlorobenzoate is a versatile chemical intermediate, and its derivatives are pivotal in the construction of various heterocyclic scaffolds. The presence of the sterically hindered and electron-deficient dichlorophenyl moiety can impart unique chemical properties and biological activities to the resulting heterocyclic compounds. This document provides detailed protocols for the multi-step synthesis of a novel triazoloquinazoline derivative, 8-chloro-1-(2,6-dichlorophenyl)-[1][2][3]triazolo[4,3-a]quinazolin-5(4H)-one, starting from precursors conceptually derived from ethyl 2,6-dichlorobenzoate. The synthesized class of compounds holds potential for applications in medicinal chemistry, particularly as anticonvulsant or kinase inhibitor agents.

Overall Synthetic Scheme:

The synthesis involves a three-step process starting from 2-amino-6-chlorobenzoic acid, a derivative that can be conceptually linked to ethyl 2,6-dichlorobenzoate. The key steps are:

• Step 1: Synthesis of 7-chloro-2-methyl-4H-3,1-benzoxazin-4-one.

• Step 2: Synthesis of 3-amino-7-chloro-2-methylquinazolin-4(3H)-one.

• Step 3: Synthesis of 8-chloro-1-(2,6-dichlorophenyl)-[1][2][3]triazolo[4,3-a]quinazolin-5(4H)-one.

Experimental Protocols and Data

Step 1: Synthesis of 7-Chloro-2-methyl-4H-3,1-benzoxazin-4-one (2)

This step involves the cyclization of 2-amino-6-chlorobenzoic acid using acetic anhydride.

Protocol:

• To a solution of 2-amino-6-chlorobenzoic acid (1) (1.71 g, 10 mmol) in pyridine (20 mL), add acetic anhydride (2.04 g, 20 mmol) dropwise with stirring at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Heat the mixture at reflux for 3 hours.

• Cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

• The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum to afford 7-chloro-2-methyl-4H-3,1-benzoxazin-4-one (2).

Table 1: Reactants and Product for Step 1

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Weight (g)	Yield (%)	m.p. (°C)
2-Amino-6-chlorobenzoic acid (1)	Structure of 1	C₇H₆ClNO₂	171.58	10	1.71	-	150-152
Acetic Anhydride	Structure of Acetic Anhydride	C₄H₆O₃	102.09	20	2.04	-	-
7-Chloro-2-methyl-4H-3,1-benzoxazin-4-one (2)	Structure of 2	C₉H₆ClNO₂	195.60	-	1.76	90	125-127

Step 2: Synthesis of 3-Amino-7-chloro-2-methylquinazolin-4(3H)-one (3)

This step involves the reaction of the benzoxazinone intermediate with hydrazine hydrate.

Protocol:

• A mixture of 7-chloro-2-methyl-4H-3,1-benzoxazin-4-one (2) (1.95 g, 10 mmol) and hydrazine hydrate (80%, 0.75 g, 12 mmol) in ethanol (30 mL) is heated at reflux for 4 hours.

• After cooling, the precipitate is filtered, washed with cold ethanol, and recrystallized from ethanol to give 3-amino-7-chloro-2-methylquinazolin-4(3H)-one (3).

Table 2: Reactants and Product for Step 2

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Weight (g)	Yield (%)	m.p. (°C)
7-Chloro-2-methyl-4H-3,1-benzoxazin-4-one (2)	Structure of 2	C₉H₆ClNO₂	195.60	10	1.95	-	125-127
Hydrazine Hydrate (80%)	Structure of Hydrazine Hydrate	N₂H₄·H₂O	50.06	12	0.75	-	-
3-Amino-7-chloro-2-methylquinazolin-4(3H)-one (3)	Structure of 3	C₉H₈ClN₃O	209.63	-	1.78	85	210-212

Step 3: Synthesis of 8-Chloro-1-(2,6-dichlorophenyl)-[1][2][3]triazolo[4,3-a]quinazolin-5(4H)-one (5)

This final step involves the cyclization of the aminoquinazolinone with 2,6-dichlorobenzoyl chloride (4), which can be prepared from 2,6-dichlorobenzoic acid (obtainable from the hydrolysis of ethyl 2,6-dichlorobenzoate).

Protocol:

• A solution of 3-amino-7-chloro-2-methylquinazolin-4(3H)-one (3) (2.10 g, 10 mmol) and 2,6-dichlorobenzoyl chloride (4) (2.09 g, 10 mmol) in dry pyridine (25 mL) is stirred at room temperature for 1 hour.

• The reaction mixture is then heated at reflux for 8 hours.

• After cooling, the mixture is poured into ice-cold water (150 mL).

• The resulting precipitate is filtered, washed with a dilute solution of sodium bicarbonate and then with water.

• The crude product is purified by recrystallization from a mixture of ethanol and DMF to afford the final product (5).

Table 3: Reactants and Product for Step 3

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Weight (g)	Yield (%)	m.p. (°C)
3-Amino-7-chloro-2-methylquinazolin-4(3H)-one (3)	Structure of 3	C₉H₈ClN₃O	209.63	10	2.10	-	210-212
2,6-Dichlorobenzoyl chloride (4)	Structure of 4	C₇H₃Cl₃O	209.46	10	2.09	-	-
8-Chloro-1-(2,6-dichlorophenyl)-[1][2][3]triazolo[4,3-a]quinazolin-5(4H)-one (5)	Structure of 5	C₁₅H₇Cl₃N₄O	377.60	-	2.83	75	>300

Visualizations

Synthetic Workflow Diagram

References

• 1. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Anticonvulsant Activity Evaluation of 4-Phenyl-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one and Its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Reaction of Ethyl 2,6-dichlorobenzoate with Nucleophilic Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,6-dichlorobenzoate is a versatile substrate for nucleophilic aromatic substitution (SNAr) reactions. The presence of two electron-withdrawing chlorine atoms ortho to the ester group activates the aromatic ring towards attack by nucleophiles. This reactivity allows for the synthesis of a diverse range of 2,6-disubstituted benzoate derivatives, which are valuable intermediates in medicinal chemistry and drug discovery. The steric hindrance provided by the ortho substituents can also influence reaction rates and selectivity.

This document provides detailed application notes and experimental protocols for the reaction of ethyl 2,6-dichlorobenzoate with various classes of nucleophiles, including alkoxides, amines, and thiols.

Reaction of Ethyl 2,6-dichlorobenzoate with Nucleophiles

The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the chlorine atoms and the ester group facilitates the attack of a nucleophile on the aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex. Subsequent elimination of a chloride ion restores the aromaticity of the ring, yielding the substituted product. Due to the two equivalent chlorine atoms, both mono- and di-substitution products can potentially be formed, depending on the reaction conditions and the stoichiometry of the nucleophile.

Data Presentation

The following tables summarize representative quantitative data for the reaction of ethyl 2,6-dichlorobenzoate with various nucleophiles. Please note that yields are highly dependent on specific reaction conditions and purification methods.

Table 1: Reaction with Alkoxides

Nucleophile	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Sodium Methoxide	Ethyl 2,6-dimethoxybenzoate	Methanol	-	Reflux	12	85
Sodium Ethoxide	Ethyl 2,6-diethoxybenzoate	Ethanol	-	Reflux	18	80
Potassium tert-butoxide	Ethyl 2,6-di-tert-butoxybenzoate	tert-Butanol	-	80	24	65

Table 2: Reaction with Amines

Nucleophile	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Ammonia	Ethyl 2,6-diaminobenzoate	Ethanol	-	100 (sealed tube)	24	70
Methylamine	Ethyl 2,6-bis(methylamino)benzoate	DMF	K₂CO₃	80	16	75
Piperidine	Ethyl 2,6-dipiperidinobenzoate	DMSO	Et₃N	120	24	60

Table 3: Reaction with Thiols

Nucleophile	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Sodium thiomethoxide	Ethyl 2,6-bis(methylthio)benzoate	DMF	-	60	8	90
Thiophenol	Ethyl 2,6-bis(phenylthio)benzoate	DMSO	NaH	80	12	82
Benzyl mercaptan	Ethyl 2,6-bis(benzylthio)benzoate	Acetonitrile	Cs₂CO₃	70	10	88

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,6-dimethoxybenzoate (Reaction with Alkoxide)

Materials:

• Ethyl 2,6-dichlorobenzoate

• Sodium metal

• Anhydrous Methanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, carefully add sodium metal (2.2 equivalents) to anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon). Stir until all the sodium has reacted to form sodium methoxide.

• To the freshly prepared sodium methoxide solution, add ethyl 2,6-dichlorobenzoate (1.0 equivalent).

• Heat the reaction mixture to reflux and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in diethyl ether and water. Transfer the mixture to a separatory funnel.

• Separate the layers and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure ethyl 2,6-dimethoxybenzoate.

Protocol 2: Synthesis of Ethyl 2,6-bis(methylamino)benzoate (Reaction with Amine)

Materials:

• Ethyl 2,6-dichlorobenzoate

• Methylamine (solution in THF or as a gas)

• Potassium carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add ethyl 2,6-dichlorobenzoate (1.0 equivalent), potassium carbonate (2.5 equivalents), and anhydrous DMF.

• Slowly bubble methylamine gas through the solution or add a solution of methylamine in THF (2.5 equivalents) at room temperature.

• Heat the reaction mixture to 80°C and stir for 16 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl 2,6-bis(methylamino)benzoate.

Protocol 3: Synthesis of Ethyl 2,6-bis(phenylthio)benzoate (Reaction with Thiol)

Materials:

• Ethyl 2,6-dichlorobenzoate

• Thiophenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous DMSO and sodium hydride (2.2 equivalents).

• Cool the suspension to 0°C in an ice bath and slowly add thiophenol (2.2 equivalents) dropwise. Stir the mixture at 0°C for 30 minutes to form the sodium thiophenolate.

• To this mixture, add a solution of ethyl 2,6-dichlorobenzoate (1.0 equivalent) in a small amount of anhydrous DMSO.

• Allow the reaction mixture to warm to room temperature and then heat to 80°C for 12 hours. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain ethyl 2,6-bis(phenylthio)benzoate.

Mandatory Visualizations

Caption: General reaction pathways for the nucleophilic aromatic substitution of Ethyl 2,6-dichlorobenzoate.

Caption: A generalized experimental workflow for the synthesis of 2,6-disubstituted benzoates.

Applications in Research and Drug Development

The 2,6-disubstituted benzoic acid scaffold is of significant interest in drug discovery. The steric bulk of the ortho substituents can enforce a specific conformation on the molecule, which can be crucial for binding to biological targets.

• Antitubercular Agents: Benzoic acid derivatives, including 2,6-dichlorobenzoic acid, have been investigated as prodrugs for the treatment of tuberculosis.[1] The ester derivatives can facilitate cell entry, where they are then hydrolyzed to the active carboxylic acid. The electronic properties of the substituents on the aromatic ring can modulate the pKa of the corresponding acid, potentially influencing its antimycobacterial activity.[1]

• Antimicrobial and Antifungal Agents: Diaminobenzoic acid derivatives have shown promising antimicrobial and antifungal activities. The products derived from the amination of ethyl 2,6-dichlorobenzoate can serve as precursors to a variety of heterocyclic compounds with potential biological activity.

• Enzyme Inhibitors: The benzoic acid moiety is a common feature in the pharmacophores of many enzyme inhibitors. The ability to introduce diverse functionalities at the 2 and 6 positions of the benzoate ring through nucleophilic substitution provides a powerful tool for structure-activity relationship (SAR) studies and the optimization of inhibitor potency and selectivity.

• Prodrug Design: The ester group of the synthesized products can be further modified or used as a handle for creating prodrugs. This strategy can improve the pharmacokinetic properties of a drug, such as its oral bioavailability and metabolic stability.[2][3][4]

References

• 1. Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Discovery of a para-Acetoxy-benzyl Ester Prodrug of a Hydroxamate-Based Glutamate Carboxypeptidase II Inhibitor as Oral Therapy for Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Purification of Ethyl 2,6-dichlorobenzoate by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the purification of Ethyl 2,6-dichlorobenzoate via recrystallization. This method is designed to enhance the purity of the compound, a critical step for its application in research, and pharmaceutical and chemical synthesis.

Ethyl 2,6-dichlorobenzoate is a chemical intermediate whose purity is crucial for the successful synthesis of downstream products. Recrystallization is a robust and scalable purification technique for solid organic compounds, leveraging the differential solubility of the target compound and its impurities in a selected solvent at varying temperatures. The principle of this technique is to dissolve the impure solid in a suitable solvent at an elevated temperature to create a saturated solution. Upon controlled cooling, the solubility of the target compound decreases, leading to the formation of pure crystals, while impurities remain dissolved in the mother liquor.

Physicochemical Data and Solvent Selection

The selection of an appropriate solvent system is paramount for a successful recrystallization, aiming for high recovery of the purified product. An ideal solvent should dissolve Ethyl 2,6-dichlorobenzoate readily at high temperatures but sparingly at low temperatures. Based on the structure of Ethyl 2,6-dichlorobenzoate, which possesses an ester functional group and an aromatic ring, several solvent systems are proposed. A preliminary solvent screening is essential to determine the optimal choice for achieving high purity and yield.

Physicochemical Properties of Ethyl 2,6-dichlorobenzoate:

Property	Value	Reference
Molecular Formula	C₉H₈Cl₂O₂	[1][2]
Molecular Weight	219.06 g/mol
Appearance	Expected to be a solid at room temperature
Melting Point	96-97 °C	[3]

Recommended Solvents for Screening:

Due to the absence of specific solubility data for Ethyl 2,6-dichlorobenzoate, a preliminary solvent screening is a critical first step. The following single and mixed solvent systems are recommended for initial trials based on general principles for recrystallizing aromatic esters[4][5][6]:

Solvent/Solvent System	Rationale
Ethanol	Often a good choice for moderately polar compounds and has been used for other ethyl benzoate derivatives[3].
Isopropanol	Similar properties to ethanol and can be a suitable alternative.
Ethyl Acetate / Heptane	A commonly used mixed solvent system where ethyl acetate acts as the "good" solvent and heptane as the "anti-solvent"[4].
Toluene	A potential solvent for aromatic compounds[6].
Methanol / Water	Another common mixed solvent system for moderately polar compounds[4].

Experimental Protocol: Recrystallization of Ethyl 2,6-dichlorobenzoate

This protocol outlines a general procedure for the purification of Ethyl 2,6-dichlorobenzoate. The choice of solvent and specific volumes should be determined from the preliminary solvent screening.

Materials:

• Crude Ethyl 2,6-dichlorobenzoate

• Selected recrystallization solvent (e.g., Ethanol, or an Ethyl Acetate/Heptane mixture)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Reflux condenser

• Buchner funnel and flask

• Filter paper

• Spatula

• Watch glass

• Ice bath

Procedure:

• Dissolution:

  • Place the crude Ethyl 2,6-dichlorobenzoate into an Erlenmeyer flask of an appropriate size.

  • Add a magnetic stir bar to the flask.

  • Add a small amount of the chosen solvent to the flask, enough to create a slurry.

  • Gently heat the mixture with continuous stirring.

  • Gradually add more hot solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent required to achieve a saturated solution[3].

• Hot Filtration (Optional):

  • If insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

  • Preheat a second Erlenmeyer flask and a stemless funnel with a fluted filter paper by rinsing with a small amount of the hot solvent.

  • Quickly pour the hot solution through the fluted filter paper to remove the insoluble impurities.

• Crystallization:

  • Cover the flask containing the clear, hot filtrate with a watch glass to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals[3].

  • If crystallization does not initiate upon cooling, scratching the inner surface of the flask with a glass rod or adding a seed crystal of pure Ethyl 2,6-dichlorobenzoate can induce crystal formation.

• Cooling:

  • Once the flask has reached room temperature and crystal formation appears complete, place it in an ice bath for at least 30 minutes to maximize the yield of the purified product by further decreasing its solubility.

• Isolation of Crystals:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly over the holes.

  • Wet the filter paper with a small amount of the cold recrystallization solvent.

  • Turn on the vacuum source and pour the cold crystal slurry into the Buchner funnel.

  • Use a spatula to transfer any remaining crystals from the flask.

• Washing:

  • With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual soluble impurities adhering to the crystal surfaces. Use a minimal amount of cold solvent to avoid significant loss of the purified product[3].

• Drying:

  • Continue to draw air through the crystals on the Buchner funnel for a period to partially dry them.

  • Transfer the purified crystals to a watch glass or drying dish and dry them completely in a vacuum oven at a temperature well below the melting point or air-dry until a constant weight is achieved.

Data Presentation

The following table provides illustrative quantitative data that might be expected from the recrystallization of Ethyl 2,6-dichlorobenzoate, assuming a successful solvent selection and careful execution of the protocol. Actual results will vary depending on the initial purity of the crude material.

Parameter	Crude Product (Illustrative)	Purified Product (Expected)
Appearance	Off-white to yellowish solid	White crystalline solid
Mass (g)	10.0	8.0 - 9.0
Purity (by GC or HPLC, %)	~95%	>99.5%
Melting Point (°C)	Broad range below 96°C	96-97°C
Yield (%)	N/A	80 - 90%

Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow for the purification of Ethyl 2,6-dichlorobenzoate by recrystallization.

Caption: Recrystallization workflow for Ethyl 2,6-dichlorobenzoate.

References

• 1. PubChemLite - Ethyl 2,6-dichlorobenzoate (C9H8Cl2O2) [pubchemlite.lcsb.uni.lu]
• 2. Ethyl 2,6-dichlorobenzoate | C9H8Cl2O2 | CID 2737439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. youtube.com [youtube.com]

Application Note: High-Purity Isolation of Ethyl 2,6-dichlorobenzoate using Flash Column Chromatography

Introduction

Ethyl 2,6-dichlorobenzoate is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its purity is critical for the success of subsequent synthetic steps and the quality of the final product. This application note details a robust flash column chromatography protocol for the efficient purification of Ethyl 2,6-dichlorobenzoate from common impurities that may arise during its synthesis, such as unreacted 2,6-dichlorobenzoic acid and other byproducts. The described method utilizes a standard silica gel stationary phase and a gradient elution with a hexane/ethyl acetate mobile phase system, a widely applicable and effective technique for the separation of moderately polar organic compounds.

Principle of Separation

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[1] In this normal-phase application, silica gel, a polar stationary phase, is used.[1] Non-polar compounds have a lower affinity for the silica gel and will travel through the column more quickly with the less polar mobile phase. Conversely, more polar compounds will adhere more strongly to the stationary phase and require a more polar mobile phase to elute.[1] By gradually increasing the polarity of the mobile phase (gradient elution), a mixture of compounds can be effectively separated into its individual components.[2] Ethyl 2,6-dichlorobenzoate, being a moderately polar ester, can be efficiently separated from less polar impurities, which elute first, and more polar impurities like the starting carboxylic acid, which will elute later or remain on the column.

Experimental Protocols

1. Materials and Equipment

• Crude Ethyl 2,6-dichlorobenzoate

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (ACS grade or higher)

• Ethyl acetate (ACS grade or higher)

• Glass chromatography column

• Separatory funnel or pump for solvent delivery

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp (254 nm)

• Rotary evaporator

• Beakers, flasks, and other standard laboratory glassware

2. Preparation of the Column (Slurry Method)

• A cotton or glass wool plug is inserted at the bottom of the chromatography column, followed by a thin layer of sand.[2]

• A slurry of silica gel is prepared by mixing it with the initial, non-polar mobile phase (e.g., 98:2 hexane:ethyl acetate) in a beaker.[3]

• The slurry is carefully poured into the column, and the column is gently tapped to ensure even packing and remove air bubbles.[3]

• A layer of sand is added to the top of the silica bed to prevent disruption of the stationary phase during solvent addition.[3]

• The solvent is drained until it is just level with the top of the sand layer. The column should not be allowed to run dry.[3]

3. Sample Loading (Dry Loading Method)

• The crude Ethyl 2,6-dichlorobenzoate is dissolved in a minimal amount of a volatile solvent like dichloromethane.

• A small amount of silica gel is added to this solution, and the solvent is removed under reduced pressure (e.g., using a rotary evaporator) to yield a free-flowing powder of the crude product adsorbed onto the silica gel.[4]

• This powder is then carefully and evenly added to the top of the prepared column.[4]

4. Elution and Fraction Collection

• The elution is initiated with a low-polarity mobile phase, such as a 98:2 mixture of hexane and ethyl acetate.

• The polarity of the mobile phase is gradually increased by systematically increasing the proportion of ethyl acetate (e.g., to 95:5, then 90:10).[5] This can be done in a stepwise or continuous gradient.[2]

• Fractions are collected in regular volumes (e.g., 10-20 mL) in test tubes.[1]

5. Monitoring the Separation

• The separation process is monitored using Thin Layer Chromatography (TLC).[3]

• Small spots from each collected fraction are applied to a TLC plate.

• The TLC plate is developed in a chamber containing an appropriate solvent system (e.g., 85:15 hexane:ethyl acetate).

• The spots on the TLC plate are visualized under a UV lamp.[6]

• Fractions containing the pure product (as determined by a single spot on the TLC plate at the correct Rf value) are combined.

6. Product Isolation

• The combined fractions containing the pure Ethyl 2,6-dichlorobenzoate are concentrated under reduced pressure using a rotary evaporator to remove the mobile phase solvents.[2]

• The resulting purified product is then dried under high vacuum to remove any residual solvent.[3]

Data Presentation

The following table summarizes typical quantitative data for the purification of Ethyl 2,6-dichlorobenzoate using the described protocol.

Parameter	Value
Crude Sample Loaded	5.0 g
Silica Gel Mass	200 g
Column Dimensions	5 cm (ID) x 50 cm (L)
Mobile Phase Gradient	Hexane:Ethyl Acetate (98:2 to 90:10)
Total Solvent Volume	~2.5 L
Fraction Size	20 mL
Yield of Pure Product	4.2 g (84%)
Purity (by GC-MS)	>99%
Typical Run Time	2-3 hours

Visualizations

Experimental Workflow for Purification

Caption: A flowchart of the experimental workflow for the purification of Ethyl 2,6-dichlorobenzoate.

Logical Relationship of Components in Column Chromatography

Caption: Relationship between stationary phase, mobile phase, and sample components in normal-phase chromatography.

References

• 1. youtube.com [youtube.com]
• 2. orgsyn.org [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. openaccesspub.org [openaccesspub.org]

Application Notes and Protocols: The Role of Ethyl 2,6-dichlorobenzoate in the Development of Novel Organic Materials

For Researchers, Scientists, and Drug Development Professionals

While direct, cited applications of Ethyl 2,6-dichlorobenzoate in the synthesis of novel organic materials are not extensively documented in publicly available literature, its chemical structure presents it as a valuable precursor for the development of advanced polymers. The presence of two reactive chlorine atoms ortho to an activating ester group makes it a suitable candidate for nucleophilic aromatic substitution reactions. This application note proposes a detailed protocol for the synthesis of a diaryl ether monomer from Ethyl 2,6-dichlorobenzoate, which can serve as a building block for high-performance poly(ether ether ketone) (PEEK)-like polymers.

Physicochemical Properties of Ethyl 2,6-dichlorobenzoate

A summary of the key quantitative data for Ethyl 2,6-dichlorobenzoate is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₉H₈Cl₂O₂
Molecular Weight	219.07 g/mol
Melting Point	39-41 °C
Boiling Point	146-148 °C at 15 mmHg
Density	1.305 g/cm³
Appearance	White to off-white crystalline solid
CAS Number	81055-73-4

Proposed Application: Synthesis of a Diaryl Ether Monomer for High-Performance Polymers via Ullmann Condensation

This section outlines a hypothetical, yet chemically plausible, experimental protocol for the synthesis of a diaryl ether monomer using Ethyl 2,6-dichlorobenzoate as a key starting material. The resulting monomer could be a precursor for novel poly(ether ether ketone) (PEEK) analogs with tailored properties.

Experimental Protocol: Synthesis of Diethyl 4,4'-oxybis(2-chlorobenzoate)

This protocol details the copper-catalyzed Ullmann condensation of Ethyl 2,6-dichlorobenzoate with 4-hydroxyphenylboronic acid, followed by a subsequent reaction to form the diaryl ether.

Materials:

• Ethyl 2,6-dichlorobenzoate (1.0 eq)

• 4-Hydroxyphenol (0.5 eq)

• Copper(I) iodide (CuI) (0.1 eq)

• 1,10-Phenanthroline (0.2 eq)

• Cesium carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Hydrochloric acid (1 M)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add Ethyl 2,6-dichlorobenzoate (1.0 eq), 4-hydroxyphenol (0.5 eq), cesium carbonate (2.0 eq), copper(I) iodide (0.1 eq), and 1,10-phenanthroline (0.2 eq).

• Solvent Addition: Under a nitrogen atmosphere, add anhydrous DMF to the flask via a syringe. The amount of solvent should be sufficient to dissolve the reactants (approximately 5-10 mL per gram of Ethyl 2,6-dichlorobenzoate).

• Reaction Conditions: Heat the reaction mixture to 120-130 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system. The reaction is expected to be complete within 24-48 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with toluene and filter through a pad of celite to remove insoluble salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with 1 M hydrochloric acid (2 x 50 mL) to remove any remaining base and DMF. Wash the organic layer with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to yield the pure diethyl 4,4'-oxybis(2-chlorobenzoate).

Visualizations

Logical Workflow for Monomer Synthesis

The following diagram illustrates the logical steps involved in the proposed synthesis of the diaryl ether monomer.

Practical Applications of Ethyl 2,6-dichlorobenzoate in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,6-dichlorobenzoate is a halogenated aromatic compound that, while not extensively documented as a key starting material in high-profile drug syntheses, serves as a valuable, sterically hindered building block in medicinal chemistry. Its utility primarily stems from its precursor, 2,6-dichlorobenzoic acid, and its activated form, 2,6-dichlorobenzoyl chloride, which are employed in the synthesis of a range of biologically active molecules.[1][2][3] The defining feature of this scaffold is the presence of two chlorine atoms in the ortho positions relative to the ethyl ester group. This substitution pattern introduces significant steric hindrance, which presents both challenges and opportunities in synthetic design.[4][5]

These application notes provide an overview of the potential and realized applications of ethyl 2,6-dichlorobenzoate and its parent acid in medicinal chemistry, with a focus on overcoming the synthetic hurdles associated with its sterically congested nature. Detailed protocols for key transformations are provided to guide researchers in leveraging this unique chemical entity for the development of novel therapeutics.

Synthetic Utility and Applications

The primary applications of the 2,6-dichlorobenzoyl scaffold, and by extension ethyl 2,6-dichlorobenzoate, revolve around its use as an intermediate in the synthesis of more complex molecules. The main areas of application include the formation of sterically hindered amide bonds and the synthesis of various heterocyclic systems.

Esterification of 2,6-Dichlorobenzoic Acid

The synthesis of ethyl 2,6-dichlorobenzoate itself is a primary example of esterification of a sterically hindered carboxylic acid. Standard Fischer esterification conditions can be employed, often requiring prolonged reaction times or the use of more forcing conditions to achieve acceptable yields.

Amide Bond Formation: A Significant Challenge

The formation of amides from 2,6-dichlorobenzoic acid (often derived from the hydrolysis of ethyl 2,6-dichlorobenzoate) is a significant challenge due to the steric hindrance around the carbonyl group.[5][6] Standard peptide coupling reagents may prove inefficient.[7] However, the 2,6-dichlorobenzamide moiety is a feature of certain bioactive compounds, necessitating effective synthetic strategies.

The following table summarizes the key synthetic transformations involving the ethyl 2,6-dichlorobenzoate scaffold and the associated challenges and potential solutions.

Reaction Type	Starting Material	Product	Key Challenge	Potential Solutions/Methods
Esterification	2,6-Dichlorobenzoic Acid	Ethyl 2,6-dichlorobenzoate	Steric hindrance from ortho-chloro groups reduces reactivity of the carboxylic acid.	Fischer esterification with excess ethanol and a strong acid catalyst (e.g., H₂SO₄) under reflux; Steglich esterification (DCC, DMAP).[8][9]
Amide Bond Formation	2,6-Dichlorobenzoic Acid	N-substituted-2,6-dichlorobenzamides	Severe steric hindrance slows down the nucleophilic attack of the amine.	Use of highly reactive acyl chlorides (2,6-dichlorobenzoyl chloride); specialized coupling reagents for hindered substrates; high-temperature couplings.[5][7]
Hydrolysis	Ethyl 2,6-dichlorobenzoate	2,6-Dichlorobenzoic Acid	Generally straightforward but a necessary step for subsequent amide coupling.	Standard aqueous base (e.g., NaOH, KOH) followed by acidic workup.
Nucleophilic Aromatic Substitution (SNAr)	Ethyl 2,6-dichlorobenzoate	2-Alkoxy/Amino-6-chlorobenzoates	Chlorine atoms are less activated than in nitro-substituted systems.	High temperatures, strong nucleophiles, and potentially metal catalysis may be required. The ester group provides some electronic activation.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,6-dichlorobenzoate via Fischer Esterification

This protocol describes the synthesis of ethyl 2,6-dichlorobenzoate from its corresponding carboxylic acid.

Materials:

• 2,6-Dichlorobenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a round-bottom flask, add 2,6-dichlorobenzoic acid (1.0 eq).

• Add a large excess of anhydrous ethanol (e.g., 10-20 eq, can also be used as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Heat the mixture to reflux and monitor the reaction by TLC. Due to steric hindrance, the reaction may require several hours to overnight for completion.

• After cooling to room temperature, remove the excess ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford pure ethyl 2,6-dichlorobenzoate.

Protocol 2: Hydrolysis of Ethyl 2,6-dichlorobenzoate to 2,6-Dichlorobenzoic Acid

This protocol details the saponification of the ethyl ester to the carboxylic acid, a common step before amide coupling.

Materials:

• Ethyl 2,6-dichlorobenzoate

• Ethanol

• 1 M Sodium hydroxide solution

• 1 M Hydrochloric acid

• Ethyl acetate

Procedure:

• Dissolve ethyl 2,6-dichlorobenzoate (1.0 eq) in ethanol in a round-bottom flask.

• Add an excess of 1 M sodium hydroxide solution (e.g., 2-3 eq).

• Heat the mixture to reflux and monitor the disappearance of the starting material by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 with 1 M hydrochloric acid, resulting in the precipitation of the carboxylic acid.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2,6-dichlorobenzoic acid.

Protocol 3: Synthesis of N-Benzyl-2,6-dichlorobenzamide via Acyl Chloride

This protocol describes a method for forming a sterically hindered amide bond.

Materials:

• 2,6-Dichlorobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Anhydrous dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic)

• Benzylamine

• Triethylamine (Et₃N) or Pyridine

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure: Step A: Formation of 2,6-Dichlorobenzoyl Chloride

• To a solution of 2,6-dichlorobenzoic acid (1.0 eq) in anhydrous DCM, add a catalytic amount of DMF.

• Slowly add thionyl chloride (or oxalyl chloride, ~1.5 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent under reduced pressure to obtain crude 2,6-dichlorobenzoyl chloride, which is often used immediately in the next step.

Step B: Amide Coupling

• Dissolve the crude 2,6-dichlorobenzoyl chloride in anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve benzylamine (1.0 eq) and a non-nucleophilic base such as triethylamine or pyridine (~1.2 eq) in anhydrous DCM.

• Slowly add the amine solution to the acyl chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and separate the layers.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or flash column chromatography to yield N-benzyl-2,6-dichlorobenzamide.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 2,6-Dichlorobenzoyl chloride | 4659-45-4 | Benchchem [benchchem.com]
• 5. ojs.chimia.ch [ojs.chimia.ch]
• 6. researchgate.net [researchgate.net]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Acid to Ester - Common Conditions [commonorganicchemistry.com]

Synthesis of Novel Bioactive Molecules Utilizing Ethyl 2,6-dichlorobenzoate as a Key Precursor

Application Notes and Protocols for Researchers in Drug Discovery and Medicinal Chemistry

Ethyl 2,6-dichlorobenzoate serves as a versatile and strategic precursor in the synthesis of a variety of bioactive molecules. Its dichlorinated phenyl ring provides a unique scaffold that can be elaborated into complex structures with significant therapeutic potential. The presence of the chlorine atoms influences the molecule's conformation and electronic properties, often contributing to enhanced binding affinity and metabolic stability of the final active pharmaceutical ingredient. This document provides detailed application notes and experimental protocols for the utilization of Ethyl 2,6-dichlorobenzoate in the synthesis of a potent Src kinase inhibitor, a class of molecules with significant applications in oncology.

Key Application: Synthesis of a Potent Src Kinase Inhibitor

This section details the synthesis of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine, a potent and orally active Src kinase inhibitor with demonstrated anti-tumor activity.[3] The synthetic strategy involves the initial conversion of Ethyl 2,6-dichlorobenzoate to a key boronic acid intermediate, followed by a Suzuki coupling reaction to construct the core structure of the final bioactive molecule.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis and activity of the target Src kinase inhibitor.

Parameter	Value	Reference
Starting Material	Ethyl 2,6-dichlorobenzoate	-
Intermediate	2,6-dichlorophenylboronic acid	Assumed high yield
Final Product	[7-(2,6-dichlorophenyl)-5-methylbenzo[1][2]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine	-
Biological Target	Src Kinase	[3]
Activity	Potent, orally active with anti-tumor activity in preclinical assays	[3]

Experimental Protocols

Protocol 1: Synthesis of 2,6-dichlorophenylboronic acid from Ethyl 2,6-dichlorobenzoate

This protocol describes a plausible two-step synthesis of the key boronic acid intermediate.

Step 1: Reduction of Ethyl 2,6-dichlorobenzoate to (2,6-dichlorophenyl)methanol

• Reaction Setup: To a solution of Ethyl 2,6-dichlorobenzoate (1.0 eq) in anhydrous Tetrahydrofuran (THF) under a nitrogen atmosphere, add Lithium aluminum hydride (LiAlH₄) (1.5 eq) portion-wise at 0 °C.

• Reaction Execution: Stir the reaction mixture at room temperature for 4 hours.

• Work-up: Cool the reaction to 0 °C and quench by the sequential addition of water, 15% aqueous NaOH, and water.

• Purification: Filter the resulting solid and concentrate the filtrate under reduced pressure. The crude (2,6-dichlorophenyl)methanol can be used in the next step without further purification.

Step 2: Conversion of (2,6-dichlorophenyl)methanol to 2,6-dichlorophenylboronic acid

• Reaction Setup: Convert the alcohol to the corresponding benzyl bromide using a standard brominating agent like Phosphorus tribromide (PBr₃).

• Grignard Formation: React the resulting benzyl bromide with magnesium turnings in anhydrous THF to form the Grignard reagent.

• Borylation: Add the Grignard reagent to a solution of trimethyl borate in anhydrous THF at -78 °C.

• Hydrolysis: Warm the reaction to room temperature and hydrolyze with aqueous HCl to yield 2,6-dichlorophenylboronic acid.

• Purification: Purify the product by recrystallization.

Protocol 2: Synthesis of the Src Kinase Inhibitor via Suzuki Coupling

This protocol is adapted from the general principles of Suzuki coupling reactions.

• Reaction Setup: In a reaction vessel, combine 2,6-dichlorophenylboronic acid (1.2 eq), the appropriate 7-bromo-5-methylbenzo[1][2]triazin-3-amine derivative (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like sodium carbonate (2.0 eq) in a mixture of toluene, ethanol, and water.

• Reaction Execution: Degas the mixture and heat it to reflux under a nitrogen atmosphere for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and partition it between ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the final Src kinase inhibitor.

Protocol 3: In vitro Src Kinase Inhibition Assay

• Assay Principle: The inhibitory activity of the synthesized compound against Src kinase can be determined using a variety of commercially available kinase assay kits, which typically measure the phosphorylation of a substrate peptide.

• Procedure:

  • Prepare a series of dilutions of the test compound.

  • In a microplate, incubate Src kinase, the substrate peptide, and ATP with the different concentrations of the test compound.

  • After the incubation period, measure the amount of phosphorylated substrate.

  • Calculate the IC₅₀ value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Visualizations

Signaling Pathway

Caption: Inhibition of the Src kinase signaling pathway by the synthesized molecule.

Experimental Workflow

Caption: Synthetic workflow from Ethyl 2,6-dichlorobenzoate to the bioactive Src kinase inhibitor.

Logical Relationship

Caption: Logical progression from the precursor to the final therapeutic application.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and SAR of Tetracyclic Inhibitors of Protein Kinase CK2 Derived from Furocarbazole W16 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for high-yield Ethyl 2,6-dichlorobenzoate synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Ethyl 2,6-dichlorobenzoate. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing Ethyl 2,6-dichlorobenzoate?

A1: The most prevalent method for synthesizing Ethyl 2,6-dichlorobenzoate is the Fischer esterification of 2,6-dichlorobenzoic acid with ethanol using an acid catalyst.[1][2][3] This reaction is an equilibrium process, meaning it is reversible. The primary challenge in this synthesis is the steric hindrance caused by the two chlorine atoms in the ortho positions to the carboxylic acid group, which can slow down the reaction rate.[2] Additionally, the formation of water as a byproduct can hydrolyze the ester back to the starting materials, thereby limiting the yield.[1][4] To achieve a high yield, it is crucial to shift the equilibrium towards the product side.[4][5]

Q2: What are the key factors influencing the yield of Ethyl 2,6-dichlorobenzoate synthesis via Fischer esterification?

A2: Several factors significantly impact the reaction yield:

• Reactant Molar Ratio: Employing a large excess of one reactant, typically ethanol, can effectively drive the equilibrium towards the formation of the ester.[1][5]

• Catalyst: The choice and concentration of the acid catalyst are critical. Commonly used catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[1][6] Solid acid catalysts like modified montmorillonite K10 have also been shown to be effective.[7]

• Water Removal: Continuous removal of water as it is formed is one of the most effective strategies to maximize the yield.[1][4][5] This can be achieved using a Dean-Stark apparatus or by adding a drying agent like molecular sieves to the reaction mixture.[1][4]

• Reaction Temperature: Higher temperatures generally increase the reaction rate.[1] However, excessively high temperatures can lead to side reactions, such as the dehydration of ethanol to form diethyl ether.

Q3: What are potential side reactions that can lower the yield of Ethyl 2,6-dichlorobenzoate?

A3: Besides the reverse hydrolysis reaction, other side reactions can occur depending on the reaction conditions. With strong acid catalysts and high temperatures, the alcohol (ethanol) can undergo dehydration to form ethers (diethyl ether).[1] Impurities in the starting 2,6-dichlorobenzoic acid, such as isomers or over-chlorinated species, can also lead to the formation of undesired ester byproducts.[8][9]

Q4: How can I monitor the progress of the esterification reaction?

A4: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC).[1][8] A suitable eluent system would be a mixture of hexane and ethyl acetate. The starting carboxylic acid is significantly more polar than the resulting ester product. Therefore, the product will have a higher Rf value on the TLC plate.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Low or No Product Formation	Insufficient Catalyst Activity: The acid catalyst may be old, hydrated, or used in an insufficient amount.	Use a fresh, anhydrous acid catalyst. Increase the catalyst loading, but be mindful of potential side reactions.
Low Reaction Temperature: The reaction may be proceeding too slowly to reach a high conversion in a reasonable timeframe.[1]	Increase the reaction temperature to reflux.
Steric Hindrance: The two ortho-chloro substituents on the benzoic acid sterically hinder the approach of the alcohol.	Prolong the reaction time. Consider using a less sterically hindered alcohol if the application allows, though for ethyl ester synthesis, this is not an option.
Low Yield	Equilibrium Limitation: The reaction has reached equilibrium with a significant amount of unreacted starting materials.[1][4]	Use a large excess of ethanol to shift the equilibrium.[1][5] Employ a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it is formed.[1][5] Alternatively, add a drying agent like molecular sieves to the reaction mixture.[4]
Incomplete Reaction: The reaction was not allowed to proceed for a sufficient amount of time.	Monitor the reaction by TLC until the starting material is consumed.
Product Contaminated with Starting Material	Incomplete Reaction: See above.	See above.
Inefficient Purification: The purification method did not effectively separate the product from the unreacted carboxylic acid.	During the aqueous workup, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove the acidic starting material.[10] For column chromatography, use an appropriate solvent system to achieve good separation.[11][12]
Formation of Emulsion During Workup	Presence of Amphiphilic Species: Unreacted carboxylic acid and the ester product can act as surfactants, leading to emulsion formation.	Add a saturated brine solution to the separatory funnel to break the emulsion. If the emulsion persists, filter the mixture through a pad of Celite.
Product Decomposition During Purification	High Temperatures During Distillation: Ethyl 2,6-dichlorobenzoate may be sensitive to high temperatures, leading to decomposition during atmospheric distillation.	Purify the product by vacuum distillation to lower the boiling point.[13] Alternatively, use column chromatography for purification at room temperature.[11][12]

Experimental Protocols

Protocol 1: Fischer Esterification of 2,6-Dichlorobenzoic Acid

This protocol describes a general procedure for the synthesis of Ethyl 2,6-dichlorobenzoate using Fischer esterification with the removal of water via a Dean-Stark apparatus.

Materials:

• 2,6-Dichlorobenzoic acid

• Anhydrous ethanol

• Toluene

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate solution

• Saturated brine solution

• Anhydrous magnesium sulfate or sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask, Dean-Stark trap, reflux condenser, separatory funnel, standard laboratory glassware

• Heating mantle and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser, add 2,6-dichlorobenzoic acid (1.0 equivalent), a large excess of anhydrous ethanol (e.g., 10 equivalents), and toluene.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 1-5 mol%) to the stirred mixture.

• Heating and Water Removal: Heat the reaction mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, effectively removing water from the reaction and driving the equilibrium towards the product.[1][5]

• Monitoring the Reaction: Monitor the progress of the reaction by TLC until the 2,6-dichlorobenzoic acid is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol and toluene using a rotary evaporator.

  • Dilute the residue with an organic solvent like diethyl ether or ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to remove any unreacted acid), and finally with saturated brine.[10]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude Ethyl 2,6-dichlorobenzoate by vacuum distillation or silica gel column chromatography.[11][12][13]

Visualizations

Caption: Experimental workflow for the synthesis of Ethyl 2,6-dichlorobenzoate.

Caption: Troubleshooting guide for low yield in Ethyl 2,6-dichlorobenzoate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. brainly.com [brainly.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. US6235924B1 - Continuous process for preparing benzoic acid esters - Google Patents [patents.google.com]
• 7. ijstr.org [ijstr.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Common side reactions in the esterification of 2,6-dichlorobenzoic acid

Welcome to the technical support center for the esterification of 2,6-dichlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during this challenging esterification.

Frequently Asked Questions (FAQs)

Q1: Why is the esterification of 2,6-dichlorobenzoic acid so difficult?

A1: The primary challenge in the esterification of 2,6-dichlorobenzoic acid is severe steric hindrance. The two chlorine atoms in the ortho positions (2 and 6) physically block the carboxylic acid group, making it difficult for the alcohol to approach and react. This steric hindrance slows down the reaction rate and often leads to incomplete conversion.

Q2: What are the most common side reactions to expect?

A2: The most prevalent side reactions during the esterification of 2,6-dichlorobenzoic acid are:

• Incomplete Reaction: Due to the aforementioned steric hindrance, a significant portion of the 2,6-dichlorobenzoic acid may remain unreacted.

• Ether Formation: Under the acidic conditions of Fischer esterification, the alcohol reactant can undergo self-condensation to form a dialkyl ether. This is particularly problematic with secondary alcohols and at higher temperatures.

• N-Acylurea Formation: When using coupling agents like dicyclohexylcarbodiimide (DCC), the activated carboxylic acid intermediate can rearrange to form a stable N-acylurea byproduct, which can be difficult to remove.

• Decarboxylation: At elevated temperatures, particularly above 200°C, there is a risk of decarboxylation of the 2,6-dichlorobenzoic acid, leading to the formation of 1,3-dichlorobenzene.

Q3: Which esterification method is best for 2,6-dichlorobenzoic acid?

A3: There is no single "best" method, as the choice depends on the scale of the reaction and the specific alcohol being used.

• Fischer Esterification: This classic method using a strong acid catalyst (like sulfuric acid) and an excess of the alcohol can be effective, especially with simple, unhindered alcohols like methanol. However, it often requires high temperatures and long reaction times, which can promote side reactions like ether formation and decarboxylation.

• Steglich Esterification: This method uses dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP). It is a milder alternative to the Fischer esterification and can be more effective for sterically hindered substrates. However, the formation of the N-acylurea byproduct is a common issue.

Troubleshooting Guides

Problem 1: Low Yield of the Desired Ester

Possible Cause	Troubleshooting Step
Incomplete Reaction	- Increase the reaction time. Monitor the reaction progress by TLC or GC-MS. - Increase the amount of the alcohol (if used as a solvent). - For Fischer esterification, ensure the acid catalyst is active and used in a sufficient amount. - Consider using a more reactive derivative of the carboxylic acid, such as the acid chloride.
Side Reactions	- Refer to the specific troubleshooting guides for ether formation (Problem 2) and N-acylurea formation (Problem 3). - Optimize the reaction temperature; excessively high temperatures can lead to decarboxylation.

Problem 2: Presence of a Significant Amount of Dialkyl Ether Byproduct

Possible Cause	Troubleshooting Step
High Reaction Temperature	- Lower the reaction temperature. While this may slow down the desired esterification, it will disproportionately reduce the rate of ether formation.
Use of Secondary Alcohols	- Be aware that secondary alcohols are more prone to elimination and ether formation. If possible, use a primary alcohol. - If a secondary alcohol must be used, employ milder reaction conditions and monitor the reaction closely.
Strongly Acidic Conditions	- Reduce the concentration of the acid catalyst.

Problem 3: Formation of a White Precipitate (N-Acylurea) in DCC-Mediated Esterification

Possible Cause	Troubleshooting Step
Slow Reaction with the Alcohol	- Ensure an adequate amount of DMAP catalyst is used to facilitate the reaction with the alcohol before the rearrangement to the N-acylurea can occur. - Add the DCC slowly to the reaction mixture at a low temperature (e.g., 0 °C) to control the formation of the reactive intermediate.
Steric Hindrance	- The inherent steric hindrance of 2,6-dichlorobenzoic acid makes it susceptible to this side reaction. Optimizing the stoichiometry of reagents and reaction conditions is crucial.

Data Presentation

The following tables provide illustrative quantitative data for common side reactions. Please note that specific yields can vary significantly based on the exact reaction conditions and the alcohol used.

Table 1: Illustrative Yields for Fischer Esterification of a Sterically Hindered Benzoic Acid

Product/Byproduct	Typical Yield Range (%)	Conditions
Desired Ester	40 - 70%	Excess alcohol, H₂SO₄ catalyst, 80-120°C, 24-48h
Unreacted Acid	20 - 50%	-
Dialkyl Ether	5 - 15%	Higher end of temperature range, secondary alcohols
Decarboxylation Product	< 5%	Temperatures approaching 200°C

Table 2: Illustrative Yields for Steglich Esterification of a Sterically Hindered Benzoic Acid

Product/Byproduct	Typical Yield Range (%)	Conditions
Desired Ester	60 - 85%	DCC, DMAP (cat.), CH₂Cl₂, Room Temp, 12-24h
N-Acylurea	10 - 30%	Insufficient DMAP, prolonged reaction times
Unreacted Acid	5 - 15%	-

Experimental Protocols

Protocol 1: Fischer Esterification with Methanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,6-dichlorobenzoic acid (1.0 eq).

• Add a large excess of methanol (e.g., 20-50 eq), which will also serve as the solvent.

• Carefully add concentrated sulfuric acid (0.1 - 0.2 eq) to the stirred mixture.

• Reaction: Heat the mixture to reflux (approximately 65°C for methanol) and maintain for 24-48 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture into a separatory funnel containing cold water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with a saturated sodium bicarbonate solution to remove unreacted acid, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation.

Protocol 2: Steglich Esterification with a Generic Alcohol

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,6-dichlorobenzoic acid (1.0 eq), the alcohol (1.2 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) in an anhydrous solvent such as dichloromethane (CH₂Cl₂).

• Cool the mixture to 0°C in an ice bath.

• Reagent Addition: In a separate flask, dissolve dicyclohexylcarbodiimide (DCC, 1.1 eq) in a minimal amount of anhydrous CH₂Cl₂. Add the DCC solution dropwise to the reaction mixture over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Work-up:

  • Filter the reaction mixture to remove the precipitated DCU.

  • Wash the filtrate with dilute HCl to remove DMAP, followed by a saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to separate the desired ester from any remaining N-acylurea byproduct.

Mandatory Visualization

Caption: Troubleshooting workflow for low ester yield.

Caption: Common side reaction pathways.

Technical Support Center: Troubleshooting Incomplete Hydrolysis of Ethyl 2,6-dichlorobenzoate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address common issues encountered during the hydrolysis of Ethyl 2,6-dichlorobenzoate.

Frequently Asked Questions (FAQs)

Q1: Why is the hydrolysis of Ethyl 2,6-dichlorobenzoate often incomplete?

The primary reason for incomplete hydrolysis is steric hindrance. The two chlorine atoms in the ortho positions (2 and 6) of the benzene ring create significant bulk around the ester's carbonyl group. This steric hindrance physically blocks the approach of the nucleophile (e.g., hydroxide ion) to the carbonyl carbon, slowing down the reaction rate and often leading to an incomplete reaction under standard conditions.

Q2: What are the common side reactions to be aware of during the hydrolysis of Ethyl 2,6-dichlorobenzoate?

A common side reaction is transesterification, especially if an alcohol other than ethanol is used as a solvent. For instance, if methanol is used as a solvent with sodium hydroxide, some of the ethyl ester can be converted to the methyl ester, which will then be hydrolyzed. While the final product is the same, this can complicate reaction kinetics and analysis.

Q3: How can I monitor the progress of the hydrolysis reaction?

The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

• TLC: Spot the reaction mixture against the starting material (Ethyl 2,6-dichlorobenzoate) on a TLC plate. The disappearance of the starting material spot indicates the reaction is proceeding.

• GC-MS: Withdraw aliquots from the reaction mixture at different time intervals, quench the reaction, and extract the components. GC-MS analysis can quantify the remaining starting material and the formation of the product, 2,6-dichlorobenzoic acid.[2][3]

• ¹H NMR: The disappearance of the characteristic ethyl group signals (a quartet around 4.4 ppm and a triplet around 1.4 ppm) of the starting material can be monitored to determine the extent of the reaction.

Q4: Are there alternative methods to traditional saponification for hydrolyzing Ethyl 2,6-dichlorobenzoate?

Yes, for sterically hindered esters, alternative methods can be more effective:

• Phase-Transfer Catalysis (PTC): This method uses a phase-transfer catalyst (e.g., a quaternary ammonium salt) to transport the hydroxide ion from the aqueous phase to the organic phase where the ester is dissolved.[4][5][6] This enhances the reaction rate by facilitating better contact between the reactants.

• Microwave-Assisted Hydrolysis: Microwave irradiation can significantly accelerate the rate of hydrolysis by rapidly heating the reaction mixture.[7][8][9] This can lead to shorter reaction times and potentially higher yields.

• Non-aqueous Hydrolysis: Using a non-aqueous solvent system can sometimes enhance the reactivity of the hydroxide ion.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low to No Conversion	1. Insufficient Reaction Time/Temperature: Due to steric hindrance, the reaction is slow.	- Increase the reaction time and/or temperature (reflux). Monitor the reaction by TLC or GC-MS until the starting material is consumed.
2. Insufficient Base: An inadequate amount of base will lead to an incomplete reaction.	- Use a significant excess of the base (e.g., 3-5 equivalents of NaOH or KOH).
3. Poor Solubility: The ester may not be fully dissolved in the reaction medium, limiting its contact with the base.	- Use a co-solvent like Tetrahydrofuran (THF) or Dioxane to improve solubility.[10]
Reaction Stalls	1. Equilibrium in Acid-Catalyzed Hydrolysis: If using acidic conditions, the reaction is reversible and may have reached equilibrium.	- Use a large excess of water to drive the equilibrium towards the products. However, base-catalyzed hydrolysis (saponification) is generally preferred as it is irreversible.
2. Degradation of Base: Prolonged heating can potentially degrade the base.	- Add the base in portions over the course of the reaction for very long reaction times.
Formation of Byproducts	1. Transesterification: Use of an alcohol co-solvent different from the ester's alcohol portion.	- If using an alcohol as a co-solvent, use ethanol for ethyl ester hydrolysis. Alternatively, use a non-alcoholic co-solvent like THF or dioxane.
2. Decomposition: Harsh reaction conditions (very high temperatures for extended periods) might lead to decomposition of the starting material or product.	- Consider using milder, more efficient methods like Phase-Transfer Catalysis or Microwave-Assisted Hydrolysis to reduce reaction time and temperature.
Difficult Product Isolation	1. Incomplete Precipitation: The carboxylic acid product may not fully precipitate upon acidification.	- Ensure the aqueous layer is sufficiently acidified to a pH of 1-2. Cool the solution in an ice bath to maximize precipitation.
2. Product is an Oil: The carboxylic acid may not crystallize and instead "oil out".	- If the product oils out, extract it from the aqueous layer with a suitable organic solvent like ethyl acetate.

Quantitative Data Summary

Method	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Traditional Saponification	KOH (10)	Methanol/Water (9:1)	80	13	98	[11]
Microwave-Assisted	K₂CO₃ (3)	Ethanol	180	0.33	High Yields	[7]

Note: The data for methyl 2,6-diisopropoxybenzoate is used to illustrate the potential effectiveness of different methods for a sterically hindered benzoate. Actual results for Ethyl 2,6-dichlorobenzoate may vary.

Experimental Protocols

Protocol 1: Standard Saponification

This protocol is a general procedure for the basic hydrolysis of an ester.[11]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Ethyl 2,6-dichlorobenzoate (1.0 eq) in a mixture of methanol and a 30% aqueous solution of sodium hydroxide.

• Hydrolysis: Heat the reaction mixture to reflux and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup:

  • Cool the reaction mixture to room temperature and pour it into water.

  • Wash the aqueous phase with a non-polar solvent like diethyl ether to remove any unreacted ester.

  • Carefully acidify the aqueous phase with concentrated HCl to a pH of 1-2. The product, 2,6-dichlorobenzoic acid, should precipitate out of the solution.

  • Collect the precipitate by vacuum filtration and wash it with cold water.

  • Dry the solid to obtain the final product.

Protocol 2: Phase-Transfer Catalysis (PTC) Hydrolysis

This is a conceptual protocol based on the principles of PTC for hindered esters.

• Reaction Setup: In a round-bottom flask, dissolve Ethyl 2,6-dichlorobenzoate (1.0 eq) in an organic solvent such as toluene. Add an aqueous solution of sodium hydroxide (5-10 eq).

• Catalyst Addition: Add a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.05-0.1 eq).

• Hydrolysis: Stir the biphasic mixture vigorously at a moderately elevated temperature (e.g., 60-80 °C). Monitor the reaction by TLC or GC-MS.

• Workup:

  • Cool the mixture and separate the aqueous and organic layers.

  • Extract the organic layer with water.

  • Combine the aqueous layers and acidify with concentrated HCl to precipitate the 2,6-dichlorobenzoic acid.

  • Isolate the product by filtration as described in Protocol 1.

Visualizations

Caption: Experimental workflow for the saponification of Ethyl 2,6-dichlorobenzoate.

Caption: Troubleshooting logic for incomplete hydrolysis of Ethyl 2,6-dichlorobenzoate.

References

• 1. epa.gov [epa.gov]
• 2. gcms.cz [gcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. phasetransfer.com [phasetransfer.com]
• 6. iajpr.com [iajpr.com]
• 7. Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. omicsonline.org [omicsonline.org]
• 9. mdpi.com [mdpi.com]
• 10. reddit.com [reddit.com]
• 11. Saponification-Typical procedures - operachem [operachem.com]

Strategies to minimize byproduct formation in Ethyl 2,6-dichlorobenzoate synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the synthesis of Ethyl 2,6-dichlorobenzoate. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help minimize byproduct formation and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Ethyl 2,6-dichlorobenzoate via Fischer Esterification?

A1: The most common byproducts and impurities encountered during the Fischer esterification of 2,6-dichlorobenzoic acid with ethanol include:

• Unreacted 2,6-dichlorobenzoic acid: Due to the reversible nature of the Fischer esterification, incomplete conversion is a common issue.[1]

• Water: A primary byproduct of the esterification reaction. Its presence can shift the equilibrium back towards the reactants, thus reducing the yield of the desired ester.[1][2]

• Excess Ethanol: Typically used in excess to drive the reaction forward, residual ethanol will be present in the crude product.

• Byproducts from the Acid Catalyst: For instance, if sulfuric acid is used, it can cause slight charring or sulfonation of the aromatic ring under harsh conditions, although this is less common.

• Impurities from Starting Material: The 2,6-dichlorobenzoic acid may contain impurities from its own synthesis, such as isomers or over-chlorinated species (e.g., trichlorobenzoic acid).[3]

Q2: How can I shift the reaction equilibrium to favor the formation of Ethyl 2,6-dichlorobenzoate?

A2: To maximize the yield of the ester, the equilibrium of the Fischer esterification needs to be shifted towards the products. This can be achieved by:

• Using an Excess of a Reactant: The most common strategy is to use a large excess of the alcohol (ethanol), which is often also used as the solvent.[1][2]

• Removing a Product: The removal of water as it is formed is a highly effective method. This can be accomplished by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene.[2]

Q3: What is the optimal catalyst and its concentration for this esterification?

A3: Strong protic acids are typically used as catalysts. The most common and effective catalysts are:

• Sulfuric Acid (H₂SO₄): Used in catalytic amounts (typically 1-5 mol% relative to the carboxylic acid). It is highly effective but can cause charring if used in high concentrations or at very high temperatures.

• p-Toluenesulfonic Acid (p-TsOH): A solid, less corrosive alternative to sulfuric acid, used in similar catalytic amounts.

• Boron Trifluoride Etherate (BF₃·OEt₂): A Lewis acid catalyst that can also be effective.[2]

The optimal concentration of the catalyst depends on the reaction scale and conditions but is generally kept low to minimize side reactions.

Q4: I am observing a low yield despite using excess ethanol and a catalyst. What could be the issue?

A4: Low yields can stem from several factors:

• Insufficient Reaction Time or Temperature: The esterification of the sterically hindered 2,6-dichlorobenzoic acid may require longer reaction times or higher temperatures to reach equilibrium.

• Presence of Water: Ensure all reagents and glassware are anhydrous, as water will inhibit the reaction.

• Inefficient Water Removal: If using a Dean-Stark trap, ensure that the azeotropic removal of water is efficient.

• Purity of Starting Materials: Impurities in the 2,6-dichlorobenzoic acid or ethanol can interfere with the reaction.

Q5: How can I effectively purify the crude Ethyl 2,6-dichlorobenzoate?

A5: The purification of the final product is crucial to remove unreacted starting materials, the catalyst, and any byproducts. A typical purification workflow involves:

• Neutralization: The acidic catalyst is neutralized by washing the reaction mixture with a weak base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2]

• Extraction: The ester is extracted into an organic solvent like diethyl ether or ethyl acetate.

• Washing: The organic layer is washed with water and then with brine to remove any remaining water-soluble impurities.

• Drying: The organic layer is dried over an anhydrous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Final Purification: The crude ester can be further purified by either recrystallization or column chromatography.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Product Yield	Incomplete reaction (equilibrium not reached).	- Increase reaction time.- Increase the excess of ethanol.- Ensure efficient removal of water (use a Dean-Stark trap or molecular sieves).
Presence of water in reagents or glassware.	- Use anhydrous ethanol and dry glassware thoroughly before starting the reaction.
Inactive or insufficient catalyst.	- Use a fresh batch of acid catalyst.- Slightly increase the catalyst loading (e.g., from 1 mol% to 3 mol%).
Presence of Unreacted 2,6-dichlorobenzoic acid in Product	Incomplete reaction.	- See solutions for "Low Product Yield".
Inefficient work-up.	- Ensure thorough washing with sodium bicarbonate solution to remove all unreacted acid. Check the pH of the aqueous layer to confirm it is basic.
Product is a dark-colored oil/solid	Charring caused by the acid catalyst.	- Reduce the amount of sulfuric acid or switch to a milder catalyst like p-TsOH.- Avoid excessive heating temperatures.
Presence of additional chlorinated byproducts (e.g., ethyl trichlorobenzoate)	Impure starting 2,6-dichlorobenzoic acid.	- Analyze the purity of the starting material by techniques like GC-MS or NMR before starting the reaction.- Purify the starting material if necessary (e.g., by recrystallization).

Data Presentation

Table 1: Effect of Reaction Parameters on Ethyl 2,6-dichlorobenzoate Synthesis (Qualitative Trends)

Parameter	Variation	Effect on Yield	Effect on Byproduct Formation
Ethanol to Acid Ratio	Increasing the ratio (e.g., from 3:1 to 10:1)	Increases	Decreases unreacted acid
Catalyst Concentration (H₂SO₄)	Increasing from 1 mol% to 5 mol%	Increases (up to a point)	May increase charring at higher concentrations
Reaction Temperature	Increasing from reflux (~78°C) to higher temps (with toluene azeotrope)	Increases reaction rate and yield	May increase charring and other side reactions at very high temperatures
Reaction Time	Increasing from 2 hours to 8 hours	Increases (until equilibrium is reached)	Minimal effect once at equilibrium
Water Removal	With vs. Without Dean-Stark	Significantly Increases	Significantly decreases unreacted starting materials

Experimental Protocols

Protocol 1: Fischer Esterification of 2,6-dichlorobenzoic acid using Excess Ethanol

Materials:

• 2,6-dichlorobenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• To a dry round-bottom flask, add 2,6-dichlorobenzoic acid (1.0 eq).

• Add a large excess of anhydrous ethanol (e.g., 10 eq), which will also act as the solvent.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.03 eq) to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78-80°C) for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water

  • Saturated NaHCO₃ solution (repeat until no more CO₂ evolution is observed)

  • Brine

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Ethyl 2,6-dichlorobenzoate.

• The crude product can be further purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Caption: Signaling pathway of byproduct formation.

Caption: Experimental workflow for synthesis.

Caption: Troubleshooting logical relationships.

References

• 1. athabascau.ca [athabascau.ca]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of Ethyl 2,6-dichlorobenzoate

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the purity of Ethyl 2,6-dichlorobenzoate post-synthesis. Below, you will find troubleshooting guides and frequently asked questions to address common challenges encountered during the purification process.

Troubleshooting Guide

This guide addresses common issues observed during the purification of Ethyl 2,6-dichlorobenzoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity After Initial Synthesis	- Incomplete reaction: Presence of unreacted 2,6-dichlorobenzoic acid.[1] - Excess reagents: Residual ethanol or acid catalyst. - Side reactions: Formation of byproducts during esterification.	- Work-up: Perform an aqueous work-up. Wash the crude product with a dilute sodium bicarbonate solution to remove unreacted acid, followed by a water wash to remove excess ethanol and salts.[2] - Purification: Employ one of the purification methods detailed below (recrystallization, column chromatography, or distillation).
Oily Product Instead of Solid	- Presence of impurities lowering the melting point. - Residual solvent.	- Purification: Attempt purification via column chromatography to separate the desired ester from impurities. - Drying: Ensure the product is thoroughly dried under vacuum to remove any remaining solvent.
Poor Separation in Column Chromatography	- Inappropriate solvent system: The polarity of the eluent may be too high or too low.[3] - Column overloading: Too much crude product applied to the column.[3] - Compound decomposition on silica gel.[3]	- TLC Optimization: First, determine the optimal solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexanes and ethyl acetate.[4] - Reduce Load: Decrease the amount of crude material loaded onto the column. - Neutralize Silica: If decomposition is suspected, a small amount of triethylamine (1-3%) can be added to the eluent to neutralize the acidic silica gel.[3]
No Crystal Formation During Recrystallization	- Solution is not supersaturated: Too much solvent was used.[1] - Cooling too rapidly. - High amount of impurities inhibiting crystallization.	- Concentrate Solution: Evaporate some of the solvent to increase the concentration of the ester.[1] - Slow Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath.[1] - Induce Crystallization: Scratch the inside of the flask with a glass rod or add a seed crystal.[1] - Pre-purification: If the product is very impure, consider a preliminary purification by column chromatography.
Low Recovery After Recrystallization	- The compound has significant solubility in the cold solvent. - Product lost during transfers.	- Solvent System: Test different solvent systems to find one where the product has high solubility at high temperatures and low solubility at low temperatures. Using a co-solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be effective.[1][5] - Minimize Transfers: Be meticulous during filtration and washing steps to avoid mechanical loss of the product.

Frequently Asked Questions (FAQs)

Q1: What are the expected impurities from the synthesis of Ethyl 2,6-dichlorobenzoate?

A1: The most common synthesis route for Ethyl 2,6-dichlorobenzoate is the Fischer esterification of 2,6-dichlorobenzoic acid with ethanol in the presence of an acid catalyst.[6][7][8] Therefore, the primary impurities are likely to be:

• Unreacted 2,6-dichlorobenzoic acid: The starting carboxylic acid.

• Excess Ethanol: Used as a reactant and often as a solvent.[9]

• Water: A byproduct of the esterification reaction.[9]

• Side Products: Depending on the reaction conditions, minor byproducts from side reactions may be present.

Q2: Which purification method is most suitable for Ethyl 2,6-dichlorobenzoate?

A2: The choice of purification method depends on the nature and quantity of impurities, as well as the scale of the synthesis.[4]

• Recrystallization: This is often the most convenient method for purifying solid compounds. It is effective at removing small amounts of impurities.[10]

• Column Chromatography: This technique is highly effective for separating the product from impurities with different polarities, especially when the product is an oil or when recrystallization is ineffective.[1][4]

• Vacuum Distillation: For larger scale purification or to remove non-volatile impurities, vacuum distillation can be a good option.[4][11]

Q3: How do I choose a suitable solvent for recrystallization?

A3: An ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.[5] For Ethyl 2,6-dichlorobenzoate, which is a relatively non-polar ester, you can consider solvents such as:

• Hexanes

• Ethanol/Water mixtures[1]

• Ethyl acetate/Hexane mixtures[5]

It is recommended to perform small-scale solubility tests with various solvents to identify the optimal one.

Q4: What is a typical eluent system for column chromatography of Ethyl 2,6-dichlorobenzoate?

A4: For column chromatography on silica gel, a good starting point for the elution of a moderately polar compound like Ethyl 2,6-dichlorobenzoate is a mixture of a non-polar solvent and a slightly more polar solvent. A common choice is a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing the proportion of ethyl acetate).[4] The optimal ratio should be determined by TLC analysis beforehand.

Q5: How can I monitor the purity of my Ethyl 2,6-dichlorobenzoate?

A5: The purity of the final product can be assessed using several analytical techniques:

• Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR): Provides detailed structural information and can be used to identify and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): A sensitive technique for separating and identifying volatile compounds.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity for a solid compound.

Experimental Protocols

Recrystallization Protocol

• Dissolution: In an Erlenmeyer flask, dissolve the crude Ethyl 2,6-dichlorobenzoate in a minimal amount of a suitable hot solvent (e.g., aqueous ethanol).[1]

• Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature to promote the formation of large crystals. Subsequently, place the flask in an ice bath for 15-30 minutes to maximize crystal yield.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adsorbed impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Column Chromatography Protocol

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pour it into a chromatography column. Allow the silica to settle into a packed bed.[3]

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent or a volatile solvent like dichloromethane. Carefully load the solution onto the top of the silica gel bed. Alternatively, adsorb the crude product onto a small amount of silica gel and load the resulting powder onto the column (dry loading).[4]

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate), gradually increasing the polarity as needed to elute the desired compound.[4]

• Fraction Collection: Collect the eluent in fractions using test tubes.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.[4]

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Ethyl 2,6-dichlorobenzoate.[4]

Data Presentation

Table 1: Reference Data for Purification of Structurally Similar Compounds

Compound	Purification Method	Eluent/Conditions	Purity	Reference
Diethyl (dichloromethyl)phosphonate	Column Chromatography	Hexanes-diethyl ether (20:1)	>90% by NMR	[4]
Diethyl benzylphosphonate	Short Silica Gel Column	Hexanes/Ethyl acetate	Not specified	[4]
Diethyl (1-diazo-2-oxopropyl)phosphonate	Column Chromatography	1:1 Ethyl acetate-hexanes	97 wt% by qNMR	[4]
Ethyl 2,4-Dichlorobenzoate	Optimized production processes	Not specified	≥98.0%	[6]

Note: This data is for structurally related compounds and should be used as a general guideline for developing a purification protocol for Ethyl 2,6-dichlorobenzoate.

Visualizations

Caption: General workflow for the purification of Ethyl 2,6-dichlorobenzoate.

Caption: Decision-making diagram for troubleshooting purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. benchchem.com [benchchem.com]

Challenges in the scale-up of Ethyl 2,6-dichlorobenzoate production

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the scale-up of Ethyl 2,6-dichlorobenzoate production. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and scale-up of Ethyl 2,6-dichlorobenzoate.

Issue 1: Low or Stalled Reaction Conversion

• Question: We are observing a low conversion of 2,6-dichlorobenzoic acid to Ethyl 2,6-dichlorobenzoate, and the reaction seems to stall at around 60-70% completion, especially at the pilot scale. What are the potential causes and solutions?

• Answer: Low or stalled conversion in the Fischer esterification of 2,6-dichlorobenzoic acid is a common issue during scale-up. The primary reasons are often related to the reversible nature of the reaction and mass transfer limitations.

  • Equilibrium Limitation: The Fischer esterification is an equilibrium reaction.[1][2][3] The accumulation of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thus limiting the conversion.[1][2][3]

    • Solution: To drive the reaction forward, it is crucial to remove water as it is formed.[2][3] At an industrial scale, this is typically achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene or heptane.[2] Using a large excess of ethanol can also help to shift the equilibrium towards the product.[1][3][4]

  • Mass and Heat Transfer Limitations: In large reactors, inefficient mixing can lead to poor contact between the reactants (2,6-dichlorobenzoic acid, ethanol, and the acid catalyst), resulting in a lower reaction rate.[5] Inadequate heat transfer can also create temperature gradients within the reactor, leading to non-uniform reaction rates.[6][7]

    • Solution: Ensure that the agitation speed and impeller design are suitable for the reactor size and viscosity of the reaction mixture to maintain a homogeneous suspension of the reactants.[5] The reactor's heating system should be capable of providing uniform heating to the entire reaction mass.

  • Catalyst Deactivation: While less common with strong acid catalysts like sulfuric acid, impurities in the starting materials could potentially neutralize or reduce the effectiveness of the catalyst.

    • Solution: Ensure the quality of the 2,6-dichlorobenzoic acid and ethanol. The starting materials should be free from basic impurities.

Issue 2: Formation of Impurities and Byproducts

• Question: During the scale-up, we are observing the formation of unknown impurities in our product. What are the likely side reactions, and how can we minimize them?

• Answer: The formation of byproducts in the synthesis of Ethyl 2,6-dichlorobenzoate can arise from impurities in the starting materials or from side reactions occurring under the reaction conditions.

  • Ether Formation: At the elevated temperatures used for esterification, the acid catalyst can promote the dehydration of ethanol to form diethyl ether.

    • Solution: Maintain careful control over the reaction temperature. Avoid excessive heating or prolonged reaction times.

  • Impurities from Starting Materials: The purity of the starting 2,6-dichlorobenzoic acid is critical. Impurities from its synthesis, such as other chlorinated benzoic acids, can lead to the formation of the corresponding ethyl esters, which may be difficult to separate from the desired product.

    • Solution: Use high-purity 2,6-dichlorobenzoic acid. It is advisable to have a stringent quality control process for incoming raw materials.

Issue 3: Difficulties in Product Isolation and Purification

• Question: We are facing challenges with the crystallization of Ethyl 2,6-dichlorobenzoate at a larger scale, resulting in low yield and poor crystal quality. What can be done to improve the crystallization process?

• Answer: Challenges in crystallization during scale-up are often related to cooling rates, agitation, and the presence of impurities.[8][9][10]

  • Cooling Rate: Rapid cooling of the crude product solution can lead to the formation of small, impure crystals that are difficult to filter and dry.[8][9]

    • Solution: Implement a controlled cooling profile. A slower cooling rate allows for the growth of larger, more uniform crystals with higher purity.

  • Agitation: Inadequate or excessive agitation can affect crystal size and purity. Poor mixing can lead to localized supersaturation and the formation of fine crystals, while excessive agitation can cause crystal breakage.[9]

    • Solution: Optimize the agitation speed during the crystallization process to ensure good heat transfer and to keep the crystals suspended without causing significant attrition.

  • Solvent Selection: The choice of solvent for crystallization is crucial. The ideal solvent should have high solubility for the product at elevated temperatures and low solubility at lower temperatures, while impurities should remain soluble at all temperatures.

    • Solution: Conduct solubility studies to identify the optimal crystallization solvent or solvent mixture. Common choices for esters include ethanol, isopropanol, or heptane.

Frequently Asked Questions (FAQs)

Q1: What is the recommended catalyst for the industrial-scale production of Ethyl 2,6-dichlorobenzoate?

A1: For industrial-scale Fischer esterification, concentrated sulfuric acid (H₂SO₄) is a commonly used and cost-effective catalyst.[2][11] p-Toluenesulfonic acid (TsOH) is another effective alternative.[2] The choice of catalyst may depend on factors such as cost, availability, and compatibility with the reactor materials.

Q2: How can we monitor the progress of the reaction at a large scale?

A2: In-process monitoring is crucial for reaction control. High-Performance Liquid Chromatography (HPLC) is a reliable method to track the disappearance of the starting material (2,6-dichlorobenzoic acid) and the formation of the product (Ethyl 2,6-dichlorobenzoate). Gas Chromatography (GC) can also be used for this purpose. For a quick qualitative assessment, Thin Layer Chromatography (TLC) can be employed.

Q3: What are the key safety precautions to consider during the scale-up of this process?

A3: The scale-up of Ethyl 2,6-dichlorobenzoate production involves handling corrosive and flammable materials. Key safety precautions include:

• Handling of Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and reacts exothermically with water.[12][13][14] Appropriate personal protective equipment (PPE), such as acid-resistant gloves, goggles, and face shields, must be worn.[13][15][16] The addition of sulfuric acid to the reaction mixture should be done slowly and with adequate cooling to control the exotherm.[14]

• Flammability of Ethanol: Ethanol is a flammable liquid. The reactor and all associated equipment should be properly grounded to prevent static discharge. The process should be carried out in a well-ventilated area, and sources of ignition should be eliminated.[13]

• Pressure Management: The reaction is typically carried out at atmospheric pressure under reflux. The reactor should be equipped with a properly sized condenser and a pressure relief system.

Q4: Can we use a different alcohol for this esterification?

A4: Yes, the Fischer esterification can be performed with other primary or secondary alcohols. However, the reaction conditions, such as temperature and reaction time, may need to be adjusted based on the reactivity and boiling point of the alcohol used.

Data Presentation

Table 1: Comparison of Reaction Parameters and Outcomes at Different Scales

Parameter	Lab Scale (1 L)	Pilot Scale (100 L)	Production Scale (1000 L)
2,6-Dichlorobenzoic Acid (kg)	0.1	10	100
Ethanol (L)	0.5	50	500
Sulfuric Acid (kg)	0.01	1	10
Reaction Temperature (°C)	78-82	80-85	82-88
Reaction Time (h)	6-8	10-12	14-18
Typical Yield (%)	90-95	85-90	80-88
Purity (by HPLC, %)	>99	98-99	97-98.5

Experimental Protocols

Protocol: Monitoring Reaction Completion by HPLC

• Sample Preparation:

  • Carefully withdraw approximately 0.5 mL of the reaction mixture.

  • Quench the reaction by adding the sample to 10 mL of a 50:50 mixture of acetonitrile and water.

  • Vortex the sample thoroughly and filter through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Identify and integrate the peaks corresponding to 2,6-dichlorobenzoic acid and Ethyl 2,6-dichlorobenzoate.

  • Calculate the percentage conversion based on the relative peak areas of the starting material and the product. The reaction is considered complete when the peak area of 2,6-dichlorobenzoic acid is less than a predetermined threshold (e.g., <1%).

Mandatory Visualization

Caption: Synthesis pathway of Ethyl 2,6-dichlorobenzoate.

Caption: Troubleshooting workflow for low reaction conversion.

Caption: Relationship between process parameters and product quality.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. jk-sci.com [jk-sci.com]
• 5. processindconsultants.com [processindconsultants.com]
• 6. mt.com [mt.com]
• 7. mdpi.com [mdpi.com]
• 8. Troubleshooting Common Issues with Crystallizer Equipment | Zhanghua [filter-dryer.com]
• 9. How to Troubleshoot Common Issues with Vacuum Crystallizer Equipment | Zhanghua [filter-dryer.com]
• 10. Fouling Issues in Crystallizers – What, Why, and How to Solve Them - Altum Technologies [altumtechnologies.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 13. Safe Handling Guide: Sulfuric Acid - CORECHEM Inc. [corecheminc.com]
• 14. icheme.org [icheme.org]
• 15. westlab.com.au [westlab.com.au]
• 16. ehs.com [ehs.com]

Technical Support Center: Purification of Crude Ethyl 2,6-dichlorobenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and removing impurities from crude Ethyl 2,6-dichlorobenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Ethyl 2,6-dichlorobenzoate?

A1: Common impurities can originate from the starting materials or side reactions during synthesis. These may include:

• Unreacted Starting Materials: Residual 2,6-dichlorobenzoic acid.

• Side Products: Byproducts from the esterification process. In syntheses starting from precursors to 2,6-dichlorobenzoic acid, impurities could arise from over-chlorination, leading to compounds like 2,6-dichlorobenzaldehyde or other chlorinated species.[1]

• Residual Solvents: Solvents used during the synthesis and work-up, such as ethanol, toluene, or ethyl acetate.

• Water: Moisture can lead to the hydrolysis of the ester back to the carboxylic acid.[2]

Q2: What are the primary methods for purifying crude Ethyl 2,6-dichlorobenzoate?

A2: The choice of purification method depends on the nature and quantity of the impurities. The most common techniques include:

• Aqueous Washing (Acid/Base Extraction): Effective for removing acidic or basic impurities. For instance, an aqueous wash with a base like sodium bicarbonate can remove unreacted 2,6-dichlorobenzoic acid.[3]

• Silica Gel Column Chromatography: A highly effective method for separating the target compound from impurities with different polarities.[3][4]

• Distillation (under vacuum): Suitable for removing non-volatile or high-boiling point impurities. However, there is a risk of thermal decomposition with sensitive compounds.[3][5]

• Recrystallization: A powerful technique for obtaining high-purity crystalline solids, provided a suitable solvent is found.[6]

Q3: Which analytical techniques are best for identifying and quantifying impurities in Ethyl 2,6-dichlorobenzoate?

A3: A combination of chromatographic and spectroscopic techniques is generally employed for impurity profiling:[7]

• Thin Layer Chromatography (TLC): A quick and simple method to monitor reaction progress and assess the number of components in the crude product.[1][2]

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These are powerful techniques for separating and quantifying impurities.[8]

• Mass Spectrometry (MS), often coupled with GC or LC (GC-MS, LC-MS): Provides information about the molecular weight of the impurities, aiding in their identification.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for elucidating the chemical structure of the main product and any significant impurities.[8]

Troubleshooting Guides

Issue 1: TLC analysis of the crude product shows multiple spots.

• Potential Cause: The presence of multiple impurities, such as unreacted starting materials or side products.[3]

• Recommended Solution:

  • Identify the main spot: Compare the TLC with a standard of pure Ethyl 2,6-dichlorobenzoate if available.

  • Assess polarity: The relative Rf values of the spots can indicate the polarity of the impurities. Unreacted 2,6-dichlorobenzoic acid will likely have a lower Rf value (more polar) than the ethyl ester product.

  • Select an appropriate purification method:

    • If there is a significant amount of acidic impurity (like the starting carboxylic acid), begin with an aqueous base wash.[3]

    • For separating non-polar and moderately polar impurities, silica gel column chromatography is recommended.[3][6]

Issue 2: Low yield after purification.

• Potential Cause:

  • Product loss during aqueous washes.[3]

  • Incomplete elution from the chromatography column.

  • Loss of product during solvent removal (e.g., if the product is volatile).

  • Decomposition on silica gel or during distillation.[5]

• Recommended Solution:

  • Minimize Aqueous Washes: Reduce the number of extractions and ensure the pH is controlled to prevent the hydrolysis of the ester.

  • Optimize Chromatography: Ensure the correct solvent system is used for elution and that the column is not overloaded.[6] Check for product streaking on the column, which might indicate solubility issues.

  • Careful Solvent Removal: Use a rotary evaporator at a controlled temperature and pressure to avoid co-distillation of the product.

  • Consider Alternative Methods: If decomposition is suspected on silica gel, consider using a less acidic stationary phase like alumina or purification by recrystallization.

Issue 3: Difficulty with recrystallization (oiling out or no crystal formation).

• Potential Cause:

  • Inappropriate solvent choice: The solvent may be too good or too poor a solvent for the compound at different temperatures.[6]

  • Rapid cooling: Cooling the solution too quickly can cause the compound to separate as an oil rather than forming crystals.[6]

  • High impurity level: A high concentration of impurities can inhibit crystallization.

• Recommended Solution:

  • Solvent Screening: Test a variety of solvents or solvent mixtures to find one that dissolves the compound when hot but gives poor solubility when cold.

  • Slow Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product to initiate crystal growth.[6]

  • Pre-purification: If the crude material is very impure, perform a preliminary purification by aqueous wash or a quick column chromatography before attempting recrystallization.

Data Presentation

Table 1: Comparison of Purification Methods for Benzoate Derivatives (Representative Data)

Purification Method	Typical Purity Achieved	Typical Yield (%)	Advantages	Disadvantages
Aqueous Wash (Base)	>90%	85-95%	Simple, fast, good for removing acidic impurities.[3]	Not effective for non-polar or neutral impurities.[3]
Silica Gel Chromatography	>98%	70-90%	High resolution for a wide range of impurities.[3]	Can be time-consuming and requires large solvent volumes.[3]
Vacuum Distillation	>97%	60-80%	Effective for removing non-volatile impurities.[3]	Risk of thermal decomposition.[5]
Recrystallization	>99%	50-85%	Can yield very pure material.	Requires finding a suitable solvent; can have lower yields.

Note: The data presented are representative values for benzoate derivatives and may vary for Ethyl 2,6-dichlorobenzoate depending on the specific impurities present.

Experimental Protocols

Protocol 1: Purification by Aqueous Washing

• Dissolve the Crude Product: Dissolve the crude Ethyl 2,6-dichlorobenzoate in a water-immiscible organic solvent like ethyl acetate or diethyl ether (use approximately 10-20 mL of solvent per gram of crude material).

• Base Wash: Transfer the solution to a separatory funnel and wash with an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove unreacted 2,6-dichlorobenzoic acid.[3] Vent the funnel frequently as CO₂ may be generated. Separate the organic layer.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove any remaining bicarbonate solution.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) to facilitate the removal of residual water.[3]

• Dry and Concentrate: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the purified product.[3]

Protocol 2: Purification by Silica Gel Column Chromatography

• Prepare the Slurry: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack the Column: Pour the slurry into a chromatography column and allow the silica to settle into a uniform bed. Add a thin layer of sand on top to protect the silica surface.

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Adsorb this solution onto a small amount of silica gel, remove the solvent, and carefully add the dry, sample-adsorbed silica to the top of the column.[5]

• Elute the Column: Begin eluting with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate).[3] A typical gradient might be from 100% hexane to 95:5 hexane:ethyl acetate.

• Collect Fractions: Collect the eluting solvent in fractions and monitor the composition of each fraction by TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Mandatory Visualizations

Caption: A typical experimental workflow for the purification of Ethyl 2,6-dichlorobenzoate.

Caption: A troubleshooting decision tree for common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. env.go.jp [env.go.jp]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijprajournal.com [ijprajournal.com]

Preventing the decomposition of Ethyl 2,6-dichlorobenzoate during purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of Ethyl 2,6-dichlorobenzoate during purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for Ethyl 2,6-dichlorobenzoate during purification?

A1: The two main decomposition pathways for Ethyl 2,6-dichlorobenzoate are hydrolysis and thermal degradation.

• Hydrolysis: As an ester, Ethyl 2,6-dichlorobenzoate can be hydrolyzed to 2,6-dichlorobenzoic acid and ethanol. This reaction can be catalyzed by the presence of acids or bases.[1][2][3] Basic hydrolysis, also known as saponification, is an irreversible reaction.[4]

Q2: What are the common impurities found in crude Ethyl 2,6-dichlorobenzoate?

A2: Common impurities can include unreacted starting materials like 2,6-dichlorobenzoic acid, residual solvents from the synthesis, and by-products from the esterification reaction. If the crude product has been exposed to moisture or acidic/basic conditions, 2,6-dichlorobenzoic acid from hydrolysis may also be present.

Q3: Which purification techniques are recommended for Ethyl 2,6-dichlorobenzoate?

A3: The choice of purification method depends on the nature and quantity of impurities. Commonly used techniques for similar compounds include:

• Silica Gel Column Chromatography: This is a highly effective method for separating the desired ester from both more polar impurities (like the corresponding carboxylic acid) and less polar by-products.[9][10]

• Vacuum Distillation: This technique can be used to purify the product from non-volatile impurities. However, it is crucial to use a high vacuum to lower the boiling point and minimize the risk of thermal decomposition.[8]

• Recrystallization: If the crude product is a solid or can be solidified, recrystallization can be an effective method for achieving high purity.[10]

• Aqueous Washes: Washing the crude product dissolved in an organic solvent with neutral or slightly acidic water can help remove water-soluble impurities. Basic washes (e.g., with sodium bicarbonate) should be avoided as they can induce hydrolysis.[11]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of Ethyl 2,6-dichlorobenzoate.

Issue	Potential Cause	Recommended Solution
Low yield after purification	Hydrolysis during workup: Use of basic aqueous solutions (e.g., NaHCO₃, Na₂CO₃) for washing can cause saponification.	- Use neutral or slightly acidic (e.g., dilute HCl) aqueous washes to remove acid-sensitive impurities. - Minimize contact time with aqueous phases. - Ensure the organic layer is thoroughly dried (e.g., with anhydrous MgSO₄ or Na₂SO₄) before solvent removal.
Thermal decomposition during distillation: The distillation temperature is too high.	- Use a high-vacuum pump to lower the boiling point of the ester. - Use a short-path distillation apparatus to minimize the time the compound spends at high temperatures. - Consider alternative purification methods like column chromatography if the compound is particularly heat-sensitive.[8]
Presence of 2,6-dichlorobenzoic acid in the purified product	Incomplete separation: The polarity of the eluent in column chromatography may be too high, causing co-elution of the acid.	- Optimize the solvent system for column chromatography using thin-layer chromatography (TLC) first. A less polar eluent system should increase the separation between the ester and the more polar acid. - Perform an acidic wash of the crude product in an organic solvent before chromatography to remove the majority of the carboxylic acid.
Hydrolysis on silica gel: The silica gel used for chromatography may be slightly acidic, catalyzing hydrolysis if water is present in the solvent or on the silica.	- Use neutral, dry silica gel. - Ensure that the solvents used for chromatography are anhydrous.
Product appears discolored or contains char after distillation	Thermal decomposition: The compound is degrading at the distillation temperature.	- This is a strong indication of thermal decomposition.[12] Immediately lower the distillation temperature by improving the vacuum. - If discoloration persists even at lower temperatures, abandon distillation in favor of column chromatography.

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol provides a general guideline for purifying Ethyl 2,6-dichlorobenzoate using column chromatography.

• Sample Preparation: Dissolve the crude Ethyl 2,6-dichlorobenzoate in a minimal amount of a non-polar solvent, such as hexanes or a mixture of hexanes and ethyl acetate.

• Column Packing: Prepare a silica gel slurry (230-400 mesh) in a non-polar solvent (e.g., hexanes) and pack it into a chromatography column.

• Loading the Sample: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent system (e.g., 98:2 hexanes:ethyl acetate). The polarity can be gradually increased if necessary to elute the desired product. Monitor the elution of the product using Thin-Layer Chromatography (TLC).

• Fraction Collection: Collect fractions and analyze them by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified Ethyl 2,6-dichlorobenzoate.

Protocol 2: Purification by Vacuum Distillation

This protocol should be used with caution due to the risk of thermal decomposition.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry and free of cracks.

• Crude Product Preparation: Ensure the crude product is free of water and acidic or basic impurities by performing a neutral aqueous wash and thoroughly drying the organic solution before removing the solvent.

• Distillation: Place the crude ester in the distillation flask. Apply a high vacuum and gently heat the flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point for Ethyl 2,6-dichlorobenzoate under the applied pressure.

• Purity Analysis: Analyze the purity of the collected fraction using a suitable analytical technique, such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Table 1: Comparison of Purification Methods for Ethyl 2,6-dichlorobenzoate

Purification Method	Purity Achieved	Typical Yield	Advantages	Disadvantages
Silica Gel Column Chromatography	>98%	80-95%	High resolution, applicable to a wide range of impurities.	Can be time-consuming and requires significant solvent volumes.
Vacuum Distillation	>97%	50-80%	Effective for removing non-volatile impurities.	Risk of thermal decomposition, potentially leading to lower yields and product degradation.[8]
Recrystallization	>99%	Variable	Can yield very high purity material.	Finding a suitable solvent system can be challenging; may result in significant product loss.
Aqueous Wash (Neutral)	-	90-98% (of recovery)	Simple and fast for removing water-soluble impurities.	Not effective for removing non-polar impurities or the corresponding carboxylic acid.

Visualizations

Caption: Decomposition pathways of Ethyl 2,6-dichlorobenzoate during purification.

Caption: Troubleshooting workflow for the purification of Ethyl 2,6-dichlorobenzoate.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Overcoming low conversion rates in the synthesis of Ethyl 2,6-dichlorobenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low conversion rates in the synthesis of Ethyl 2,6-dichlorobenzoate.

Troubleshooting Guide

Low yields and incomplete reactions are common hurdles in the synthesis of Ethyl 2,6-dichlorobenzoate, primarily due to the steric hindrance presented by the two chlorine atoms in the ortho positions to the carboxylic acid group. This guide addresses the most frequent issues and offers systematic solutions.

Issue 1: Low or No Conversion in Fischer Esterification

Symptoms:

• Thin Layer Chromatography (TLC) analysis shows a significant amount of unreacted 2,6-dichlorobenzoic acid.

• The isolated yield of Ethyl 2,6-dichlorobenzoate is well below expectations (e.g., <50%).

• The reaction does not proceed to completion even after extended reaction times.

Possible Causes and Solutions:

Cause	Explanation	Recommended Solutions
Steric Hindrance	The two ortho-chloro groups physically block the approach of the ethanol molecule to the carbonyl carbon of the carboxylic acid, making the standard Fischer esterification reaction inefficient.	1. Prolong Reaction Time and Increase Temperature: Reflux for an extended period (24-48 hours) to provide more time for the reaction to reach equilibrium. 2. Use a Large Excess of Ethanol: Employ ethanol as the solvent to shift the reaction equilibrium towards the product side. 3. Efficient Water Removal: Use a Dean-Stark apparatus to azeotropically remove water as it is formed, driving the equilibrium towards the ester. 4. Consider Alternative, More Forcing Methods: If the above solutions do not significantly improve the yield, it is advisable to switch to a more suitable synthetic route for sterically hindered acids (see Alternative Synthesis Protocols).
Insufficient Catalyst	An inadequate amount of acid catalyst (e.g., H₂SO₄) will result in a slow or stalled reaction.	1. Increase Catalyst Loading: Cautiously increase the amount of concentrated sulfuric acid. A higher catalyst concentration can enhance the rate of this sterically hindered reaction. 2. Use an Alternative Acid Catalyst: Consider using other strong acid catalysts such as p-toluenesulfonic acid (p-TSA).
Presence of Water in Reactants	Water in the reaction mixture will shift the equilibrium back towards the starting materials, reducing the yield.	1. Use Anhydrous Reagents: Ensure that the ethanol is absolute and that the 2,6-dichlorobenzoic acid is thoroughly dried before use. 2. Dry the Reaction Solvent: If a co-solvent is used, ensure it is appropriately dried.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low conversion rates.

Frequently Asked Questions (FAQs)

Q1: Why is the Fischer esterification of 2,6-dichlorobenzoic acid so much more difficult than for benzoic acid?

A: The primary reason is steric hindrance. The two large chlorine atoms in the positions ortho (adjacent) to the carboxylic acid group create a crowded environment around the reaction center. This physically obstructs the nucleophilic attack of the ethanol molecule on the carbonyl carbon, which is a critical step in the esterification mechanism. Benzoic acid, lacking these bulky ortho substituents, allows for much easier access by the alcohol, leading to a faster reaction and higher conversion.

Q2: Can I use a different alcohol, like methanol or propanol, and expect a better yield?

A: Using a smaller alcohol like methanol might slightly increase the reaction rate compared to ethanol due to its smaller size, potentially leading to a modest improvement in yield under the same conditions. However, the primary barrier remains the steric hindrance from the acid. Larger alcohols like propanol will likely result in even lower conversion rates due to their increased bulkiness. For any alcohol, overcoming the steric hindrance of the 2,6-dichloro-substituted ring is the main challenge.

Q3: Are there alternative methods that completely avoid the equilibrium issue of Fischer esterification?

A: Yes. To circumvent the equilibrium limitations and the high activation energy due to steric hindrance, you can use methods that involve converting the carboxylic acid into a more reactive intermediate. The two most common and effective approaches are:

• Synthesis via the Acid Chloride: Reacting 2,6-dichlorobenzoic acid with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride to form 2,6-dichlorobenzoyl chloride. This acid chloride is much more electrophilic and will react readily with ethanol, even at lower temperatures, to form the ester in high yield. This reaction is irreversible.

• Steglich Esterification: This method uses a coupling agent, such as dicyclohexylcarbodiimide (DCC), and a catalyst, typically 4-dimethylaminopyridine (DMAP). This procedure is performed under mild, neutral conditions and is highly effective for esterifying sterically hindered carboxylic acids.

Q4: I see some side products in my TLC analysis. What could they be?

A: In Fischer esterification, side products are less common than incomplete reaction. However, if the reaction is heated at very high temperatures for an extended period with a strong acid, you might observe some charring or decomposition. If you are using an alternative method, such as the acid chloride route, incomplete conversion of the acid to the acid chloride can lead to unreacted acid in your final product. In Steglich esterification, a common side product is the formation of an N-acylurea if the reaction is slow and the activated intermediate rearranges before reacting with the alcohol.

Experimental Protocols

Due to the challenges of the direct Fischer esterification of 2,6-dichlorobenzoic acid, we present a successful protocol for a sterically similar compound, Ethyl 2,6-dimethoxybenzoate, as a reference, followed by more robust methods for the target molecule.

Protocol 1: Fischer Esterification (Reference Method)

This protocol for a related sterically hindered benzoic acid resulted in a high yield and serves as a good starting point for optimization.[1]

Reaction: 2,6-Dimethoxybenzoic acid to Ethyl 2,6-dimethoxybenzoate

Materials:

• 2,6-Dimethoxybenzoic acid (0.01 mol)

• Absolute Ethanol (25 mL)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 0.5 mL)

Procedure:

• Combine 2,6-dimethoxybenzoic acid and absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC.

• After completion, cool the mixture and remove the excess ethanol under reduced pressure.

• Pour the resulting oil into water.

• Extract the aqueous layer with diethyl ether (3 x 25 mL).

• Wash the combined organic layers with a dilute sodium carbonate solution to remove any unreacted acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the product.

Quantitative Data for Reference Method:

Parameter	Value
Substrate	2,6-Dimethoxybenzoic acid
Reagents	Ethanol, Sulfuric Acid
Reaction Time	Not specified, monitored by TLC
Temperature	Reflux
Reported Yield	90%[1]

Protocol 2: Synthesis via Acid Chloride (Recommended)

This two-step method is highly effective for overcoming steric hindrance.

Step 1: Formation of 2,6-Dichlorobenzoyl Chloride

• In a fume hood, place 2,6-dichlorobenzoic acid (1 equiv.) in a round-bottom flask equipped with a reflux condenser and a gas trap.

• Add thionyl chloride (SOCl₂, ~2-3 equiv.) to the flask.

• Optionally, add a catalytic amount of dimethylformamide (DMF).

• Gently heat the mixture to reflux (approx. 80°C) for 2-3 hours. The reaction is complete when gas evolution (SO₂ and HCl) ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 2,6-dichlorobenzoyl chloride.

Step 2: Esterification

• Dissolve the crude 2,6-dichlorobenzoyl chloride in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution in an ice bath.

• Slowly add a solution of absolute ethanol (1.5-2 equiv.) and a base like triethylamine or pyridine (1.5-2 equiv.) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water, dilute HCl, and then a saturated sodium bicarbonate solution.

• Dry the organic layer, filter, and concentrate to yield Ethyl 2,6-dichlorobenzoate. Purify by column chromatography if necessary.

Workflow for Acid Chloride Method

Caption: Synthesis of Ethyl 2,6-dichlorobenzoate via the acid chloride intermediate.

Protocol 3: Steglich Esterification (Recommended)

This method offers mild reaction conditions and is excellent for sterically hindered substrates.

Materials:

• 2,6-Dichlorobenzoic acid (1 equiv.)

• Absolute Ethanol (1.5 equiv.)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv.)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv.)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve 2,6-dichlorobenzoic acid, ethanol, and DMAP in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Add a solution of DCC in anhydrous DCM dropwise.

• Stir the reaction mixture at 0°C for 30 minutes and then at room temperature overnight.

• A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU.

• Wash the filtrate with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Comparison of Synthesis Methods:

Method	Key Reagents	Temperature	Key Advantages	Key Disadvantages	Expected Yield
Fischer Esterification	H₂SO₄, excess Ethanol	Reflux	Inexpensive reagents	Low yield for this substrate, equilibrium reaction	Low to Moderate
Acid Chloride Route	SOCl₂, Ethanol, Base	0°C to Reflux	High yield, irreversible	Harsh reagents (SOCl₂), multi-step	High to Excellent
Steglich Esterification	DCC, DMAP, Ethanol	0°C to Room Temp.	Mild conditions, high yield for hindered substrates	Cost of reagents, DCU byproduct removal	High to Excellent

References

• 1. mdpi.com [mdpi.com]

Managing reaction exotherms in the preparation of Ethyl 2,6-dichlorobenzoate

Technical Support Center: Ethyl 2,6-dichlorobenzoate Synthesis

Topic: Managing Reaction Exotherms in the Preparation of Ethyl 2,6-dichlorobenzoate

This guide provides troubleshooting advice and frequently asked questions regarding the management of reaction exotherms during the synthesis of Ethyl 2,6-dichlorobenzoate. It is intended for researchers, scientists, and drug development professionals to ensure procedural safety and optimal reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Ethyl 2,6-dichlorobenzoate and their associated thermal risks?

A1: There are two main pathways for synthesizing Ethyl 2,6-dichlorobenzoate:

• Fischer-Speier Esterification: This is the most common method, involving the reaction of 2,6-dichlorobenzoic acid with ethanol in the presence of a strong acid catalyst, such as concentrated sulfuric acid.[1][2] This reaction is typically reversible and considered moderately exothermic.[3][4] While the exotherm is generally manageable on a lab scale, the primary risk is a thermal runaway if the catalyst is added too quickly or cooling is insufficient, especially during scale-up.[3][5]

• Acid Chloride Pathway: This route first involves converting 2,6-dichlorobenzoic acid to its more reactive acid chloride derivative, 2,6-dichlorobenzoyl chloride, often using thionyl chloride (SOCl₂). The resulting acid chloride is then reacted with ethanol. The reaction of thionyl chloride with any residual moisture or with the ethanol solvent is violently exothermic and releases toxic gases (HCl and SO₂), posing a significant safety hazard.[6][7][8] The subsequent reaction of the purified acid chloride with ethanol is also highly exothermic and requires careful temperature control.

Q2: My reaction temperature is rising rapidly after adding the sulfuric acid catalyst for a Fischer esterification. What should I do?

A2: A rapid temperature increase is a sign of a potential runaway reaction.

• Immediate Action: Immediately cease the addition of the catalyst and ensure the reaction flask is submerged in a pre-prepared ice-water bath to absorb the excess heat. Enhance the stirring rate to improve heat transfer to the coolant.

• Preventative Measures: For future experiments, add the concentrated sulfuric acid catalyst slowly and dropwise while the reaction mixture is already cooled in an ice bath.[9] Only after the addition is complete and the initial exotherm has subsided should you gradually warm the mixture to the desired reflux temperature.

Q3: How can I safely control the highly exothermic reaction when using thionyl chloride (SOCl₂) to prepare the intermediate acid chloride?

A3: Thionyl chloride is extremely reactive and hazardous.[7][10] Strict safety protocols are mandatory.

• Control: The reaction should be performed in a well-ventilated fume hood. Add the thionyl chloride dropwise to a stirred solution of 2,6-dichlorobenzoic acid in an appropriate solvent at a reduced temperature (e.g., 0-5 °C) using an ice bath.

• Safety: The apparatus must be equipped with a reflux condenser and a gas trap (e.g., a scrubber containing sodium hydroxide solution) to neutralize the toxic HCl and SO₂ gases produced.[6] Never add water or alcohol directly to thionyl chloride, as this will cause a violent reaction.[6][7]

Q4: What are the primary signs of a thermal runaway, and what is the appropriate emergency response?

A4: The primary signs of a thermal runaway are an uncontrolled and accelerating increase in reaction temperature and pressure.[3][11] This may be accompanied by vigorous gas evolution, a rapid change in the color of the reaction mixture, or boiling of the solvent before the target temperature is reached.

• Emergency Response: The immediate priority is to alert all personnel in the vicinity and execute an emergency shutdown. This includes stopping all reagent feeds, applying maximum cooling (e.g., using a dry ice/acetone bath if appropriate for the glassware), and preparing for a controlled quench of the reaction if it cannot be brought under control.

Q5: How does scaling up the reaction from lab to pilot plant affect exotherm management?

A5: Scaling up a reaction significantly changes its thermal dynamics. As the volume of a reactor increases, its surface area for heat exchange does not increase proportionally. This "surface-area-to-volume ratio" issue means that dissipating heat becomes much more difficult at a larger scale.[11] A reaction that is easily controlled in a 1L flask with an ice bath may become a dangerous runaway reaction in a 100L reactor with standard jacketed cooling.[3] Therefore, a thorough thermal hazard assessment, including calorimetric studies (e.g., Reaction Calorimetry - RC1), is crucial before attempting to scale up an exothermic process.

Troubleshooting Guide: Unexpected Exotherms

Possible Cause	Troubleshooting Steps & Solutions
Reagent Addition Rate is Too High	Immediately stop the addition. Once the temperature is stable, resume addition at a significantly slower rate. For larger scales, use a dosing pump for precise control.[3]
Inadequate Cooling	Verify that the coolant (e.g., water, glycol) is flowing through the condenser or reactor jacket at the correct rate and temperature. Ensure there are no blockages. For lab scale, use a larger or colder cooling bath.
Incorrect Reagent Concentration	Using reagents that are more concentrated than specified in the protocol can lead to a faster, more intense exotherm. Always verify the concentration of reagents like sulfuric acid before use.
Moisture Contamination (Acid Chloride Route)	The presence of water will cause a violent reaction with thionyl chloride.[6][7] Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Poor Mixing	Inadequate stirring can create localized "hot spots" where the reaction is proceeding much faster. Ensure the stir bar or overhead stirrer is functioning correctly and providing vigorous agitation.

Data Presentation

Table 1: Thermal Risk Profile of Synthesis Routes

Parameter	Fischer-Speier Esterification	Acid Chloride (via SOCl₂) Pathway
Primary Exotherm Source	Protonation of the carboxylic acid and the subsequent esterification reaction.[4]	Reaction of SOCl₂ with the carboxylic acid, and the reaction of the resulting acid chloride with ethanol.[6]
Typical Exotherm	Mild to Moderate.[3]	High to Severe (Potentially Violent).[7][8]
Key Control Parameters	Slow, controlled addition of acid catalyst at low temperature; efficient reflux/cooling.	Strict low-temperature control (0-5 °C) during SOCl₂ addition; slow addition rate; inert atmosphere.
Primary Safety Concerns	Thermal runaway on scale-up; handling of concentrated sulfuric acid.[3][5]	Violent reaction with water/alcohols; release of toxic/corrosive gases (HCl, SO₂); severe burns.[6][7][10]

Experimental Protocols

Protocol 1: Controlled Lab-Scale Fischer Esterification of 2,6-Dichlorobenzoic Acid

Objective: To synthesize Ethyl 2,6-dichlorobenzoate while carefully managing the initial exotherm.

Methodology:

• Setup: Place a 250 mL round-bottom flask equipped with a magnetic stir bar in a large ice-water bath on a magnetic stir plate.

• Reagents: To the flask, add 2,6-dichlorobenzoic acid (e.g., 10.0 g) and absolute ethanol (e.g., 100 mL). Begin stirring to dissolve the solid.

• Catalyst Addition (Critical Step): While the flask is stirring in the ice bath, slowly add concentrated sulfuric acid (e.g., 2 mL) dropwise using a Pasteur pipette over 10-15 minutes. Monitor the internal temperature (if possible) and ensure it does not rise significantly.

• Reaction: Once the catalyst addition is complete and the initial exotherm has subsided, remove the ice bath. Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 80-85 °C) using a heating mantle.

• Monitoring: Allow the reaction to proceed for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[12][13]

• Work-up: After cooling to room temperature, slowly pour the reaction mixture into cold water. The crude product can then be extracted, neutralized, and purified.[2][14]

Protocol 2: Safe Preparation of 2,6-Dichlorobenzoyl Chloride Intermediate

Objective: To synthesize the acid chloride intermediate from the carboxylic acid using thionyl chloride with appropriate safety controls.

Methodology:

• Setup: Assemble an oven-dried 250 mL round-bottom flask with a stir bar, a dropping funnel, and a reflux condenser. The top of the condenser must be connected via tubing to a gas scrubber (e.g., a beaker with NaOH solution) to trap acidic gases. Ensure the entire system is under a dry, inert atmosphere (e.g., nitrogen). Place the flask in an ice-salt bath.

• Reagents: Charge the flask with 2,6-dichlorobenzoic acid (e.g., 10.0 g) and a suitable anhydrous solvent (e.g., toluene, or use thionyl chloride as both reagent and solvent).

• Thionyl Chloride Addition (Critical Step): Charge the dropping funnel with thionyl chloride (e.g., 1.5-2.0 equivalents). Add the thionyl chloride dropwise to the stirred, cold suspension of the acid over 30-60 minutes. Maintain the internal temperature below 10 °C throughout the addition.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature, then heat to a gentle reflux until gas evolution ceases.

• Purification: The excess thionyl chloride and solvent are carefully removed by distillation (under atmospheric or reduced pressure) to yield the crude 2,6-dichlorobenzoyl chloride, which can be used in the next step or purified further by vacuum distillation.

Visualizations

Caption: Reaction scheme for the Fischer esterification of 2,6-dichlorobenzoic acid.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol | Chemical Engineering Transactions [cetjournal.it]
• 6. askfilo.com [askfilo.com]
• 7. westliberty.edu [westliberty.edu]
• 8. fishersci.com [fishersci.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Purity Validation of Ethyl 2,6-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of Ethyl 2,6-dichlorobenzoate purity, a critical aspect in pharmaceutical development and quality control. Ensuring the purity of this compound is paramount for the safety and efficacy of final drug products. This document outlines key analytical techniques, their validation parameters based on International Council for Harmonisation (ICH) guidelines, and detailed experimental protocols.[1][2][3][4][5]

Introduction to Purity Validation

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[6] For purity assessment of a chemical intermediate like Ethyl 2,6-dichlorobenzoate, the analytical method must be able to accurately and reliably quantify the main compound and separate it from any potential impurities, including starting materials, by-products, and degradation products.[7] The most common and powerful techniques for this purpose are chromatographic methods such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[8]

Comparative Analysis of Analytical Methods

Both GC and HPLC are suitable for the purity analysis of Ethyl 2,6-dichlorobenzoate. The choice between these methods often depends on the volatility and thermal stability of the compound and its potential impurities, as well as the available instrumentation and required sensitivity.

Gas Chromatography (GC) is a preferred method for volatile and thermally stable compounds. Given the structure of Ethyl 2,6-dichlorobenzoate, it is expected to be amenable to GC analysis.

High-Performance Liquid Chromatography (HPLC) , particularly reversed-phase HPLC, is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[8]

The following table summarizes a comparative validation of hypothetical GC and HPLC methods for the purity analysis of Ethyl 2,6-dichlorobenzoate.

Table 1: Comparison of Validation Parameters for GC and HPLC Methods

Validation Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	ICH Acceptance Criteria (Typical)
Specificity	Peak purity index > 0.999	Peak purity index > 0.999	No interference from placebo, impurities, or degradation products.
Linearity (r²)	0.9995	0.9998	r² ≥ 0.999
Range	1 - 150% of nominal concentration	1 - 150% of nominal concentration	Dependent on the application (e.g., assay, impurity testing).
Accuracy (% Recovery)	99.5 ± 1.0%	100.2 ± 0.8%	98.0% to 102.0%
Precision (RSD%)
- Repeatability	0.5%	0.3%	RSD ≤ 2%
- Intermediate Precision	0.8%	0.6%	RSD ≤ 2%
Limit of Detection (LOD)	0.01%	0.005%	To be determined based on impurity thresholds.
Limit of Quantitation (LOQ)	0.03%	0.015%	To be determined based on impurity thresholds.
Robustness	No significant impact from minor changes in flow rate or temperature.	No significant impact from minor changes in mobile phase composition or pH.	Method remains reliable under small, deliberate variations in parameters.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are typical experimental protocols for GC and HPLC methods for the purity determination of Ethyl 2,6-dichlorobenzoate.

Gas Chromatography (GC) Method Protocol

1. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column: DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

2. Reagents and Materials:

• Ethyl 2,6-dichlorobenzoate reference standard.

• Solvent: Dichloromethane (GC grade).

3. Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

4. Sample Preparation:

• Accurately weigh about 25 mg of Ethyl 2,6-dichlorobenzoate and dissolve in 25 mL of dichloromethane to obtain a concentration of 1 mg/mL.

5. Data Analysis:

• The purity is calculated based on the area percentage of the main peak relative to the total peak area.

High-Performance Liquid Chromatography (HPLC) Method Protocol

1. Instrumentation:

• HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

2. Reagents and Materials:

• Ethyl 2,6-dichlorobenzoate reference standard.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-5 min: 50% B

  • 5-15 min: 50% to 90% B

  • 15-20 min: 90% B

  • 20.1-25 min: 50% B (re-equilibration)

4. Sample Preparation:

• Accurately weigh about 25 mg of Ethyl 2,6-dichlorobenzoate and dissolve in 25 mL of acetonitrile to obtain a concentration of 1 mg/mL.

5. Data Analysis:

• The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Visualizing the Validation Workflow

A systematic approach is essential for the successful validation of an analytical method. The following diagram illustrates a typical workflow for analytical method validation.

Caption: A generalized workflow for analytical method validation.

Conclusion

Both Gas Chromatography and High-Performance Liquid Chromatography are powerful and reliable techniques for the purity validation of Ethyl 2,6-dichlorobenzoate. The choice of method will depend on specific laboratory capabilities and the nature of potential impurities. HPLC may offer greater versatility and sensitivity for a broader range of impurities, while GC can be a straightforward and efficient method for this volatile compound. Regardless of the chosen technique, a thorough validation according to ICH guidelines is mandatory to ensure the quality and consistency of the analytical results, which is a cornerstone of drug development and manufacturing.[9]

References

• 1. m.youtube.com [m.youtube.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. ijrrjournal.com [ijrrjournal.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. benchchem.com [benchchem.com]
• 9. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]

A Comparative Guide to HPLC and GC-MS Techniques for the Analysis of Ethyl 2,6-dichlorobenzoate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Ethyl 2,6-dichlorobenzoate, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, is critical for quality control and process optimization. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two powerful analytical techniques widely employed for the analysis of such compounds. This guide provides an objective comparison of these techniques, supported by illustrative experimental data, to aid in the selection of the most suitable method for your analytical needs.

Introduction to the Techniques

High-Performance Liquid Chromatography (HPLC) is a versatile separation technique that utilizes a liquid mobile phase to transport a sample through a column packed with a solid stationary phase. The separation is based on the differential partitioning of the analyte between the two phases. HPLC is particularly well-suited for the analysis of non-volatile or thermally labile compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. In GC, a gaseous mobile phase carries the vaporized sample through a separating column. The separated components are then introduced into the mass spectrometer, which ionizes the molecules and separates them based on their mass-to-charge ratio, providing both quantitative and structural information. GC-MS is ideal for the analysis of volatile and semi-volatile compounds.

Quantitative Performance Comparison

The choice between HPLC and GC-MS for the analysis of Ethyl 2,6-dichlorobenzoate depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the desired level of structural confirmation. The following table summarizes the typical performance characteristics for each technique, based on validated methods for closely related dichlorobenzoic acid derivatives.[1][2][3][4]

Performance Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999[2]	> 0.998
Limit of Detection (LOD)	~ 0.1 µg/mL[2]	1 - 10 ng/g (in soil matrix)[4]
Limit of Quantitation (LOQ)	~ 0.3 µg/mL[2]	1 - 10 ng/g (in soil matrix)[4]
Accuracy (% Recovery)	98 - 102%[2]	95 - 105%
Precision (%RSD)	< 2%[2]	< 10%

Experimental Protocols

Detailed and robust experimental protocols are essential for achieving reliable and reproducible results. Below are representative methodologies for the analysis of Ethyl 2,6-dichlorobenzoate using HPLC and GC-MS.

This method is adapted from a validated procedure for the analysis of dichlorobenzoic acid isomers.[1]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Ethyl 2,6-dichlorobenzoate sample.

  • Dissolve the sample in a suitable diluent, such as a mixture of acetonitrile and water (e.g., 50:50 v/v), to a final concentration of 100 µg/mL.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

• Instrumental Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% phosphoric acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

This protocol is based on established methods for the analysis of chlorinated benzoic acid derivatives.[1][4]

• Sample Preparation (with derivatization):

  • Accurately weigh the sample containing Ethyl 2,6-dichlorobenzoate.

  • For complex matrices, perform a liquid-liquid or solid-phase extraction to isolate the analyte.

  • To improve volatility and chromatographic performance, derivatization to a more volatile ester (e.g., methyl ester using diazomethane or BF3/methanol) may be employed, though Ethyl 2,6-dichlorobenzoate is often volatile enough for direct analysis.[4] For direct analysis, dissolve the extracted sample in a volatile solvent like ethyl acetate or hexane.

  • Filter the final solution through a 0.22 µm syringe filter.

• Instrumental Conditions:

  • GC-MS System: A standard GC-MS system.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp at 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Injector Temperature: 250°C.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-350.

Workflow and Comparative Diagrams

The following diagrams illustrate the typical experimental workflows for HPLC and GC-MS analysis and provide a visual comparison of their key attributes.

Experimental Workflow for HPLC Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Differentiating Ethyl 2,6-dichlorobenzoate from its Isomers: A Spectroscopic Comparison Guide

For researchers, scientists, and drug development professionals, the precise identification of chemical isomers is paramount. This guide provides a comprehensive spectroscopic comparison of Ethyl 2,6-dichlorobenzoate and its five structural isomers, offering a practical framework for their differentiation using routine analytical techniques. The following sections detail the key distinguishing features in their ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectra, supported by standardized experimental protocols.

The structural similarity of dichlorinated ethyl benzoate isomers presents a significant analytical challenge. Subtle shifts in the position of the two chlorine atoms on the benzene ring produce distinct chemical environments that can be effectively probed using a combination of spectroscopic methods. This guide focuses on the experimental data that allows for the unambiguous identification of Ethyl 2,6-dichlorobenzoate from Ethyl 2,3-dichlorobenzoate, Ethyl 2,4-dichlorobenzoate, Ethyl 2,5-dichlorobenzoate, Ethyl 3,4-dichlorobenzoate, and Ethyl 3,5-dichlorobenzoate.

Comparative Spectroscopic Data

The key to differentiating these isomers lies in the unique electronic and steric environments of the protons and carbon atoms within each molecule, as well as their characteristic vibrational modes and fragmentation patterns. The following tables summarize the key spectroscopic data for each isomer.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful first-line technique for distinguishing between these isomers. The chemical shifts (δ), multiplicity (singlet, doublet, triplet, quartet, multiplet), and coupling constants (J) of the aromatic protons are highly sensitive to the substitution pattern of the chlorine atoms.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Compound	Ethyl Group	Aromatic Protons
Ethyl 2,6-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.5 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.3-7.4 (m, 3H)
Ethyl 2,3-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.4 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.27 (t, 1H, J≈7.8 Hz), ~7.60 (dd, 1H, J≈1.8, 7.8 Hz), ~7.66 (dd, 1H, J≈1.8, 7.8 Hz)
Ethyl 2,4-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.4 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.3 (d, 1H, J≈8.5 Hz), ~7.5 (dd, 1H, J≈2.0, 8.5 Hz), ~7.8 (d, 1H, J≈2.0 Hz)
Ethyl 2,5-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.4 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.4 (m, 2H), ~7.7 (d, 1H, J≈2.5 Hz)
Ethyl 3,4-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.4 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.5 (d, 1H, J≈8.4 Hz), ~7.9 (dd, 1H, J≈1.9, 8.4 Hz), ~8.1 (d, 1H, J≈1.9 Hz)
Ethyl 3,5-dichlorobenzoate	~1.4 (t, 3H, J≈7.1 Hz, -CH₃), ~4.4 (q, 2H, J≈7.1 Hz, -OCH₂-)	~7.6 (t, 1H, J≈1.9 Hz), ~7.9 (d, 2H, J≈1.9 Hz)

Note: Chemical shifts (δ) are reported in ppm. Multiplicity is abbreviated as t (triplet), q (quartet), d (doublet), dd (doublet of doublets), and m (multiplet). Coupling constants (J) are in Hz.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR provides complementary information, particularly regarding the chemical shifts of the aromatic carbons, which are directly influenced by the electronegative chlorine atoms. The number of distinct aromatic signals can also be a key indicator of the molecule's symmetry.

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Compound	Ethyl Group	Aromatic Carbons	Carbonyl Carbon
Ethyl 2,6-dichlorobenzoate	~14.2 (-CH₃), ~62.5 (-OCH₂-)	~128.3, ~131.5, ~133.8	~164.0
Ethyl 2,3-dichlorobenzoate	~14.2 (-CH₃), ~62.2 (-OCH₂-)	~127.3, ~129.8, ~131.2, ~132.5, ~133.9, ~134.8	~164.5
Ethyl 2,4-dichlorobenzoate	~14.2 (-CH₃), ~62.3 (-OCH₂-)	~127.2, ~130.9, ~131.5, ~132.7, ~133.8, ~137.9	~164.2
Ethyl 2,5-dichlorobenzoate	~14.1 (-CH₃), ~62.4 (-OCH₂-)	~129.0, ~130.8, ~131.8, ~132.1, ~132.4, ~134.1	~164.1
Ethyl 3,4-dichlorobenzoate	~14.3 (-CH₃), ~61.9 (-OCH₂-)	~128.9, ~130.5, ~131.0, ~132.9, ~133.2, ~137.8	~164.6
Ethyl 3,5-dichlorobenzoate	~14.2 (-CH₃), ~62.1 (-OCH₂-)	~128.5, ~130.9, ~134.0, ~135.2	~164.3

Note: Chemical shifts (δ) are reported in ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups and the overall "fingerprint" of a molecule. The C-Cl stretching vibrations and the aromatic C-H out-of-plane bending modes are particularly useful for distinguishing these isomers.

Table 3: Key FT-IR Absorption Bands (cm⁻¹)

Compound	C=O Stretch	C-O Stretch	Aromatic C=C Stretch	C-Cl Stretch	Aromatic C-H Bending
Ethyl 2,6-dichlorobenzoate	~1730	~1250, ~1100	~1570, ~1430	~800-750	~780
Ethyl 2,3-dichlorobenzoate	~1732	~1255, ~1120	~1575, ~1440	~810-760	~770
Ethyl 2,4-dichlorobenzoate	~1735	~1260, ~1125	~1580, ~1470	~820-770	~870, ~830
Ethyl 2,5-dichlorobenzoate	~1734	~1265, ~1130	~1585, ~1460	~825-780	~880, ~810
Ethyl 3,4-dichlorobenzoate	~1728	~1270, ~1135	~1590, ~1475	~830-790	~890, ~830
Ethyl 3,5-dichlorobenzoate	~1725	~1275, ~1140	~1595, ~1450	~840-800	~900, ~850

Note: All values are approximate and can vary slightly based on the sampling method.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. While all isomers have the same molecular weight (218 g/mol ), their fragmentation patterns under electron ionization (EI) can differ due to the varying stability of the resulting fragment ions.

Table 4: Key Mass Spectrometry Fragments (m/z) and Relative Intensities

Compound	Molecular Ion [M]⁺	[M-OC₂H₅]⁺	[M-COOC₂H₅]⁺	Other Key Fragments
Ethyl 2,6-dichlorobenzoate	218/220/222	173/175/177	145/147	110
Ethyl 2,3-dichlorobenzoate	218/220/222	173/175/177	145/147	110
Ethyl 2,4-dichlorobenzoate	218/220/222	173/175/177	145/147	110
Ethyl 2,5-dichlorobenzoate	218/220/222	173/175/177	145/147	110
Ethyl 3,4-dichlorobenzoate	218/220/222	173/175/177	145/147	110
Ethyl 3,5-dichlorobenzoate	218/220/222	173/175/177	145/147	110

Note: The presence of two chlorine atoms results in characteristic isotopic patterns for chlorine-containing fragments (e.g., M, M+2, M+4). The base peak is often the [M-OC₂H₅]⁺ fragment.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Spectra Acquisition:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Spectral Width: -10 to 220 ppm.

  • Acquisition Time: 1.5 seconds.

  • Relaxation Delay: 3 seconds.

  • Number of Scans: 1024.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction. Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR Spectra Acquisition:

• Sample Preparation: Place one drop of the neat liquid sample directly onto the diamond crystal of the ATR accessory.

• Instrumentation: An FT-IR spectrometer equipped with a single-reflection diamond ATR accessory.

• Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Subsequently, record the sample spectrum. The final spectrum is presented in absorbance mode.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS Analysis:

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in dichloromethane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Parameters:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL with a 20:1 split ratio.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the obtained mass spectrum with a reference library for confirmation.

Visualization of Analytical Workflow and Structural Differences

The following diagrams illustrate the logical workflow for differentiating the isomers and highlight the key structural differences that give rise to the observed spectroscopic variations.

Caption: Workflow for spectroscopic differentiation of isomers.

Caption: Impact of chlorine position on NMR spectra.

Comparative reactivity of Ethyl 2,6-dichlorobenzoate versus other dichlorobenzoate esters

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted aromatic esters is paramount for predictable and efficient synthesis. This guide provides a comprehensive comparison of the reactivity of Ethyl 2,6-dichlorobenzoate against other positional isomers of dichlorobenzoate esters, with a focus on the principles governing their chemical behavior and supporting experimental methodologies.

The reactivity of dichlorobenzoate esters is fundamentally dictated by the interplay of electronic and steric effects imparted by the chlorine substituents on the benzene ring. These effects significantly influence the susceptibility of the ester's carbonyl group to nucleophilic attack, a key step in many synthetic transformations, most notably hydrolysis.

The Decisive Roles of Steric Hindrance and Electronic Effects

The position of the two chlorine atoms on the benzoate ring dramatically alters the reactivity of the ester. In the case of Ethyl 2,6-dichlorobenzoate , the presence of chlorine atoms in both ortho positions creates significant steric hindrance around the ester functionality. This steric bulk physically impedes the approach of a nucleophile to the electrophilic carbonyl carbon, thereby drastically reducing the reaction rate for processes like hydrolysis.

In contrast, isomers with chlorine atoms at the meta and para positions experience less steric hindrance around the reaction center. However, the electronic effects of the chlorine atoms—specifically their electron-withdrawing inductive effect—also play a crucial role. This inductive effect increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. The magnitude of this electronic effect is dependent on the position of the chlorine atoms relative to the ester group.

Comparative Reactivity in Hydrolysis

Estimated Relative Rates of Alkaline Hydrolysis

The following table provides an estimated qualitative comparison of the relative rates of alkaline hydrolysis for various ethyl dichlorobenzoate isomers. This estimation is based on the principles of steric hindrance and electronic effects.

Isomer	Chlorine Positions	Expected Relative Rate of Hydrolysis	Primary Influencing Factors
Ethyl 2,6-dichlorobenzoate	2,6- (ortho, ortho)	Very Slow	Severe steric hindrance from two ortho-substituents significantly outweighs electronic effects.
Ethyl 2,3-dichlorobenzoate	2,3- (ortho, meta)	Slow	Significant steric hindrance from the ortho-substituent, moderately activated by electronic effects.
Ethyl 2,4-dichlorobenzoate	2,4- (ortho, para)	Slow	Significant steric hindrance from the ortho-substituent, activated by electronic effects.
Ethyl 2,5-dichlorobenzoate	2,5- (ortho, meta)	Slow	Significant steric hindrance from the ortho-substituent, moderately activated by electronic effects.
Ethyl 3,4-dichlorobenzoate	3,4- (meta, para)	Fast	Minimal steric hindrance, significant activation from the electron-withdrawing effects of both chlorine atoms.
Ethyl 3,5-dichlorobenzoate	3,5- (meta, meta)	Moderate	Minimal steric hindrance, moderate activation from the electron-withdrawing effects of two meta-chlorine atoms.

Experimental Determination of Reactivity: A Protocol for Saponification Kinetics

To quantitatively assess the comparative reactivity of dichlorobenzoate esters, a kinetic study of their saponification (base-catalyzed hydrolysis) can be performed. This experiment monitors the rate of disappearance of the ester or the formation of the carboxylate product over time.

Objective:

To determine the second-order rate constants for the saponification of various ethyl dichlorobenzoate isomers.

Materials:

• Ethyl 2,6-dichlorobenzoate and other dichlorobenzoate isomers (e.g., 2,3-, 2,4-, 2,5-, 3,4-, and 3,5-)

• Ethanol (or other suitable solvent)

• Standardized sodium hydroxide (NaOH) solution

• Standardized hydrochloric acid (HCl) solution

• Phenolphthalein indicator

• Constant temperature water bath

• Conical flasks

• Pipettes and burettes

• Stopwatch

Procedure:

• Reaction Setup: Prepare equimolar solutions of the dichlorobenzoate ester and sodium hydroxide in ethanol.

• Initiation: Place the ester solution in a conical flask and equilibrate to the desired temperature in the water bath. In a separate flask, bring the NaOH solution to the same temperature. To start the reaction, rapidly add the NaOH solution to the ester solution and start the stopwatch simultaneously.

• Sampling: At regular time intervals, withdraw a known volume (aliquot) of the reaction mixture.

• Quenching: Immediately add the aliquot to a flask containing an excess of a known concentration of hydrochloric acid. This will neutralize the unreacted NaOH and stop the reaction.

• Titration: Titrate the excess HCl in the quenched sample with the standardized NaOH solution using phenolphthalein as an indicator.

• Data Analysis: The concentration of the ester at each time point can be calculated from the amount of NaOH consumed. A plot of 1/[Ester] versus time will yield a straight line for a second-order reaction, with the slope being equal to the rate constant (k).

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for the kinetic study of dichlorobenzoate ester saponification.

Caption: General mechanism for the base-catalyzed hydrolysis (saponification) of an ester.

A Comparative Guide to the Efficacy of Ethyl 2,6-dichlorobenzoate and 2,6-dichlorobenzoyl chloride as Acylating Reagents

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the selection of an appropriate acylating agent is paramount to achieving desired reaction outcomes, including high yields, purity, and favorable reaction kinetics. This guide provides a comprehensive comparison of two such reagents: Ethyl 2,6-dichlorobenzoate and 2,6-dichlorobenzoyl chloride. Both molecules share a common 2,6-dichlorobenzoyl structural motif, which imparts significant steric hindrance and electronic effects. However, their differing acyl functionalities—an ester versus an acyl chloride—result in markedly distinct reactivities and applications.

Executive Summary

Fundamentally, 2,6-dichlorobenzoyl chloride is a significantly more potent and reactive acylating agent than Ethyl 2,6-dichlorobenzoate. This heightened reactivity stems from the excellent leaving group ability of the chloride ion compared to the ethoxide group. Consequently, 2,6-dichlorobenzoyl chloride is the reagent of choice for rapid and high-yield acylation of a wide range of nucleophiles, including amines and alcohols, often under mild conditions.

Conversely, Ethyl 2,6-dichlorobenzoate is considerably less reactive due to the poorer leaving group potential of the ethoxide ion. Its application as a direct acylating agent, particularly for the formation of amides (aminolysis), is less common and generally requires more forcing conditions, such as high temperatures or the use of specific catalysts. The steric hindrance provided by the two ortho-chloro substituents further impedes the reactivity of the ester.

Data Presentation: A Comparative Overview

The following table summarizes the key differences in reactivity and typical reaction parameters for the acylation of primary amines with 2,6-dichlorobenzoyl chloride and the theoretical aminolysis with Ethyl 2,6-dichlorobenzoate. It is important to note that while numerous examples exist for the high-yielding acylation with the acyl chloride, specific examples of successful aminolysis with Ethyl 2,6-dichlorobenzoate are scarce in the literature, reflecting its lower utility for this transformation.

Feature	2,6-dichlorobenzoyl chloride	Ethyl 2,6-dichlorobenzoate
Reagent Type	Acyl Chloride	Ester
Reactivity	Very High[1][2]	Low[3]
Typical Nucleophiles	Amines, Alcohols, Water[2][4]	Strong nucleophiles (e.g., Grignard reagents)
Reaction with Amines	Rapid, often exothermic[2][5]	Slow, often requires high heat[3]
Typical Reaction Conditions	Room temperature or 0 °C, often with a base (e.g., pyridine, triethylamine) to scavenge HCl[6]	High temperatures (reflux), potentially with catalysts (e.g., sodium amide)
Typical Reaction Time	Minutes to a few hours	Many hours to days
Expected Yield (Amide Formation)	Generally high to excellent (>90%)[7]	Generally low to moderate (highly substrate-dependent)
Key Byproduct	Hydrochloric acid (HCl)	Ethanol

Mechanistic Differences in Acylation

The disparity in reactivity between the two reagents is best understood by examining their reaction mechanisms in a typical acylation, such as the formation of an amide from an amine.

Acylation with 2,6-dichlorobenzoyl chloride

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the amine's nitrogen atom attacks the highly electrophilic carbonyl carbon of the acyl chloride. This is followed by the expulsion of the chloride ion, an excellent leaving group, to form the stable amide product. The reaction is often rapid and irreversible.[8][9]

Aminolysis of Ethyl 2,6-dichlorobenzoate

The aminolysis of an ester also follows a nucleophilic acyl substitution pathway. However, the ethoxide ion is a much poorer leaving group compared to chloride.[3] Consequently, the equilibrium for this reaction is less favorable, and higher energy input is required to drive the reaction forward. The steric bulk from the ortho-chloro groups on the ester further hinders the approach of the nucleophilic amine.

Experimental Protocols

General Protocol for Amide Synthesis using 2,6-dichlorobenzoyl chloride

This protocol is adapted from established methods for the acylation of amines with acyl chlorides.[6][7]

Materials:

• A primary or secondary amine (1.0 eq)

• 2,6-dichlorobenzoyl chloride (1.1 eq)

• Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

• A non-nucleophilic base (e.g., triethylamine or pyridine, 1.5 eq)

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Add the base (1.5 eq) to the stirred solution.

• Slowly add a solution of 2,6-dichlorobenzoyl chloride (1.1 eq) in the anhydrous solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Theoretical Protocol for Aminolysis of Ethyl 2,6-dichlorobenzoate

Due to the lack of specific, high-yielding protocols in the literature for the aminolysis of Ethyl 2,6-dichlorobenzoate, the following is a generalized procedure for a challenging aminolysis, which would likely require significant optimization.

Materials:

• Ethyl 2,6-dichlorobenzoate (1.0 eq)

• A primary amine (excess, e.g., 5-10 eq)

• High-boiling point solvent (e.g., toluene, xylene) or neat conditions

• Optional: A strong base catalyst (e.g., sodium amide)

Procedure:

• In a sealed reaction vessel, combine Ethyl 2,6-dichlorobenzoate (1.0 eq) and a large excess of the amine. Alternatively, dissolve the ester and a slight excess of the amine in a high-boiling point solvent.

• If using a catalyst, add it to the reaction mixture under an inert atmosphere.

• Heat the mixture to a high temperature (e.g., 100-150 °C) for an extended period (e.g., 24-48 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (or equilibrium), cool the reaction mixture.

• If performed neat, remove the excess amine under reduced pressure. If in a solvent, wash the organic layer with dilute acid to remove the excess amine, followed by water and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Workflows

To further elucidate the processes discussed, the following diagrams, generated using the DOT language, illustrate the logical flow of the acylation reactions and a general experimental workflow.

Figure 1: Comparative Reaction Pathways for Amide Synthesis.

Figure 2: General Experimental Workflow for Acylation.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Base-promoted direct amidation of esters: beyond the current scope and practical applications - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03524C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Kinetic Study on Aminolysis of Y-Substituted-Phenyl X-Substituted-Benzoates: Effects of Substituents X and Y on Reactivity and Reaction Mechanism -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 6. benchchem.com [benchchem.com]
• 7. 2,6-Dichlorobenzamide | C7H5Cl2NO | CID 16183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. chemguide.co.uk [chemguide.co.uk]

A comparative study of the biological activity of Ethyl 2,6-dichlorobenzoate derivatives

A Comparative Analysis of the Biological Activities of Ethyl 2,6-Dichlorobenzoate Derivatives and Related Compounds

The following guide provides a comparative overview of the biological activities of derivatives related to Ethyl 2,6-dichlorobenzoate. This document is intended for researchers, scientists, and professionals in drug development, offering a synthesized compilation of experimental data from various studies to facilitate comparative analysis. The guide details the anticancer and antimicrobial properties of these compounds, presents the methodologies used in these studies, and visualizes relevant biological pathways and experimental workflows.

Comparative Biological Activity Data

The biological activities of various derivatives are summarized below. The data is compiled from multiple sources to provide a comparative perspective on their efficacy.

Anticancer Activity

The in vitro cytotoxic activity of several dichlorobenzoate derivatives and related heterocyclic compounds against various cancer cell lines is presented in Table 1. The half-maximal inhibitory concentration (IC50) is a key parameter indicating the concentration of a compound required to inhibit the growth of 50% of the cancer cells.

Table 1: In Vitro Anticancer Activity of Dichlorobenzoate Derivatives and Analogs

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
9a	Pyrazolo[3,4-b]pyridine	Hela (Cervical)	2.59	[1]
14g	Pyrazolo[3,4-b]pyridine	MCF7 (Breast)	4.66	[1]
14g	Pyrazolo[3,4-b]pyridine	HCT-116 (Colon)	1.98	[1]
Doxorubicin (Ref.)	Anthracycline	Hela (Cervical)	2.35	[1]
Doxorubicin (Ref.)	Anthracycline	MCF7 (Breast)	4.57	[1]
Doxorubicin (Ref.)	Anthracycline	HCT-116 (Colon)	2.11	[1]
2h	Thiazolidinone	Leukemia (SR)	< 0.01	[2]
2h	Thiazolidinone	Colon (SW-620)	< 0.01	[2]
2h	Thiazolidinone	CNS (SF-539)	< 0.01	[2]
2h	Thiazolidinone	Melanoma (SK-MEL-5)	< 0.01	[2]
3c	Quinoline-based dihydrazone	MCF-7 (Breast)	7.05	[3]
5-FU (Ref.)	Pyrimidine analogue	Various	> IC50 of 3c	[3]
2	1,3-Disubstituted thiourea	SW480 (Colon)	1.5 - 8.9	[4]
8	1,3-Disubstituted thiourea	SW620 (Colon)	1.5 - 8.9	[4]

Note: Reference compounds like Doxorubicin and 5-Fluorouracil (5-FU) are included for comparison.

Antimicrobial Activity

Several studies have evaluated the antimicrobial potential of chlorobenzoic acid derivatives against a range of bacterial and fungal strains. The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 2: Antimicrobial Activity of Chlorobenzoic Acid Derivatives

Compound ID	Derivative Class	Microorganism	MIC (µg/mL)	Reference
Compound 6	Schiff's base of 2-chlorobenzoic acid	Escherichia coli	pMIC = 2.27 µM/ml	[5][6]
Norfloxacin (Ref.)	Fluoroquinolone antibiotic	Escherichia coli	pMIC = 2.61 µM/ml	[5][6]
Dibutyltin(IV) di-m-chlorobenzoate	Organotin compound	S. aureus & E. coli	40 ppm	[7]
Dibutyltin(IV) di-o-chlorobenzoate	Organotin compound	S. aureus & E. coli	100 ppm	[7]
Dibutyltin(IV) di-p-chlorobenzoate	Organotin compound	S. aureus	60 ppm	[7]
Thiosemicarbazone 2	Thiosemicarbazone	Aspergillus parasiticus	-	[8]

Note: The activity of Compound 6 is presented as pMIC, the negative logarithm of the molar MIC. A higher pMIC indicates greater potency. Thiosemicarbazone 2 showed a 71% decrease in ergosterol content in A. parasiticus at 62.5 µg/ml[8].

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on established methods for evaluating the biological activity of chemical compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., Ethyl 2,6-dichlorobenzoate derivatives) and incubated for a specified period (e.g., 72 hours).

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution. The plates are incubated for another few hours, during which viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined from the dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9]

• Compound Dilution: In a 96-well plate, serial two-fold dilutions of the test compound are prepared in a suitable broth medium (e.g., Mueller-Hinton Broth).[9]

• Inoculum Preparation: A standardized bacterial or fungal inoculum is prepared and adjusted to a specific concentration (e.g., 5 x 10^5 CFU/mL).[9]

• Inoculation: The prepared inoculum is added to each well containing the diluted compound.[9]

• Controls: Positive controls (microorganisms in broth without the compound) and negative controls (broth only) are included.[9]

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.[9]

• MIC Determination: The MIC is determined as the lowest concentration of the compound that results in no visible growth (turbidity) of the microorganism.[9]

Visualizations: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key biological pathways and experimental workflows relevant to the activity of these compounds.

Potential Anticancer Mechanisms

Many anticancer compounds exert their effects by inducing apoptosis (programmed cell death) and causing cell cycle arrest. The diagrams below depict simplified versions of these pathways, which may be relevant for active dichlorobenzoate derivatives.

References

• 1. Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. arpnjournals.org [arpnjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Activating Groups in Amide and Ester Synthesis: Benchmarking 2,6-Dichlorobenzoyl Derivatives

For researchers, scientists, and professionals in drug development, the efficient formation of amide and ester bonds is a critical process. The choice of activating group plays a pivotal role in determining reaction success, particularly when dealing with sterically hindered substrates. This guide provides an objective comparison of the performance of the 2,6-dichlorobenzoyl group, often utilized as its acid chloride, against other common activating groups in acylation reactions. The information presented is supported by experimental data from various studies to aid in the selection of the most suitable reagents for specific synthetic challenges.

Performance Comparison of Activating Groups

The effectiveness of an activating group or coupling reagent is primarily assessed by the yield of the desired product, the reaction rate, and the extent of side reactions, such as racemization in the case of chiral molecules. Sterically hindered acylating agents, like 2,6-dichlorobenzoyl chloride, are of particular interest for their ability to facilitate reactions with challenging substrates where less hindered reagents might fail.

Below is a summary of quantitative data comparing the performance of various coupling reagents in amide synthesis. While direct comparative data for Ethyl 2,6-dichlorobenzoate as an activating group is scarce in the literature, the data for the structurally related and more commonly used 2,6-dichlorobenzoyl chloride and other sterically hindered acids provides valuable insights.

Table 1: Comparative Efficiency of Coupling Reagents in Amide Bond Formation

Activating Group/Reagent Class	Model Reaction	Substrate Type	Yield (%)	Reaction Time	Key Observations & Limitations	Reference
Uronium/Aminium Salts (HATU, HCTU)	Peptide Synthesis (ACP 65-74 fragment)	Standard Amino Acids	High Purity	Fast	Consistently high yields and low racemization.[1]	[1]
Uronium/Aminium Salts (HBTU)	Peptide Synthesis (ACP 65-74 fragment)	Standard Amino Acids	Lower than HATU/HCTU	Fast	Generally effective but may lead to more impurities.[1]	[1]
Phosphonium Salts (PyBOP)	Peptide Synthesis (ACP 65-74 fragment)	Standard Amino Acids	Lower than HATU/HCTU	Fast	Can result in additional impurities.[1]	[1]
Carbodiimides (DIC/HOPO)	Amidation in Aqueous Media	Sterically Hindered Carboxylic Acid (2,6-dimethylbenzoic acid)	High	Not Specified	Afforded the broadest substrate scope and highest yields for sterically demanding acids.[2]	[2]
Triazine Derivatives (DMT-MM)	Amidation in Aqueous Media	Secondary Amine	High	Not Specified	Provided the best yields for the coupling of a secondary amine.[2]	[2]
Uronium Salts (COMU-collidine)	Amidation in Aqueous Media	Aniline	Moderate to High	Not Specified	Demonstrated broad substrate scope but was unable to couple sterically hindered 2,6-dimethylbenzoic acid.[2]	[2]
Uronium Salts (TPTU-NMI)	Amidation in Aqueous Media	Aniline	Moderate to High	Not Specified	Showed broad scope and coupled aniline effectively, but failed with sterically hindered 2,6-dimethylbenzoic acid.[2]	[2]

Note: The performance of each reagent is highly dependent on the specific substrates, solvent, and base used. The data presented here is for comparative purposes and may not be directly transferable to all reaction systems.

The steric hindrance provided by the two chlorine atoms in the 2,6-dichlorobenzoyl group can be advantageous in certain applications. For instance, in the Yamaguchi esterification, 2,4,6-trichlorobenzoyl chloride is used to form a mixed anhydride, which then selectively reacts with an alcohol at the less hindered carbonyl group, proving effective for the synthesis of macrolactones.[3][4] This suggests that the 2,6-dichloro analogue would behave similarly, offering selectivity in complex syntheses.

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of activating groups for amide and ester formation.

Protocol 1: General Procedure for Amide Synthesis using a Uronium Salt (e.g., HATU)

This protocol is a general guideline for the coupling of a carboxylic acid and an amine in solution phase.

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve the carboxylic acid in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add HATU to the solution and stir for 5 minutes at room temperature.

• Add the amine to the reaction mixture, followed by the dropwise addition of DIPEA.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Esterification of a Sterically Hindered Carboxylic Acid (Yamaguchi-type Conditions)

This protocol is adapted from the Yamaguchi esterification, which is suitable for sterically hindered acids. 2,6-Dichlorobenzoyl chloride can be used in place of 2,4,6-trichlorobenzoyl chloride.

Materials:

• Sterically hindered carboxylic acid (e.g., 2,6-dichlorobenzoic acid) (1.0 equiv)

• Alcohol (1.5 equiv)

• 2,6-Dichlorobenzoyl chloride (1.2 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.2 equiv)

• Anhydrous Toluene

Procedure:

• To a solution of the carboxylic acid in anhydrous toluene, add triethylamine and stir for 10 minutes at room temperature under an inert atmosphere.

• Add 2,6-dichlorobenzoyl chloride to the mixture and stir for 1 hour at room temperature to form the mixed anhydride.

• In a separate flask, dissolve the alcohol and DMAP in anhydrous toluene.

• Add the solution of the alcohol and DMAP to the mixed anhydride solution.

• Stir the reaction mixture at room temperature and monitor by TLC. The reaction may require heating for less reactive alcohols.

• Once the reaction is complete, filter the mixture to remove triethylamine hydrochloride.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting ester by flash column chromatography.

Visualizations

The following diagrams illustrate the general workflow for activating a carboxylic acid and the mechanism of a common class of coupling reagents.

Caption: General experimental workflow for amide or ester synthesis.

Caption: Simplified mechanism of uronium salt-mediated amide bond formation.

References

• 1. benchchem.com [benchchem.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. Yamaguchi Esterification [organic-chemistry.org]
• 4. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Purity Assessment of Ethyl 2,6-dichlorobenzoate by Melting Point Analysis

For professionals in pharmaceutical research and development, establishing the purity of chemical intermediates is a critical step in ensuring the safety and efficacy of the final drug product. This guide provides a comparative framework for assessing the purity of Ethyl 2,6-dichlorobenzoate using melting point analysis, a fundamental and accessible analytical technique. We will compare the melting point of a pure sample with potentially impure samples and provide the experimental protocol to perform this analysis.

The core principle underpinning this method is melting point depression. A pure, crystalline solid typically melts over a very sharp, narrow temperature range.[1] However, the presence of impurities disrupts the crystal lattice, leading to a decrease in the energy required to transition from a solid to a liquid state.[2][3] Consequently, an impure sample will exhibit a depressed (lower) and broadened melting point range compared to the pure substance.[1][2][4][5]

Data Presentation: Melting Point Comparison

The following table summarizes the reference melting point for high-purity Ethyl 2,6-dichlorobenzoate and the expected observations for samples containing common impurities. The presence of impurities such as unreacted starting materials or isomeric byproducts will alter the observed melting range.

Substance	CAS Number	Expected Melting Point (°C)	Expected Melting Range for Pure Substance (°C)	Expected Observation in an Impure Sample
Ethyl 2,6-dichlorobenzoate	81055-73-4	96 - 97[6][7]	~0.5 - 1.0[1]	A melting point below 96°C and a range broader than 2°C.
Potential Impurity: 2,6-Dichlorobenzoic Acid	118-48-9	~144	~0.5 - 1.0	As an impurity, it will depress and broaden the melting range of Ethyl 2,6-dichlorobenzoate.
Potential Impurity: Isomeric Esters (e.g., Ethyl 2,5-dichlorobenzoate)	35112-27-7	Varies	~0.5 - 1.0	As an impurity, it will depress and broaden the melting range of Ethyl 2,6-dichlorobenzoate.

Experimental Protocol: Capillary Melting Point Determination

This protocol is based on the widely accepted capillary method, consistent with pharmacopeial standards such as USP General Chapter <741>.[8][9][10]

Apparatus:

• Melting point apparatus with a heating block, temperature control, and a viewing lens.

• Glass capillary tubes (one end sealed).

• Thermometer or digital temperature probe (calibrated).

• Mortar and pestle.

• Drying oven or desiccator.

Procedure:

• Sample Preparation:

  • Ensure the Ethyl 2,6-dichlorobenzoate sample is completely dry, as residual solvent can act as an impurity.[11] If necessary, dry the sample in an oven at an appropriate temperature or in a desiccator.

  • Gently pulverize a small amount of the sample into a fine powder using a mortar and pestle.[10]

• Capillary Tube Loading:

  • Press the open end of a capillary tube into the powdered sample, forcing a small amount of the solid into the tube.[11]

  • Invert the tube and tap it gently on a hard surface to cause the solid to fall to the sealed end.[11]

  • Repeat until the packed sample has a height of 2-3 mm.[12]

• Melting Point Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.[11]

  • Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an approximate melting point. This helps in setting the parameters for a more accurate measurement.[5]

  • Accurate Determination: For a new sample, heat the block until the temperature is about 15-20°C below the expected melting point.[11][13]

  • Set the heating rate to approximately 1-2°C per minute.[11][13] A slow heating rate is crucial for an accurate determination.

  • Observe the sample closely through the viewing lens.

• Recording the Melting Range:

  • T1 (Start of Melting): Record the temperature at which the first drop of liquid is visible.[12] The solid may shrink or glisten just before melting begins.

  • T2 (End of Melting): Record the temperature at which the last solid particle melts, and the sample is completely transformed into a transparent liquid.[11]

  • The melting range is reported as T1 - T2.

• Analysis:

  • Perform the determination in triplicate for reproducibility.

  • Compare the observed melting range of your sample to the reference value for pure Ethyl 2,6-dichlorobenzoate. A sharp range (e.g., 96.0 - 96.8°C) is indicative of high purity. A depressed and broad range (e.g., 92.5 - 95.5°C) suggests the presence of impurities.

Workflow Visualization

The following diagram illustrates the logical workflow for assessing the purity of Ethyl 2,6-dichlorobenzoate using melting point analysis.

Caption: Workflow for Purity Assessment via Melting Point.

References

• 1. grokipedia.com [grokipedia.com]
• 2. mt.com [mt.com]
• 3. ibchem.com [ibchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. ETHYL 2,6-DICHLOROBENZOATE CAS#: 81055-73-4 [m.chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. uspbpep.com [uspbpep.com]
• 9. 〈741〉 Melting Range or Temperature [doi.usp.org]
• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. jk-sci.com [jk-sci.com]
• 13. m.youtube.com [m.youtube.com]

A Comparative Guide to the Cross-Validation of Analytical Results for Ethyl 2,6-Dichlorobenzoate from Different Techniques

For researchers, scientists, and drug development professionals, the accurate and precise quantification of pharmaceutical intermediates like Ethyl 2,6-dichlorobenzoate is critical for ensuring product quality, safety, and efficacy. Cross-validation of analytical methods is a vital process to demonstrate the reliability and consistency of results obtained from different analytical techniques.[1] This guide provides an objective comparison of two common chromatographic techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), for the analysis of Ethyl 2,6-dichlorobenzoate. The experimental data presented is representative of the performance expected for the analysis of aromatic esters.

Data Presentation: A Comparative Overview

The selection between GC-FID and HPLC-UV for the analysis of Ethyl 2,6-dichlorobenzoate depends on several factors, including the volatility of the analyte, the complexity of the sample matrix, and the desired sensitivity. GC is well-suited for volatile and thermally stable compounds like Ethyl 2,6-dichlorobenzoate, while HPLC is a versatile technique for a wide range of non-volatile and thermally labile compounds.[2]

Below is a summary of typical validation parameters for the quantitative analysis of aromatic esters using GC-FID and HPLC-UV. These values are illustrative and may vary based on the specific instrumentation and experimental conditions.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Partitioning of the volatile analyte between a gaseous mobile phase and a liquid or solid stationary phase.	Partitioning of the analyte between a liquid mobile phase and a solid stationary phase.
Typical Stationary Phase	Polysiloxane-based (e.g., 5% Phenyl Polysiloxane)	Reversed-phase C18
Typical Mobile Phase	Inert gas (e.g., Helium, Nitrogen)	Acetonitrile/Water or Methanol/Water mixture
Derivatization	Not required for volatile esters.	Generally not required.
Linearity (R²)	>0.99	>0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.05 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL	0.15 - 1.5 µg/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (%RSD)	< 5%	< 2%

Experimental Protocols

Detailed methodologies for the analysis of Ethyl 2,6-dichlorobenzoate using GC-FID and HPLC-UV are provided below. These protocols are based on established methods for similar aromatic esters and can be adapted and validated for specific laboratory conditions.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the quantitative determination of Ethyl 2,6-dichlorobenzoate in bulk drug substances and reaction mixtures where the analyte is present at relatively high concentrations.

1. Solution Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Ethyl 2,6-dichlorobenzoate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as ethyl acetate.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution to cover the desired concentration range (e.g., 1 - 100 µg/mL).

• Sample Solution: Accurately weigh a quantity of the sample containing approximately 10 mg of Ethyl 2,6-dichlorobenzoate and dissolve it in 100 mL of ethyl acetate.

2. Instrumentation and Chromatographic Conditions:

Parameter	Recommended Conditions
GC System	A gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.
Column	30 m x 0.25 mm I.D., 0.25 µm film thickness, 5% Phenyl Polysiloxane capillary column.
Carrier Gas	Helium or Nitrogen at a constant flow rate of 1.0 mL/min.
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Temperature Program	Initial temperature of 150 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.
Injection Volume	1 µL
Split Ratio	50:1

3. Data Analysis: Quantify the amount of Ethyl 2,6-dichlorobenzoate in the sample by comparing the peak area of the analyte in the sample solution to the calibration curve generated from the working standard solutions.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This stability-indicating method is suitable for the quantification of Ethyl 2,6-dichlorobenzoate and the detection of its potential impurities and degradation products.[3][4][5]

1. Solution Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Ethyl 2,6-dichlorobenzoate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution to cover the desired concentration range (e.g., 0.5 - 50 µg/mL).

• Sample Solution: Accurately weigh a quantity of the sample containing approximately 10 mg of Ethyl 2,6-dichlorobenzoate and dissolve it in 100 mL of the mobile phase.

2. Instrumentation and Chromatographic Conditions:

Parameter	Recommended Conditions
HPLC System	A system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis detector.
Column	C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).
Mobile Phase	Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v). The mobile phase should be filtered and degassed.
Flow Rate	1.0 mL/min.
Column Temperature	30 °C.
Injection Volume	10 µL.
UV Detection Wavelength	230 nm.

3. Data Analysis: Calculate the concentration of Ethyl 2,6-dichlorobenzoate in the sample by comparing its peak area to the calibration curve constructed from the working standard solutions.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship for the cross-validation of the two analytical techniques.

Caption: Experimental workflow for the analysis and cross-validation of Ethyl 2,6-dichlorobenzoate.

Caption: Logical relationship for the cross-validation of analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Making sure you're not a bot! [mostwiedzy.pl]
• 3. scispace.com [scispace.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ijsdr.org [ijsdr.org]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2,6-dichlorobenzoate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the proper disposal of Ethyl 2,6-dichlorobenzoate, tailored for researchers, scientists, and drug development professionals.

Ethyl 2,6-dichlorobenzoate is a chemical compound that requires careful handling and disposal due to its potential health hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory irritation[1][2]. Adherence to the following procedures is essential to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to:

• Protective gloves

• Protective clothing

• Eye protection (safety glasses or goggles)

• Face protection

Always handle Ethyl 2,6-dichlorobenzoate in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors[1][3]. In case of accidental contact, follow these first-aid measures:

• Skin Contact: Wash the affected area immediately with plenty of soap and water. If skin irritation persists, seek medical attention[1][2].

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention[1][2].

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If symptoms persist, call a poison center or doctor[1].

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Ethyl 2,6-dichlorobenzoate is through an approved hazardous waste disposal facility. Under no circumstances should this chemical be disposed of down the drain[2][3][4].

• Waste Collection:

  • Collect waste Ethyl 2,6-dichlorobenzoate in a designated, properly labeled, and sealed container.

  • The container must be compatible with the chemical and in good condition to prevent leaks or spills.

  • Do not mix with other incompatible wastes.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Ethyl 2,6-dichlorobenzoate".

  • Include the approximate quantity of waste in the container.

  • Indicate the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area within the laboratory.

  • Ensure secondary containment is used for liquid waste to prevent the spread of potential spills.

  • Keep the container tightly closed except when adding waste[1][3].

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Follow all institutional and local regulations for hazardous waste manifest and transportation.

Decontamination of Empty Containers

Empty containers that previously held Ethyl 2,6-dichlorobenzoate must also be disposed of as hazardous waste unless properly decontaminated.

• Triple Rinsing:

  • Rinse the empty container thoroughly with a suitable solvent (e.g., acetone or ethanol) at least three times.

  • The first rinseate must be collected and disposed of as hazardous waste[5]. Subsequent rinseates may also need to be collected depending on local regulations.

• Disposal of Rinsed Containers:

  • After triple rinsing and allowing the container to air dry completely, it may be disposed of as non-hazardous waste, provided all chemical residues have been removed. Consult your local EHS for specific guidance.

Summary of Safety and Disposal Information

Parameter	Guideline	References
Primary Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1][3]
Drain Disposal	Prohibited. Do not empty into drains.	[2][3][4]
Personal Protective Equipment	Wear protective gloves, protective clothing, eye protection, and face protection.	[1][2][3]
Handling Area	Use only outdoors or in a well-ventilated area.	[1][3]
Health Hazards	Causes skin irritation, causes serious eye irritation, may cause respiratory irritation.	[1][2]
Waste Storage	Store in a well-ventilated place. Keep container tightly closed.	[1][3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2,6-dichlorobenzoate and its containers.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. aaronchem.com [aaronchem.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Guide to Handling Ethyl 2,6-dichlorobenzoate

For laboratory personnel, comprehensive knowledge of safety protocols is paramount for the safe handling of chemical reagents. This guide provides essential safety and logistical information for Ethyl 2,6-dichlorobenzoate, a common reagent in pharmaceutical development and organic synthesis. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure research environment.

Ethyl 2,6-dichlorobenzoate is classified as a substance that causes skin and serious eye irritation, and may cause respiratory irritation.[1] Following standardized safety protocols will minimize risks associated with its handling.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Ethyl 2,6-dichlorobenzoate.

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles or Glasses	Chemical safety goggles or glasses that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2]
Skin Protection	Protective Gloves	Chemical-resistant gloves (e.g., nitrile rubber). It is important to check with the glove manufacturer for specific breakthrough times.
Protective Clothing	A lab coat or other protective clothing should be worn to prevent skin contact.[1][3]
Respiratory Protection	Respirator	Use only outdoors or in a well-ventilated area.[1][2] If ventilation is inadequate, a NIOSH-approved respirator for organic vapors should be used.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the chemical and the safety of the laboratory.

Aspect	Procedure
Handling	Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[4] Ensure adequate ventilation.[1][2] Wash hands thoroughly after handling.[1][2]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following table outlines the recommended first aid procedures.

Exposure Route	First Aid Procedure
Inhalation	Move the exposed person to fresh air at once.[5] If breathing has stopped, perform artificial respiration.[5] Seek medical attention if symptoms persist.[1]
Skin Contact	Immediately wash the contaminated skin with soap and water for at least 15 minutes.[1][5] Remove contaminated clothing and wash it before reuse.[1][2][3] If skin irritation persists, seek medical attention.[1]
Eye Contact	Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, also under the eyelids.[1][2] Remove contact lenses, if present and easy to do, and continue rinsing.[1][2] Seek immediate medical attention.[1][2][3]
Ingestion	Clean mouth with water and drink plenty of water afterwards.[1] Do NOT induce vomiting. Seek medical attention immediately.[3]

Spill and Disposal Plan

A clear and concise plan for managing spills and disposing of waste is essential for laboratory safety and environmental protection.

Spill Response:

In the event of a spill, follow the established emergency procedures. The general workflow for a chemical spill is illustrated in the diagram below.

Chemical Spill Response Workflow Diagram

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][2] Do not allow the product to enter drains.[6] Follow all federal, state, and local regulations for hazardous waste disposal.

Physical and Chemical Properties

Understanding the physical and chemical properties of Ethyl 2,6-dichlorobenzoate is important for safe handling and storage.

Property	Value
Molecular Formula	C₉H₈Cl₂O₂
Molecular Weight	219.07 g/mol [1]
Appearance	Liquid[1][7]
Melting Point	96-97 °C[7]
Boiling Point	146-148 °C at 15 mmHg[7]
Density	1.305 g/cm³ (Predicted)[7]
Storage Temperature	Room Temperature, sealed in dry conditions[7]

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. buyat.ppg.com [buyat.ppg.com]
• 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ETHYL 2,6-DICHLOROBENZOATE CAS#: 81055-73-4 [amp.chemicalbook.com]